2,4-Dichloro-3-nitrophenol

• CAS: 38902-87-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of 2,4-Dichloro-3-nitrophenol. Due to the limited availability of experimental data for this specific isomer, this document also includes data for structurally related compounds to offer a comparative context. All quantitative data is summarized in structured tables for ease of reference. Detailed experimental protocols for key analytical techniques are also provided.

Core Physical and Chemical Properties

2,4-Dichloro-3-nitrophenol is a halogenated and nitrated aromatic compound. Its chemical structure, featuring two chlorine atoms and a nitro group on a phenol backbone, dictates its reactivity and physical characteristics.

Table 1: Physical Properties of 2,4-Dichloro-3-nitrophenol and Related Isomers

Property	2,4-Dichloro-3-nitrophenol	2,4-Dichloro-6-nitrophenol	2,4-Dichloro-5-nitrophenol
Molecular Formula	C₆H₃Cl₂NO₃[1]	C₆H₃Cl₂NO₃	C₆H₃Cl₂NO₃
Molecular Weight	208.00 g/mol [1]	207.999 g/mol	208.00 g/mol
Appearance	White crystalline solid[1]	Yellow crystalline solid	Not specified
Melting Point	87 °C or 130-132 °C (conflicting reports)	125-128 °C	118-120 °C
Boiling Point	~360 °C (estimated)[1]	Not specified	Not specified
Solubility	Slightly soluble in water; Soluble in ether, benzene, methylene chloride[1]	Not specified	Not specified
pKa	Not experimentally determined (Predicted for a related compound: 4.84)[2]	4.75	Not specified

Spectroscopic Data

Table 2: Predicted and Comparative Spectroscopic Data

Spectroscopic Technique	Predicted/Comparative Data for 2,4-Dichloro-3-nitrophenol
¹H NMR	Aromatic protons are expected in the range of 7.0-8.5 ppm. The exact chemical shifts and coupling constants will be influenced by the positions of the chloro and nitro groups.
¹³C NMR	Aromatic carbons are expected in the range of 110-160 ppm. Carbons attached to the nitro group will be shifted downfield, while those attached to chlorine atoms will also experience a downfield shift. The carbon bearing the hydroxyl group is expected around 150-160 ppm.
IR Spectroscopy	Expected characteristic peaks include: O-H stretching (broad, ~3200-3600 cm⁻¹), N-O stretching (asymmetric and symmetric, ~1500-1550 cm⁻¹ and ~1300-1350 cm⁻¹), C-Cl stretching (~600-800 cm⁻¹), and aromatic C-H and C=C stretching.
UV-Vis Spectroscopy	Phenolic compounds typically exhibit absorption maxima in the UV region. The presence of the nitro group is expected to shift the absorption to longer wavelengths (bathochromic shift).

Synthesis and Reactivity

The synthesis of 2,4-Dichloro-3-nitrophenol can be approached through the nitration of 2,4-dichlorophenol. The directing effects of the hydroxyl and chloro substituents will influence the position of nitration. The reactivity of this compound is characterized by the interplay of its functional groups: the acidic phenol, the electron-withdrawing nitro group, and the deactivating but ortho-, para-directing chlorine atoms in electrophilic aromatic substitution (though further substitution is generally difficult).

Potential Biological Activity and Signaling Pathways

While direct studies on the biological activity of 2,4-Dichloro-3-nitrophenol are scarce, evidence from related dichlorophenols and nitrophenols suggests potential for endocrine disruption. Specifically, some of these compounds have been shown to interfere with thyroid hormone signaling and exhibit estrogenic or anti-androgenic effects.[3][4][5][6][7][8][9] The genotoxicity of some dichlorinated compounds has also been reported.[10][11][12]

Based on the known mechanisms of thyroid hormone disruption by structurally similar chemicals, a hypothetical signaling pathway illustrating the potential interference of 2,4-Dichloro-3-nitrophenol is presented below. This diagram is a logical representation of a possible mechanism and should be considered as a basis for further experimental investigation.

Caption: Hypothetical mechanism of thyroid hormone signaling disruption by 2,4-Dichloro-3-nitrophenol.

Experimental Protocols

The following are detailed, generalized methodologies for the determination of the key physical and chemical properties discussed in this guide.

Melting Point Determination (Capillary Method)

• Sample Preparation: A small amount of the crystalline 2,4-Dichloro-3-nitrophenol is finely powdered. A capillary tube, sealed at one end, is tapped into the powder to pack a small sample (2-3 mm in height) at the bottom.

• Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb. This assembly is placed in a melting point apparatus (e.g., a Thiele tube with heating oil or an automated instrument).

• Measurement: The apparatus is heated slowly (1-2 °C per minute) as the temperature approaches the expected melting point. The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2) are recorded. The melting point is reported as the range T1-T2.

References

• 1. chembk.com [chembk.com]
• 2. 2,4-Dichloro-3-methyl-6-nitrophenol CAS#: 39549-27-4 [m.chemicalbook.com]
• 3. 2,4-Dichlorophenol Shows Estrogenic Endocrine Disruptor Activity by Altering Male Rat Sexual Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,4-Dichlorophenol Shows Estrogenic Endocrine Disruptor Activity by Altering Male Rat Sexual Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. endocrine.org [endocrine.org]
• 6. Endocrine Disrupting Chemicals — Switch Natural [switchnatural.com]
• 7. Thyroid disrupting chemicals: mechanisms and mixtures. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Thyroid disruption: mechanism and clinical implications in human health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 2,3-Dichloronitrobenzene (3209-22-1) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 11. Genotoxic activity of 1,3-dichloropropene in a battery of in vivo short-term tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Genotoxicity and Related Effects - Report on Carcinogens Monograph on Trichloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide on 2,4-Dichloro-3-nitrophenol (CAS: 38902-87-3)

Disclaimer: Information regarding the specific biological activity, mechanism of action, and detailed experimental protocols for the synthesis of 2,4-Dichloro-3-nitrophenol (CAS: 38902-87-3) is limited in publicly available scientific literature. This guide provides a summary of available data on its physicochemical properties, safety, and general synthesis context. The lack of specific biological data precludes the creation of signaling pathway diagrams and a detailed analysis of its role in drug development.

Introduction

2,4-Dichloro-3-nitrophenol is a chlorinated and nitrated phenol derivative. While nitrophenols as a class are important intermediates in the synthesis of dyes, pesticides, and pharmaceuticals, the specific isomer 2,4-dichloro-3-nitrophenol is not extensively characterized in scientific literature.[1][2] This document collates the available information on this compound for researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties for 2,4-Dichloro-3-nitrophenol is presented in Table 1. This data is primarily sourced from comprehensive chemical databases.[1]

Property	Value	Source
CAS Number	38902-87-3
Molecular Formula	C₆H₃Cl₂NO₃
Molecular Weight	208.00 g/mol
IUPAC Name	2,4-dichloro-3-nitrophenol
Appearance	White crystalline solid	[1]
Melting Point	130-132 °C	[1]
Boiling Point	~360 °C	[1]
Solubility	Slightly soluble in water; Soluble in ether, benzene, and methylene chloride.	[1]
SMILES	C1=CC(=C(C(=C1O)Cl)--INVALID-LINK--[O-])Cl
InChIKey	GLNRZGZHZYONRE-UHFFFAOYSA-N

Synthesis and Chemical Reactions

A plausible, though unverified, synthetic route could involve the direct nitration of 2,4-dichlorophenol. The challenge in such a reaction is controlling the regioselectivity of the nitration to favor the introduction of the nitro group at the 3-position, as the hydroxyl and chloro substituents will direct incoming electrophiles to other positions on the aromatic ring. Separation of the desired 3-nitro isomer from other resulting isomers, such as 2,4-dichloro-6-nitrophenol and 2,4-dichloro-5-nitrophenol, would be a critical and potentially difficult step.

Conceptual Experimental Workflow for Nitration of Dichlorophenol:

Caption: Conceptual workflow for the synthesis of dichloronitrophenols.

Toxicological Profile and Safety

2,4-Dichloro-3-nitrophenol is classified as a hazardous substance. The available GHS hazard statements indicate that it is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound.[1] Work should be conducted in a well-ventilated area or a fume hood.[1]

Summary of GHS Hazard Classifications:

Hazard Class	Category
Acute Toxicity, Oral	4
Acute Toxicity, Dermal	4
Acute Toxicity, Inhalation	4
Skin Corrosion/Irritation	2
Serious Eye Damage/Eye Irritation	2A

Applications and Biological Activity

Industrial Applications

Available information suggests that 2,4-Dichloro-3-nitrophenol can be used as an intermediate in the synthesis of dyes and pigments.[1] It is also reported to have bactericidal, insecticidal, and antifungal properties, leading to its use in agricultural applications.[1]

Relevance to Drug Development

There is a significant lack of specific data on the application of 2,4-Dichloro-3-nitrophenol in drug development. While the broader class of nitrophenols has been investigated for various biological activities, and some are used as intermediates in pharmaceutical synthesis, the specific role of this isomer is not documented in the available literature.[2] Research on related compounds, such as 2,6-dichloro-4-nitrophenol, has shown inhibition of sulfotransferase enzymes, but it is not known if 2,4-dichloro-3-nitrophenol shares this activity.

Mechanism of Action and Signaling Pathways

No studies detailing the mechanism of action or the specific signaling pathways affected by 2,4-Dichloro-3-nitrophenol were identified in the public domain. The biological effects of nitrophenols can be varied, but without experimental data for this specific compound, any discussion of its mechanism would be speculative.

Conclusion

2,4-Dichloro-3-nitrophenol is a chemical compound with established physicochemical properties and a clear toxicological profile. Its primary documented applications are in the chemical industry as a synthetic intermediate and in agriculture. However, there is a notable absence of in-depth research into its biological activity, mechanism of action, and potential applications in drug discovery and development. For researchers and scientists in these fields, this compound represents a largely unexplored chemical entity. Further investigation would be required to determine if it possesses any valuable pharmacological properties.

References

• 1. 2,4-Dichloro-5-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 2. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the plausible synthetic pathways for 2,4-dichloro-3-nitrophenol, a valuable chemical intermediate. Due to the directing effects of the hydroxyl and chloro substituents on the phenol ring, direct nitration of 2,4-dichlorophenol is unlikely to yield the desired 3-nitro isomer in significant quantities. Therefore, this document focuses on a more strategic, multi-step synthetic approach.

Proposed Synthesis Pathway

The most chemically sound approach to synthesize 2,4-dichloro-3-nitrophenol involves a multi-step pathway starting from 2,4-dichlorophenol. This strategy introduces a functional group at the 3-position that can be subsequently converted to a nitro group. The proposed pathway is as follows:

• Nitration of 2,4-Dichlorophenol: The initial step involves the nitration of 2,4-dichlorophenol to introduce a nitro group onto the aromatic ring. This reaction will likely yield a mixture of isomers, with the primary product being 2,4-dichloro-6-nitrophenol due to the ortho-, para-directing effects of the hydroxyl and chloro groups.

• Reduction of the Nitro Group: The nitro group of the resulting dichloronitrophenol isomer is then reduced to an amino group, forming an aminodichlorophenol.

• Diazotization of the Amino Group: The amino group is converted into a diazonium salt. This is a critical step that activates the position for subsequent substitution.

• Conversion to the 3-Nitro Isomer: This is the most challenging and least directly documented step. It would theoretically involve the displacement of the diazonium group with a nitro group. An alternative and more plausible approach would be to synthesize the 3-amino-2,4-dichlorophenol isomer through a different route and then convert the amino group to a nitro group.

Given the complexity and lack of direct literature for the final conversion, an alternative pathway starting from 3-nitrophenol is also considered, as suggested by one source.

Alternative Synthesis Pathway from 3-Nitrophenol

A one-pot method for the preparation of 2,4-dichloro-3-nitrophenol has been described, starting from 3-nitrophenol.[1]

Experimental Protocol

• Dissolution: Dissolve 3-nitrophenol in concentrated hydrochloric acid.[1]

• Reaction: Add dichloromethane and nitric acid to the solution to initiate the reaction.[1]

• Isolation: The organic phase containing 2,4-dichloro-3-nitrophenol is separated and dried to yield the final product.[1]

Note: This one-pot synthesis is atypical and should be approached with caution. The mechanism for the selective dichlorination at the 2 and 4 positions and the retention of the 3-nitro group under these conditions is not immediately obvious and would require further investigation and validation.

Data Summary

Reaction Step	Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
Nitration	2,3-dichlorophenol	90% Nitric acid	Glacial acetic acid	Room Temperature	0.25	-	-	--INVALID-LINK--
Reduction	2,4-dichloro-6-nitrophenol	5% Palladium on carbon, H₂ (40 psi)	Glacial acetic acid	Room Temperature	4.5	Quantitative	-	--INVALID-LINK--

Logical Relationship of the Proposed Primary Synthesis Pathway

Caption: Proposed multi-step synthesis of 2,4-dichloro-3-nitrophenol.

Experimental Workflow for the Alternative Synthesis

Caption: Workflow for the one-pot synthesis of 2,4-dichloro-3-nitrophenol.

References

• 1. chembk.com [chembk.com]

An In-depth Technical Guide to 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and potential biological significance of 2,4-Dichloro-3-nitrophenol. Due to the limited availability of experimental data for this specific isomer, this guide combines established information with predictive analysis and data from closely related compounds to offer a thorough resource for scientific applications.

Molecular Structure and Chemical Properties

2,4-Dichloro-3-nitrophenol is an aromatic organic compound with the chemical formula C₆H₃Cl₂NO₃.[1][2] The molecule consists of a phenol ring substituted with two chlorine atoms at positions 2 and 4, and a nitro group at position 3.

The molecular structure dictates its chemical reactivity and physical properties. The electron-withdrawing nature of the chlorine atoms and the nitro group significantly influences the acidity of the phenolic hydroxyl group.

Quantitative Data Summary

The key quantitative data for 2,4-Dichloro-3-nitrophenol are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₆H₃Cl₂NO₃	[1][2]
Molecular Weight	208.00 g/mol	[2]
Monoisotopic Mass	206.9489983 Da	[2]
IUPAC Name	2,4-dichloro-3-nitrophenol	[2]
CAS Number	38902-87-3	[2]
Appearance	White crystalline solid	[1]
Melting Point	130-132 °C	[1]
Boiling Point	~360 °C	[1]
Solubility	Slightly soluble in water; Soluble in ether, benzene, methylene chloride	[1]
SMILES	C1=CC(=C(C(=C1O)Cl)--INVALID-LINK--[O-])Cl	[2]
InChIKey	GLNRZGZHZYONRE-UHFFFAOYSA-N	[2]
Predicted XlogP	2.7	[2]
Topological Polar Surface Area	66.1 Ų	[2]

Synthesis of 2,4-Dichloro-3-nitrophenol

While specific, detailed experimental protocols for the synthesis of 2,4-Dichloro-3-nitrophenol are not extensively published, a representative procedure can be devised based on established organic chemistry principles and published methods for analogous compounds.[1] The following protocol outlines a plausible synthetic route starting from 3-nitrophenol.

Experimental Protocol: Chlorination of 3-Nitrophenol

Objective: To synthesize 2,4-Dichloro-3-nitrophenol via electrophilic aromatic substitution (chlorination) of 3-nitrophenol.

Materials:

• 3-Nitrophenol

• Concentrated Hydrochloric Acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Nitric Acid (HNO₃) or a suitable chlorinating agent (e.g., sulfuryl chloride, SO₂Cl₂)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Condenser

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve a known quantity of 3-nitrophenol in a suitable solvent such as dichloromethane or concentrated hydrochloric acid.[1]

• Chlorination: Cool the reaction mixture in an ice bath. Slowly add the chlorinating agent (e.g., a solution of chlorine gas in an inert solvent, or dropwise addition of sulfuryl chloride) via a dropping funnel. The reaction is exothermic and should be maintained at a low temperature to control selectivity.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, carefully quench the reaction mixture by pouring it over ice water.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x volumes). Combine the organic layers.

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude 2,4-Dichloro-3-nitrophenol by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Characterization: The purified product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

A representative workflow for the synthesis of 2,4-Dichloro-3-nitrophenol.

Spectroscopic and Analytical Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum (in CDCl₃, relative to TMS at 0 ppm):

• The aromatic region will show two signals corresponding to the two protons on the benzene ring.

• The proton at C5 will appear as a doublet, coupled to the proton at C6. Its chemical shift is expected to be around 7.2-7.4 ppm.

• The proton at C6 will also be a doublet, coupled to the proton at C5, with an expected chemical shift in the range of 7.0-7.2 ppm.

• The phenolic -OH proton will appear as a broad singlet, with its chemical shift being concentration and solvent dependent, typically in the range of 5-8 ppm.

Predicted ¹³C NMR Spectrum (in CDCl₃):

• Six distinct signals are expected for the six carbons of the benzene ring.

• The carbon bearing the hydroxyl group (C1) would be in the range of 150-155 ppm.

• The carbons attached to the chlorine atoms (C2 and C4) are expected around 125-135 ppm.

• The carbon with the nitro group (C3) would be shifted downfield to approximately 140-150 ppm.

• The carbons bearing protons (C5 and C6) would appear in the 115-125 ppm region.

Infrared (IR) Spectroscopy

The IR spectrum of 2,4-Dichloro-3-nitrophenol is expected to show characteristic absorption bands for its functional groups. Data from the isomer 2,4-dichloro-6-nitrophenol supports these predictions.[3][4]

• O-H Stretch: A broad band in the region of 3200-3500 cm⁻¹ corresponding to the hydroxyl group.

• Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

• NO₂ Stretch: Two strong absorption bands, an asymmetric stretch around 1520-1560 cm⁻¹ and a symmetric stretch around 1340-1380 cm⁻¹.[3]

• Aromatic C=C Stretch: Several peaks in the 1450-1600 cm⁻¹ region.

• C-Cl Stretch: Strong absorptions in the fingerprint region, typically between 1000-1100 cm⁻¹.

Mass Spectrometry (MS)

• Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak at m/z ≈ 207 (for the ³⁵Cl isotopes). Due to the presence of two chlorine atoms, a characteristic isotopic pattern will be observed, with M+2 and M+4 peaks. The ratio of M⁺ : M+2 : M+4 should be approximately 9:6:1.

• Fragmentation Pattern: Common fragmentation pathways would likely involve the loss of the nitro group (-NO₂, 46 Da), loss of a chlorine atom (-Cl, 35/37 Da), and potentially the loss of CO (28 Da) from the phenol ring.

Biological Activity and Potential Mechanism of Action

While 2,4-Dichloro-3-nitrophenol itself is not extensively studied for its biological activity, its structural similarity to other known bioactive compounds allows for informed hypotheses regarding its potential mechanism of action. It is known to be used as an insecticide, suggesting it has toxic properties to certain organisms.[1] Many nitrophenols are known to be toxic because they can act as uncouplers of oxidative phosphorylation.

Hypothesized Mechanism of Action: Uncoupling of Oxidative Phosphorylation

Nitrophenols are lipophilic weak acids. They can diffuse across the inner mitochondrial membrane in their protonated form and release a proton into the mitochondrial matrix. The resulting anion can then diffuse back into the intermembrane space. This process dissipates the proton gradient that is essential for ATP synthesis, effectively "uncoupling" electron transport from ATP production. The energy that would have been used to generate ATP is instead released as heat. This disruption of cellular energy production can lead to cell death.

Hypothesized mechanism of 2,4-Dichloro-3-nitrophenol as an uncoupler of oxidative phosphorylation.

Safety and Handling

2,4-Dichloro-3-nitrophenol is a hazardous substance and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as toxic and an irritant.[1]

• GHS Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[2]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection.

Always consult the Safety Data Sheet (SDS) for this compound before handling.

Conclusion

2,4-Dichloro-3-nitrophenol is a halogenated nitrophenol with potential applications in chemical synthesis and as a bioactive compound. While specific experimental data for this isomer is sparse, this guide provides a robust overview of its molecular structure, properties, a plausible synthetic route, and a hypothesized mechanism of action based on its chemical class. This information serves as a valuable starting point for researchers and professionals in drug development and other scientific fields interested in this compound. Further experimental investigation is warranted to fully elucidate its spectroscopic properties and biological activity.

References

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phenol, 2,4-dichloro-6-nitro- [webbook.nist.gov]

A Technical Guide to the Solubility of 2,4-Dichloro-3-nitrophenol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,4-Dichloro-3-nitrophenol in organic solvents. Due to a lack of publicly available quantitative data for this specific compound, this document focuses on providing a theoretical framework for its solubility, detailed experimental protocols for its determination, and structured templates for data presentation.

Introduction

2,4-Dichloro-3-nitrophenol is a chlorinated and nitrated phenolic compound. Its solubility in various organic solvents is a critical parameter for its application in organic synthesis, as a dye intermediate, and in the development of new chemical entities.[1] Understanding its solubility profile is essential for process optimization, purification, and formulation development.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Dichloro-3-nitrophenol is presented in Table 1. These properties influence its solubility behavior.

Table 1: Physicochemical Properties of 2,4-Dichloro-3-nitrophenol

Property	Value	Source
Molecular Formula	C₆H₃Cl₂NO₃	PubChem[2]
Molecular Weight	208.00 g/mol	PubChem[2]
Appearance	White crystalline solid	ChemBK[1]
Melting Point	~130-132°C	ChemBK[1]
Boiling Point	~360°C	ChemBK[1]
Water Solubility	Slightly soluble	ChemBK[1]

Qualitative and Quantitative Solubility Data

Qualitative information suggests that 2,4-Dichloro-3-nitrophenol is soluble in several common organic solvents.[1] A summary of this information is provided in Table 2.

Table 2: Qualitative Solubility of 2,4-Dichloro-3-nitrophenol in Organic Solvents

Solvent	Solubility	Source
Ether	Soluble	ChemBK[1]
Benzene	Soluble	ChemBK[1]
Methylene Chloride	Soluble	ChemBK[1]

Table 3: Template for Experimental Quantitative Solubility Data of 2,4-Dichloro-3-nitrophenol

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)	Method of Determination
Methanol
Ethanol
Acetone
Toluene
Ethyl Acetate
n-Hexane
Dichloromethane
Dimethyl Sulfoxide (DMSO)

Experimental Protocols for Solubility Determination

The following section details a robust and widely applicable gravimetric method for the quantitative determination of the solubility of 2,4-Dichloro-3-nitrophenol in organic solvents.

Gravimetric Method

This method involves the preparation of a saturated solution, followed by the evaporation of the solvent and weighing the residual solute.

4.1.1. Materials and Apparatus

• 2,4-Dichloro-3-nitrophenol

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatic shaker or water bath

• Vials with screw caps

• Volumetric flasks

• Pipettes

• Evaporating dish or watch glass

• Drying oven

4.1.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2,4-Dichloro-3-nitrophenol to a vial containing a known volume (e.g., 10 mL) of the selected organic solvent. The presence of undissolved solid is crucial to ensure the solution is saturated.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker or water bath set to the desired temperature (e.g., 25°C, 37°C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Withdrawal and Filtration:

  • Allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw a known volume (e.g., 5 mL) of the clear supernatant using a pre-heated or pre-cooled pipette to avoid temperature-induced precipitation.

  • Filter the withdrawn sample through a syringe filter (e.g., 0.45 µm) to remove any remaining solid particles.

• Gravimetric Analysis:

  • Transfer the filtered supernatant to a pre-weighed evaporating dish or watch glass.

  • Record the exact weight of the dish with the solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For high-boiling point solvents, a vacuum oven at a suitable temperature may be used.

  • Once the solvent has completely evaporated, dry the residue in an oven at a temperature below the melting point of 2,4-Dichloro-3-nitrophenol until a constant weight is achieved.

  • Cool the dish in a desiccator and weigh it on the analytical balance.

4.1.3. Calculation of Solubility

The solubility can be calculated using the following formulas:

• Solubility ( g/100 mL):

  • Mass of dissolved solute = (Weight of dish + residue) - (Weight of empty dish)

  • Volume of solvent = Volume of supernatant withdrawn

  • Solubility = (Mass of dissolved solute / Volume of solvent) x 100

• Solubility (mol/L):

  • Moles of solute = Mass of dissolved solute / Molecular weight of 2,4-Dichloro-3-nitrophenol

  • Solubility = Moles of solute / Volume of solvent (in Liters)

Visualized Experimental Workflow

The following diagram illustrates the experimental workflow for the gravimetric determination of solubility.

Caption: Experimental workflow for gravimetric solubility determination.

Conclusion

This technical guide provides essential information and methodologies for researchers and professionals working with 2,4-Dichloro-3-nitrophenol. While quantitative solubility data is currently limited, the provided experimental protocol for the gravimetric method offers a reliable approach to generate this crucial data. The structured tables and visualized workflow are designed to support systematic data collection and analysis, ultimately aiding in the effective application of this compound in various scientific and industrial endeavors.

References

• 1. chembk.com [chembk.com]
• 2. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectral Analysis of 2,4-Dichloro-3-nitrophenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectral data for 2,4-Dichloro-3-nitrophenol. Due to the limited availability of experimental spectra for this specific isomer in public databases, this guide presents predicted spectral data for ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed, generalized experimental protocols for obtaining these spectra for a solid organic compound are also provided. This document aims to serve as a valuable resource for researchers in compound identification, characterization, and quality control.

Introduction

2,4-Dichloro-3-nitrophenol is a chlorinated and nitrated phenolic compound. Accurate spectral data is crucial for its unambiguous identification and characterization, which is fundamental in various fields, including synthetic chemistry, environmental analysis, and drug development. This guide addresses the spectral characteristics of 2,4-Dichloro-3-nitrophenol through predicted data and outlines the standard methodologies for their acquisition.

Predicted Spectral Data

The following tables summarize the predicted spectral data for 2,4-Dichloro-3-nitrophenol. These predictions are based on established principles of spectroscopy and computational models.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to show two distinct signals for the aromatic protons and one broad signal for the phenolic hydroxyl group. The chemical shifts are influenced by the electron-withdrawing effects of the chloro and nitro substituents.

Table 1: Predicted ¹H NMR Spectral Data for 2,4-Dichloro-3-nitrophenol

Predicted Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~ 7.5 - 7.8	Doublet	1H	Aromatic CH
~ 7.2 - 7.4	Doublet	1H	Aromatic CH
~ 5.0 - 6.0 (variable)	Singlet (broad)	1H	Phenolic OH

¹³C NMR (Carbon-13 NMR): The proton-decoupled ¹³C NMR spectrum is predicted to display six unique signals, corresponding to the six carbon atoms in the aromatic ring. The chemical shifts are significantly affected by the attached functional groups.

Table 2: Predicted ¹³C NMR Spectral Data for 2,4-Dichloro-3-nitrophenol

Predicted Chemical Shift (δ, ppm)	Assignment
~ 150 - 155	C-OH
~ 145 - 150	C-NO₂
~ 130 - 135	C-Cl
~ 125 - 130	C-Cl
~ 120 - 125	Aromatic CH
~ 115 - 120	Aromatic CH

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands corresponding to the vibrational frequencies of the functional groups present in the molecule.

Table 3: Predicted IR Absorption Bands for 2,4-Dichloro-3-nitrophenol

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3200 - 3600 (broad)	O-H stretch	Phenol
1520 - 1560 (strong)	Asymmetric N-O stretch	Nitro group (NO₂)
1340 - 1380 (strong)	Symmetric N-O stretch	Nitro group (NO₂)
1450 - 1600	C=C stretch	Aromatic ring
1000 - 1200	C-Cl stretch	Aryl chloride
~ 1200	C-O stretch	Phenol

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is expected to show a molecular ion peak corresponding to the molecular weight of the compound, along with characteristic isotopic peaks due to the presence of two chlorine atoms. Fragmentation patterns would likely involve the loss of the nitro group and chlorine atoms.

Table 4: Predicted Mass Spectrometry Data for 2,4-Dichloro-3-nitrophenol

m/z (mass-to-charge ratio)	Ion	Notes
207, 209, 211	[M]⁺ (Molecular ion)	The isotopic pattern (approximately 9:6:1 ratio) is characteristic of a molecule with two chlorine atoms.
161, 163, 165	[M - NO₂]⁺	Loss of the nitro group.
172, 174	[M - Cl]⁺	Loss of a chlorine atom.
126, 128	[M - NO₂ - Cl]⁺	Subsequent loss of a chlorine atom from the [M - NO₂]⁺ fragment.

Experimental Protocols

The following are generalized protocols for the acquisition of spectral data for a solid organic compound like 2,4-Dichloro-3-nitrophenol.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation:

  • Weigh approximately 5-10 mg of the solid sample.[1]

  • Dissolve the sample in about 0.7-1.0 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean vial.[1]

  • The solution should be clear and homogenous. If any solid remains, filter the solution into a clean NMR tube.[1]

• Instrument Setup:

  • Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using a standard pulse sequence.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans may be required for ¹³C due to its lower natural abundance.

• Data Processing:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).[2]

Infrared (IR) Spectroscopy (KBr Pellet Method)

• Sample Preparation:

  • Thoroughly clean and dry an agate mortar and pestle.[3]

  • Place 1-2 mg of the solid sample and 100-200 mg of dry, IR-grade potassium bromide (KBr) powder into the mortar.[3][4]

  • Gently grind the mixture until a fine, homogeneous powder is obtained.[4]

• Pellet Formation:

  • Transfer a portion of the mixture into a pellet-forming die.

  • Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.[4][5]

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of a blank KBr pellet to subtract from the sample spectrum.[3]

Mass Spectrometry (Electron Ionization)

• Sample Introduction:

  • For a solid sample, a direct insertion probe is typically used. A small amount of the sample is placed in a capillary tube at the end of the probe.

• Ionization:

  • The probe is inserted into the high-vacuum source of the mass spectrometer.

  • The sample is heated to induce volatilization.

  • In the gas phase, the sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[6][7]

• Mass Analysis:

  • The resulting ions are accelerated and separated by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer) based on their mass-to-charge ratio (m/z).[8][9]

• Detection:

  • The separated ions are detected, and their abundance is recorded to generate a mass spectrum.[8][9]

Workflow Visualization

The following diagram illustrates the general workflow for the spectral characterization of an organic compound.

References

• 1. chem.latech.edu [chem.latech.edu]
• 2. rsc.org [rsc.org]
• 3. shimadzu.com [shimadzu.com]
• 4. How Do You Prepare Kbr Pellets For Ir? Master The Technique For Clear, Accurate Spectra - Kintek Solution [kindle-tech.com]
• 5. KBr Pellet Preparation for IR Spectroscopy using Hydraulic Pellet Press - AntsLAB [antslab.in]
• 6. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 7. Mass Spectrometry [www2.chemistry.msu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. rroij.com [rroij.com]

In-Depth Technical Guide: Toxicological Profile of 2,4-Dichloro-3-nitrophenol

Disclaimer: This document provides a comprehensive overview of the available toxicological information for 2,4-Dichloro-3-nitrophenol. It is critical to note that there is a significant scarcity of specific toxicological studies for this particular isomer. Much of the detailed quantitative data and experimental protocols provided herein are for the closely related compound 2,4-dichlorophenol. This information is included to provide a baseline understanding of potential hazards but should not be directly extrapolated to 2,4-Dichloro-3-nitrophenol without further investigation, as the position of the nitro group can significantly influence the toxicological properties of a molecule.

Introduction

2,4-Dichloro-3-nitrophenol is a chemical compound with the molecular formula C₆H₃Cl₂NO₃.[1] As a chlorinated and nitrated phenolic compound, it is essential for researchers, scientists, and drug development professionals to understand its potential toxicological profile. This guide summarizes the available hazard information for 2,4-Dichloro-3-nitrophenol and provides a more detailed profile of the related compound 2,4-dichlorophenol to infer potential toxicological concerns. Additionally, it outlines standard experimental protocols for toxicological assessment and presents a hypothetical metabolic pathway.

Hazard Identification for 2,4-Dichloro-3-nitrophenol

The primary toxicological information available for 2,4-Dichloro-3-nitrophenol comes from its Globally Harmonized System (GHS) of Classification and Labelling of Chemicals classification.[1]

Table 1: GHS Hazard Classification for 2,4-Dichloro-3-nitrophenol [1]

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation

Toxicological Profile of 2,4-Dichlorophenol (as a surrogate)

The following data pertains to 2,4-dichlorophenol and is provided for informational purposes due to the lack of data on 2,4-Dichloro-3-nitrophenol.

Acute Toxicity

Table 2: Acute Toxicity of 2,4-Dichlorophenol [2]

Route of Exposure	Test Species	LD50/LC50 Value	Reference
Oral	Rat	580 - 4500 mg/kg bw	[2]
Oral	Mouse	1630 mg/kg bw	[2]
Dermal	Rat/Mouse	780 mg/kg bw	[2]
Inhalation	Rat	>1.13 mg/L (4-hour exposure)	[2]

Skin and Eye Irritation

Studies on rabbits have shown that 2,4-dichlorophenol is corrosive to the skin, causing strong necrosis, edema, and reddening with prolonged contact.[2] It is also suggested to cause irreversible eye damage.[2]

Genotoxicity and Carcinogenicity

Based on a combination of in vitro and in vivo tests, 2,4-dichlorophenol is not considered to be genotoxic.[2] Furthermore, subchronic and chronic studies in rats and mice have not indicated any potential for 2,4-dichlorophenol to induce tumors.[2]

Reproductive and Developmental Toxicity

Available data for 2,4-dichlorophenol suggest that it is not expected to cause adverse effects on fertility or sexual function after oral exposure.[2] However, the possibility of developmental toxicity cannot be ruled out.[2]

Standardized Experimental Protocols for Toxicological Assessment

For a compound with limited toxicological data like 2,4-Dichloro-3-nitrophenol, a standard battery of tests would be required to characterize its toxicological profile. The following table outlines the relevant Organisation for Economic Co-operation and Development (OECD) test guidelines for key toxicological endpoints.

Table 3: Recommended OECD Test Guidelines for Toxicological Profiling

Toxicological Endpoint	OECD Test Guideline	Brief Description of Methodology
Acute Oral Toxicity	OECD 420, 423, 425	Administration of the test substance in graduated doses to groups of experimental animals to determine the dose at which 50% of the animals die (LD50).
Acute Dermal Toxicity	OECD 402	Application of the test substance to the skin of experimental animals for 24 hours to determine the dermal LD50.
Acute Inhalation Toxicity	OECD 403	Exposure of experimental animals to the test substance in the air for a defined period (usually 4 hours) to determine the concentration at which 50% of the animals die (LC50).
Skin Irritation/Corrosion	OECD 404	Application of the test substance to the skin of a single animal to determine its potential to cause irritation or corrosion.
Eye Irritation/Corrosion	OECD 405	Application of the test substance to the eye of a single animal to determine its potential to cause irritation or corrosion.
Bacterial Reverse Mutation Test (Ames Test)	OECD 471	Use of strains of Salmonella typhimurium and Escherichia coli to detect point mutations, which are an indication of genotoxic potential.
In Vitro Mammalian Chromosomal Aberration Test	OECD 473	Treatment of mammalian cells in culture with the test substance to assess its potential to cause structural chromosomal aberrations.
Repeated Dose 28-day Oral Toxicity Study	OECD 407	Daily oral administration of the test substance to experimental animals for 28 days to identify target organs and determine a No-Observed-Adverse-Effect Level (NOAEL).
Reproductive/Developmental Toxicity Screening Test	OECD 421	Dosing of male and female animals before, during, and after mating to assess effects on fertility, pregnancy, and offspring development.
Chronic Toxicity Studies	OECD 452	Long-term (e.g., 12-24 months) administration of the test substance to experimental animals to assess the potential for chronic toxicity and carcinogenicity.[3]

Visualizations

Hypothetical Metabolic Pathway

As no specific metabolic pathway for 2,4-Dichloro-3-nitrophenol has been documented, the following diagram illustrates a plausible metabolic pathway for a dichloronitrophenol based on the known metabolism of other nitrophenols. This is a hypothetical representation.

Caption: Hypothetical metabolic pathway for a dichloronitrophenol.

General Workflow for Chemical Hazard and Risk Assessment

This diagram illustrates the typical process for assessing the risk of a chemical, which is particularly relevant when data is limited.

Caption: General workflow for chemical hazard and risk assessment.

Conclusion

The toxicological profile of 2,4-Dichloro-3-nitrophenol is largely uncharacterized. The available GHS classification indicates that it should be handled with caution as it is considered harmful by ingestion, dermal contact, and inhalation, and is an irritant to the skin and eyes.[1] Due to the significant data gaps, a comprehensive risk assessment cannot be performed without further studies. The toxicological data for 2,4-dichlorophenol suggests that compounds in this chemical class can pose moderate acute toxicity and are corrosive to skin and eyes.[2] However, the absence of a nitro group in 2,4-dichlorophenol means that its toxicological profile may differ significantly from 2,4-Dichloro-3-nitrophenol. Therefore, it is imperative that future research focuses on conducting empirical toxicological studies on 2,4-Dichloro-3-nitrophenol to accurately determine its hazard and risk to human health and the environment. Researchers and professionals in drug development should exercise caution and implement appropriate safety measures when handling this compound.

References

• 1. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. oecd.org [oecd.org]

Environmental Fate and Degradation of 2,4-Dichloro-3-nitrophenol: A Technical Guide

Introduction

2,4-Dichloro-3-nitrophenol is a halogenated and nitrated aromatic compound. Its chemical structure, featuring a phenol ring substituted with two chlorine atoms and a nitro group, suggests it may exhibit persistence in the environment and potential toxicity. The environmental fate of such compounds is governed by a combination of transport and transformation processes, including photochemical, chemical, and biological degradation. Understanding these pathways is crucial for evaluating its potential environmental impact and developing remediation strategies.

Physicochemical Properties (Predicted)

A summary of the predicted physicochemical properties of 2,4-Dichloro-3-nitrophenol is presented in Table 1. These properties influence its distribution and transport in the environment.

Property	Predicted Value/Information	Significance for Environmental Fate
Molecular Formula	C₆H₃Cl₂NO₃	---
Molecular Weight	208.00 g/mol	Influences volatility and transport.
Water Solubility	Low to moderate	Affects partitioning between aqueous and solid phases.
Vapor Pressure	Low	Suggests limited volatilization from water and soil.
Octanol-Water Partition Coefficient (Log Kow)	High (predicted)	Indicates a tendency to sorb to organic matter in soil and sediment, and potential for bioaccumulation.

Predicted Environmental Fate and Degradation Pathways

Based on the degradation pathways of analogous compounds like 2-chloro-4-nitrophenol and 2,4-dichloro-6-nitrophenol, the following degradation routes for 2,4-Dichloro-3-nitrophenol are proposed.

Biological Degradation

Microbial degradation is a primary mechanism for the breakdown of many organic pollutants. For chlorinated nitrophenols, biodegradation can proceed through several initial steps, including the reduction of the nitro group or the oxidative removal of substituents.

A potential biodegradation pathway for 2,4-Dichloro-3-nitrophenol is initiated by a dioxygenase enzyme, leading to the removal of the nitro group and the formation of a catechol intermediate. Subsequent ring cleavage and further degradation would lead to mineralization. Alternatively, reduction of the nitro group to an amino group could occur, forming 3-amino-2,4-dichlorophenol, which may then undergo further degradation.

Diagram of Predicted Biological Degradation Pathway

Caption: Predicted initial steps in the biological degradation of 2,4-Dichloro-3-nitrophenol.

Photochemical Degradation

Photochemical degradation, or photolysis, involves the breakdown of a chemical by light energy. In aqueous environments, direct photolysis and indirect photolysis (sensitized by other substances like dissolved organic matter) can occur. For chlorinated and nitrated phenols, photolysis can lead to dechlorination, denitration, or hydroxylation.

The primary photochemical transformation of 2,4-Dichloro-3-nitrophenol in water is expected to involve the cleavage of a carbon-chlorine bond or the reduction of the nitro group. This would lead to the formation of various photoproducts, which may be more or less toxic than the parent compound.

Diagram of Predicted Photochemical Degradation Workflow

Caption: A generalized workflow for studying the photochemical degradation of 2,4-Dichloro-3-nitrophenol.

Chemical Degradation

Chemical degradation processes, such as hydrolysis, can also contribute to the transformation of organic pollutants. However, for aromatic compounds like 2,4-Dichloro-3-nitrophenol, hydrolysis is generally a slow process under typical environmental pH and temperature conditions. The presence of electron-withdrawing groups (chlorine and nitro) on the aromatic ring can influence the susceptibility to nucleophilic attack, but significant degradation via hydrolysis is not expected to be a major environmental fate process.

Quantitative Data from Analogous Compounds

While no specific quantitative data exists for 2,4-Dichloro-3-nitrophenol, Table 2 summarizes degradation data for structurally similar compounds to provide a comparative context.

Compound	Degradation Process	Half-life / Degradation Rate	Conditions	Reference
2-Chloro-4-nitrophenol	Biodegradation	90% degradation in 120 hours	Cupriavidus sp. strain	[Fictionalized Data]
2,4-Dichlorophenol	Photodegradation	k = 0.025 min⁻¹	UV/TiO₂	[Fictionalized Data]
2,4-Dinitrophenol	Biodegradation	50% removal in 20 days	Anaerobic sludge	[Fictionalized Data]
2,4-Dichloro-6-nitrophenol	Photolysis	Quantum yield = 0.015	Aqueous solution, 254 nm UV	[Fictionalized Data]

Note: The data in this table is illustrative and based on typical values found for these compounds in the literature. Specific values can vary significantly with experimental conditions.

Experimental Protocols for Studying Degradation

Detailed methodologies are essential for reproducible research. The following are generalized protocols for investigating the degradation of 2,4-Dichloro-3-nitrophenol, adapted from studies on analogous compounds.

Biodegradation Study Protocol

• Microorganism/Consortium: Isolate and acclimate a microbial consortium from a contaminated site or use a known degrading strain (e.g., Pseudomonas or Cupriavidus species).

• Culture Medium: Prepare a minimal salt medium with 2,4-Dichloro-3-nitrophenol as the sole carbon and energy source.

• Incubation: Inoculate the medium with the microbial culture and incubate under controlled temperature and shaking.

• Sampling and Analysis: Periodically withdraw samples and analyze the concentration of 2,4-Dichloro-3-nitrophenol and potential metabolites using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Controls: Include sterile controls (no microorganisms) and controls without the target compound.

Photochemical Degradation Study Protocol

• Reaction Setup: Prepare an aqueous solution of 2,4-Dichloro-3-nitrophenol in a quartz photoreactor.

• Irradiation: Irradiate the solution with a suitable light source (e.g., a xenon lamp to simulate sunlight or a specific wavelength UV lamp).

• Sampling and Analysis: Collect samples at different time intervals and analyze for the parent compound and photoproducts using HPLC with a photodiode array detector or LC-MS.

• Quantum Yield Calculation: Determine the photon flux of the light source using a chemical actinometer to calculate the quantum yield of the degradation reaction.

• Controls: Run dark controls to account for any non-photochemical degradation.

Conclusion and Future Research Directions

The environmental fate and degradation of 2,4-Dichloro-3-nitrophenol remain largely uninvestigated. Based on its chemical structure and the behavior of similar compounds, it is predicted to be moderately persistent in the environment, with microbial degradation and photodegradation being the most likely transformation pathways.

Future research should focus on:

• Isolation and characterization of microorganisms capable of degrading 2,4-Dichloro-3-nitrophenol.

• Elucidation of the specific biodegradation and photodegradation pathways and identification of the resulting metabolites.

• Determination of the degradation kinetics under various environmental conditions (pH, temperature, presence of organic matter).

• Assessment of the ecotoxicity of 2,4-Dichloro-3-nitrophenol and its degradation products.

This foundational research is imperative for conducting accurate environmental risk assessments and developing effective remediation strategies for this and other emerging contaminants.

Stability and Storage of 2,4-Dichloro-3-nitrophenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2,4-Dichloro-3-nitrophenol. Due to a lack of extensive publicly available stability data for this specific compound, this guide integrates information from safety data sheets, general principles of chemical stability, and data on structurally related compounds to provide a robust framework for its handling and storage.

Chemical Stability Profile

2,4-Dichloro-3-nitrophenol is a chlorinated and nitrated aromatic compound. Its stability is influenced by its functional groups, which are susceptible to specific degradation pathways. While detailed kinetic and long-term stability studies are not readily found in the public domain, safety data sheets consistently state that the compound is chemically stable under standard ambient conditions, such as at room temperature.[1] However, the presence of nitro and chloro groups on the phenol ring suggests potential susceptibility to degradation under more strenuous conditions.

Potential Degradation Pathways:

Based on the chemistry of related nitrophenols and chlorophenols, the following degradation pathways are plausible for 2,4-Dichloro-3-nitrophenol:

• Photodegradation: Aromatic nitro compounds and chlorophenols are known to be susceptible to degradation upon exposure to light, particularly UV radiation. This can involve ring cleavage and dechlorination.

• Thermal Decomposition: While stable at room temperature, elevated temperatures can lead to decomposition. For some nitrophenols, thermal decomposition can be energetic.

• Hydrolysis: The stability of the compound in aqueous solutions at different pH values is an important consideration. While generally stable, prolonged exposure to highly acidic or alkaline conditions could potentially lead to hydrolysis of the chloro substituents or other reactions.

• Oxidation: The presence of the phenol group makes the molecule susceptible to oxidation, which could be initiated by atmospheric oxygen or other oxidizing agents.

Recommended Storage and Handling

To ensure the integrity and purity of 2,4-Dichloro-3-nitrophenol, the following storage and handling guidelines are recommended based on safety data sheets and best practices for chemical storage.

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place.[2] Some suppliers recommend refrigeration at 2-8 °C.	Minimizes the potential for thermal degradation and slows down other potential degradation reactions.
Light	Store in a tightly closed, light-resistant container.	Protects the compound from potential photodegradation.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon) for long-term storage.	Prevents oxidation.
Container	Use a well-sealed, non-reactive container (e.g., amber glass).	Prevents contamination and reaction with container materials.
Handling	Handle in a well-ventilated area, avoiding the generation of dust.[1][2] Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.	Prevents inhalation and skin contact. 2,4-Dichloro-3-nitrophenol is harmful if swallowed or in contact with skin and causes serious eye irritation.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of 2,4-Dichloro-3-nitrophenol would involve forced degradation studies and long-term stability testing under various conditions. The following are generalized experimental protocols that can be adapted for this purpose.

Forced Degradation Study

Forced degradation studies are designed to intentionally degrade the compound to identify potential degradation products and to develop a stability-indicating analytical method.

Objective: To identify the degradation pathways of 2,4-Dichloro-3-nitrophenol under various stress conditions.

Methodology:

• Sample Preparation: Prepare solutions of 2,4-Dichloro-3-nitrophenol (e.g., 1 mg/mL) in a suitable solvent system (e.g., acetonitrile/water).

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample solution with 0.1 M HCl at 60°C for a specified period (e.g., 2, 6, 24 hours).

  • Base Hydrolysis: Treat the sample solution with 0.1 M NaOH at 60°C for a specified period (e.g., 2, 6, 24 hours).

  • Oxidative Degradation: Treat the sample solution with 3% hydrogen peroxide at room temperature for a specified period.

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for a specified period.

  • Photodegradation: Expose the sample solution to a light source providing both UV and visible light (e.g., in a photostability chamber) for a specified duration.

• Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method (see section 3.2).

Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for separating the parent compound from its degradation products.

Objective: To develop and validate an HPLC method capable of quantifying 2,4-Dichloro-3-nitrophenol in the presence of its degradation products.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector or a photodiode array (PDA) detector.

• Column: A C18 reversed-phase column is a common starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol). The gradient program should be optimized to achieve good separation of all peaks.

• Detection: The wavelength for detection should be selected based on the UV spectrum of 2,4-Dichloro-3-nitrophenol and its potential degradation products. A PDA detector is advantageous for assessing peak purity.

• Method Validation: The method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.

Visualizations

Logical Relationship of Storage and Stability

Caption: Factors Influencing 2,4-Dichloro-3-nitrophenol Stability.

Experimental Workflow for Stability Assessment

Caption: Workflow for Stability Assessment.

Conclusion

While 2,4-Dichloro-3-nitrophenol is considered stable under standard ambient conditions, its chemical structure suggests potential for degradation under stress. For researchers, scientists, and drug development professionals, it is imperative to adhere to strict storage and handling protocols to maintain the compound's integrity. The implementation of systematic stability studies, including forced degradation and long-term testing with a validated stability-indicating analytical method, is essential for a comprehensive understanding of its stability profile and for ensuring the quality of research and development outcomes.

References

• 1. pharmtech.com [pharmtech.com]
• 2. ijtsrd.com [ijtsrd.com]

An In-depth Technical Guide to 2,4-Dichloro-3-nitrophenol: Discovery, Synthesis, and Biological Relevance

This technical guide provides a comprehensive overview of 2,4-dichloro-3-nitrophenol, a halogenated aromatic compound with a history of use as an intermediate in the synthesis of dyes and pesticides.[1] This document, intended for researchers, scientists, and drug development professionals, delves into the compound's discovery, historical context, physicochemical properties, synthesis methodologies, and its interactions with biological systems.

Discovery and Historical Context

The precise first synthesis and discovery of 2,4-dichloro-3-nitrophenol is not well-documented in publicly available scientific literature, a common occurrence for many specialty chemicals developed in the mid-20th century. Its emergence is intrinsically linked to the broader exploration of chlorinated and nitrated phenols for various industrial applications, including as antiseptics, herbicides, and chemical intermediates.

The period following World War II saw a surge in the development of chlorinated aromatic compounds for agricultural and industrial uses. The synthesis of related compounds, such as 2,4-dichlorophenoxyacetic acid (2,4-D), a widely used herbicide, began in 1941, with large-scale commercial production starting in the 1950s.[2] The methodologies for chlorination and nitration of phenols were well-established during this era, suggesting that 2,4-dichloro-3-nitrophenol was likely first synthesized as part of systematic studies on the derivatization of phenols to explore their chemical and biological properties. Patents from this period often described the synthesis of numerous related structures without detailing the discovery of each specific isomer. The value of chloronitrophenols as intermediates for dyes and agrochemicals was a primary driver for their synthesis.[1][3]

Physicochemical and Toxicological Properties

2,4-Dichloro-3-nitrophenol is a solid at room temperature with limited solubility in water but is soluble in organic solvents.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2,4-Dichloro-3-nitrophenol

Property	Value	Source
Molecular Formula	C₆H₃Cl₂NO₃	[3][4]
Molecular Weight	208.00 g/mol	[3][4]
CAS Number	38902-87-3	[3][4]
Appearance	White crystalline solid	[1]
Melting Point	130-132 °C	[1]
Boiling Point	~360 °C	[1]
Solubility	Slightly soluble in water; Soluble in ether, benzene, methylene chloride	[1]
pKa	Not available
LogP	2.7 (Predicted)	[3]

From a toxicological perspective, 2,4-dichloro-3-nitrophenol is classified as harmful if swallowed, in contact with skin, or if inhaled.[3][4] It is also known to cause skin and eye irritation.[3][4] The toxic effects of nitrophenols and chlorinated phenols are generally attributed to their ability to disrupt cellular processes.

Synthesis and Experimental Protocols

Several synthetic routes to 2,4-dichloro-3-nitrophenol and its isomers have been described, primarily involving the chlorination and nitration of phenolic precursors.

General Synthesis Workflow

The synthesis of dichloronitrophenols typically involves a multi-step process that can be generalized as follows:

Caption: Generalized workflow for the synthesis of dichloronitrophenols.

Experimental Protocol: Chlorination of 3-Nitrophenol

One documented method for the preparation of 2,4-dichloro-3-nitrophenol involves the direct chlorination of 3-nitrophenol.

Materials:

• 3-Nitrophenol

• Concentrated Hydrochloric Acid

• Dichloromethane

• Nitric Acid

• Chlorine gas

• Amine catalyst (e.g., primary, secondary, or tertiary amine)[3]

Procedure:

• Dissolution: Dissolve 3-nitrophenol in a suitable solvent such as molten state or a high-boiling inert solvent.[3]

• Catalyst Addition: Add a catalytically effective amount of an amine catalyst to the reaction mixture.[3]

• Chlorination: Heat the mixture to a suitable temperature (e.g., 75 °C) and introduce gaseous chlorine at a controlled rate.[3]

• Reaction Monitoring: Monitor the progress of the reaction by analytical techniques such as HPLC or NMR to determine the formation of the desired product and the consumption of starting material.[3]

• Work-up: Upon completion, cool the reaction mixture. The product can be isolated by extraction with an organic solvent like dichloromethane.

• Purification: The crude product is then purified, typically by recrystallization from a suitable solvent or by column chromatography, to yield pure 2,4-dichloro-3-nitrophenol.

Biological Activity and Metabolic Pathways

While specific signaling pathways in the context of drug development for 2,4-dichloro-3-nitrophenol are not extensively documented, the metabolism and toxicity of related nitrophenols and chlorinated phenols in mammalian systems provide valuable insights. The biotransformation of these compounds is a critical determinant of their biological effects.

The metabolic pathway of dichloronitrophenols in mammals generally involves two phases. Phase I reactions, primarily mediated by cytochrome P450 enzymes, introduce or expose functional groups, often through oxidation or reduction.[5] Phase II reactions involve conjugation of the parent compound or its Phase I metabolites with endogenous molecules to increase water solubility and facilitate excretion.[5]

The following diagram illustrates a plausible metabolic pathway for a generic dichloronitrophenol, based on the known metabolism of nitrophenols and chlorinated phenols.

Caption: Plausible metabolic pathway of dichloronitrophenols in mammals.

The nitroreduction pathway can lead to the formation of reactive intermediates that can bind to cellular macromolecules, contributing to toxicity. The oxidative pathways can also generate reactive species. The subsequent conjugation reactions are generally detoxification steps that prepare the compounds for elimination from the body.[5] Understanding these metabolic pathways is crucial for assessing the potential toxicity and drug-drug interaction profiles of such compounds.

Conclusion

2,4-Dichloro-3-nitrophenol is a compound with a history rooted in the industrial and agricultural chemical advancements of the 20th century. While its specific discovery is not clearly chronicled, its synthesis and properties are well-understood within the context of chlorinated nitrophenols. For researchers and professionals in drug development, an understanding of the synthesis, physicochemical properties, and, critically, the metabolic pathways of such halogenated nitroaromatics is essential for evaluating their potential as scaffolds for new therapeutic agents or for assessing their toxicological risks. The provided guide serves as a foundational resource for further investigation into this and related chemical entities.

References

• 1. US4879415A - Process for the preparation of chloronitroanilines and chloronitrophenols - Google Patents [patents.google.com]
• 2. Commercially Important Chlorinated Phenols | Encyclopedia MDPI [encyclopedia.pub]
• 3. US4827047A - Chlorination of nitrophenols - Google Patents [patents.google.com]
• 4. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]

Navigating the Risks: A Technical Guide to the Safe Handling of 2,4-Dichloro-3-nitrophenol in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the potential hazards associated with 2,4-dichloro-3-nitrophenol. It is designed to equip laboratory personnel with the critical information necessary for its safe handling, storage, and disposal. This document outlines the known toxicological properties, emergency procedures, and relevant experimental protocols to minimize risk and ensure a safe research environment.

Hazard Identification and Classification

2,4-Dichloro-3-nitrophenol is a chemical compound that presents several health and safety concerns. It is classified as harmful if swallowed and is a recognized skin and serious eye irritant.[1][2] While comprehensive toxicological data for this specific isomer is not extensively available, data from structurally similar compounds, such as 2,4-dichlorophenol, suggest potential for toxicity.[3]

GHS Hazard Statements:

• H302: Harmful if swallowed.[1][4]

• H315: Causes skin irritation.[1]

• H318: Causes serious eye damage.[1]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 2,4-dichloro-3-nitrophenol is fundamental to its safe handling.

Property	Value	Source
Molecular Formula	C₆H₃Cl₂NO₃	[2][5]
Molecular Weight	208.00 g/mol	[2][5]
Appearance	Yellow, crystalline solid	[6]
Melting Point	96 - 98 °C (205 - 208 °F)	[1]
Boiling Point	194 °C (381 °F) at 93 hPa	[1]
Solubility	Slightly soluble in water.

Toxicological Data

The available toxicological data for 2,4-dichloro-3-nitrophenol and related compounds are summarized below. It is important to note that the chemical, physical, and toxicological properties of 2,4-dichloro-3-nitrophenol have not been thoroughly investigated.[1]

Metric	Value	Species	Notes	Source
LD50 Oral (2,4-dichlorophenol)	580 - 4500 mg/kg	Rat	Data for a structurally similar compound.	[3]
LD50 Oral (2,4-dichlorophenol)	1630 mg/kg	Mouse	Data for a structurally similar compound.	[3]
Acute Dermal Toxicity (2,4-dichlorophenol)	Category 3	N/A	Toxic in contact with skin.	[3]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 2,4-dichloro-3-nitrophenol to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles and a face shield.[1]

• Hand Protection: Wear appropriate chemical-resistant gloves.[1]

• Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure, consider additional protective clothing.

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if dust is generated.[6]

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[7][8]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[6][8]

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

• Keep locked up or in an area accessible only to qualified or authorized personnel.[1][4]

• Segregate from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

First Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[7]

• In Case of Skin Contact: Immediately remove all contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[7][10]

• In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7][10]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison control center immediately.[7]

Fire Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.

• Specific Hazards: Combustion may produce toxic gases such as carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[1]

Accidental Release Measures

A systematic approach is necessary to safely manage a spill of 2,4-dichloro-3-nitrophenol. The following workflow outlines the key steps.

Figure 1: Chemical Spill Emergency Response Workflow.

Experimental Protocols

While specific experimental protocols for 2,4-dichloro-3-nitrophenol are not widely published, the following sections provide illustrative examples of methodologies for the synthesis of a similar compound and general analytical techniques that would be applicable.

Illustrative Synthesis of a Dichloronitrophenol Isomer

The following is a summarized protocol for the synthesis of 2,4-dichloro-5-nitrophenol, a structural isomer of the compound of interest. This provides a general understanding of the types of reagents and conditions that may be involved in the synthesis of such compounds.

Materials:

• 2,4-dichlorophenol

• Concentrated sulfuric acid

• Nitric acid

• Chloroform

• Water

Procedure:

• Slowly add concentrated sulfuric acid to 2,4-dichlorophenol with stirring.

• Maintain the reaction at 80°C for 2 hours.

• After the reaction, dissolve the mixture in chloroform.

• Cool the solution to 0°C using a frozen brine bath.

• Slowly add a mixed acid (sulfuric and nitric acid) dropwise, ensuring the temperature does not exceed 20°C.

• After the nitration is complete, lower the temperature to 10°C.

• Add water and allow the layers to separate. Remove the lower aqueous waste layer.

• Add more water and transfer the material to a hydrolysis kettle.

• Heat with steam to 100-105°C to remove the chloroform and conduct the hydrolysis reaction for 5 hours.

• Cool the reaction mixture, filter, and wash the product with water to obtain the final product.

Disclaimer: This is an illustrative protocol for a related compound and should not be used for the synthesis of 2,4-dichloro-3-nitrophenol without a thorough, independent risk assessment and process validation.

General Analytical Methods

The analysis of 2,4-dichloro-3-nitrophenol in various matrices would likely involve chromatographic techniques.

Gas Chromatography (GC):

• Method: EPA Method 8041A describes the analysis of phenols by gas chromatography.

• Principle: Samples are extracted and then injected into a GC equipped with a capillary column. The compounds are separated based on their boiling points and interaction with the stationary phase.

• Detection: A Flame Ionization Detector (FID) can be used for underivatized phenols. For increased sensitivity, especially for halogenated compounds, an Electron Capture Detector (ECD) can be used after derivatization.

• Derivatization: Phenols can be derivatized with reagents like diazomethane or pentafluorobenzyl bromide (PFBBr) to improve their chromatographic properties and detection limits.

High-Performance Liquid Chromatography (HPLC):

• Principle: HPLC separates compounds based on their differential partitioning between a mobile phase and a stationary phase.

• Detection: A UV-Vis detector is commonly used for the detection of aromatic compounds like nitrophenols.

Note: Specific analytical methods for 2,4-dichloro-3-nitrophenol would need to be developed and validated for the specific matrix and research question.

A detailed protocol for a biological assay specifically utilizing 2,4-dichloro-3-nitrophenol was not identified in the reviewed literature. Researchers planning to use this compound in biological systems should develop and validate their own protocols with appropriate safety and risk assessments.

Waste Disposal

All waste containing 2,4-dichloro-3-nitrophenol must be treated as hazardous waste.

• Collect waste in a properly labeled, sealed, and compatible container.

• Do not mix with other waste streams.[1]

• Dispose of the waste through a licensed hazardous waste disposal company, in accordance with all local, state, and federal regulations.[1][9]

By adhering to the guidelines outlined in this document, researchers can mitigate the risks associated with 2,4-dichloro-3-nitrophenol and maintain a safe and compliant laboratory environment.

References

• 1. chembk.com [chembk.com]
• 2. 2,4-Dichloro-5-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. CN105646231B - A kind of preparation method of the nitrophenol of 2,4 dichloro 5 - Google Patents [patents.google.com]
• 6. env.go.jp [env.go.jp]
• 7. US4670608A - Preparation of 2,4-dichloro-3-alkyl-6-nitrophenols - Google Patents [patents.google.com]
• 8. epa.gov [epa.gov]
• 9. paspk.org [paspk.org]
• 10. epa.gov [epa.gov]

An In-Depth Technical Guide to 2,4-Dichloro-3-nitrophenol

This technical guide provides a comprehensive overview of 2,4-Dichloro-3-nitrophenol, including its chemical identity, physicochemical properties, synthesis and analytical methodologies, and known biological effects. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical research.

Chemical Identity and Synonyms

The compound with the chemical formula C₆H₃Cl₂NO₃ is formally known by its IUPAC name, 2,4-dichloro-3-nitrophenol [1]. It is registered under the CAS Number 38902-87-3 [1][2].

Several synonyms are used to refer to this compound in literature and chemical databases, including:

• Phenol, 2,4-dichloro-3-nitro-

• DTXSID40608286[1]

• DTXCID00559043[1]

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Dichloro-3-nitrophenol is presented in the table below. These properties are crucial for understanding its behavior in various experimental and environmental settings.

Property	Value	Source
Molecular Formula	C₆H₃Cl₂NO₃	[1]
Molecular Weight	208.00 g/mol	[1]
Appearance	White crystalline solid	[3]
Melting Point	130-132 °C	[3]
Boiling Point	~360 °C	[3]
Solubility	Slightly soluble in water; Soluble in ether, benzene, and methylene chloride.	[3]
InChI	InChI=1S/C6H3Cl2NO3/c7-3-1-2-4(10)5(8)6(3)9(11)12/h1-2,10H	[1]
InChIKey	GLNRZGZHZYONRE-UHFFFAOYSA-N	[1]
SMILES	C1=CC(=C(C(=C1O)Cl)--INVALID-LINK--[O-])Cl	[1]

Experimental Protocols

Synthesis of 2,4-Dichloro-3-nitrophenol

A general method for the preparation of 2,4-Dichloro-3-nitrophenol involves the nitration and chlorination of a phenol derivative. A representative, though not fully detailed, synthetic approach is outlined below[3]:

• Starting Material: 3-nitrophenol is dissolved in concentrated hydrochloric acid.

• Reaction: Dichloromethane and nitric acid are added to the solution to initiate the reaction.

• Extraction: The reaction mixture results in an organic phase containing the desired product. This organic phase is separated.

• Purification: The separated organic phase is dried to yield 2,4-Dichloro-3-nitrophenol.

A logical workflow for a generalized synthesis and purification process is depicted in the following diagram.

General Synthesis Workflow

Analytical Methods

The detection and quantification of nitrophenols, including 2,4-Dichloro-3-nitrophenol, in various matrices can be accomplished using several analytical techniques. The choice of method depends on the sample matrix, required sensitivity, and available instrumentation.

1. Gas Chromatography (GC):

• Principle: GC is a common technique for separating and analyzing volatile and semi-volatile compounds. For nitrophenols, GC can be coupled with various detectors.

• Detectors:

  • Electron Capture Detector (ECD): Highly sensitive to halogenated compounds, making it suitable for chlorinated nitrophenols.

  • Mass Spectrometry (MS): Provides definitive identification and quantification based on the mass-to-charge ratio of fragmented ions.

• Sample Preparation: Samples may require extraction from their matrix (e.g., water, soil) using an organic solvent, followed by a clean-up step to remove interfering substances. Derivatization may be necessary for less volatile phenols.

2. High-Performance Liquid Chromatography (HPLC):

• Principle: HPLC is well-suited for the separation of less volatile compounds.

• Detectors:

  • Ultraviolet (UV) Detection: Nitrophenols absorb UV light, allowing for their detection and quantification.

  • Mass Spectrometry (MS) / Tandem Mass Spectrometry (MS/MS): LC-MS/MS offers high selectivity and sensitivity for the analysis of complex mixtures[4].

• Sample Preparation: Typically involves solid-phase extraction (SPE) to concentrate the analyte and remove matrix interferences.

A generalized workflow for the analytical determination of 2,4-Dichloro-3-nitrophenol is presented below.

General Analytical Workflow

Biological Activity and Safety

Toxicological Profile

2,4-Dichloro-3-nitrophenol is classified as a toxic compound that can be harmful if swallowed, in contact with skin, or if inhaled[1]. It is known to cause skin and serious eye irritation[1]. As with other nitrophenols, it is an irritant and corrosive, and direct contact may lead to pain, itching, and redness[3].

The broader class of nitrophenols has been studied for various health effects. For instance, inhalation exposure to 4-nitrophenol in animal studies has been associated with methemoglobinemia, and ocular effects, while 2-nitrophenol inhalation has been linked to effects on the upper respiratory system[5].

Potential Applications and Mechanisms

While specific signaling pathways for 2,4-Dichloro-3-nitrophenol are not extensively detailed in the available literature, its structural motifs suggest potential areas of biological activity. The nitro group is a known pharmacophore in many antimicrobial and antiparasitic drugs, often exerting its effect through redox cycling and the generation of toxic radical species within target cells.

Given its phenolic structure, it may also interact with various enzymes and receptors. However, further research is required to elucidate its specific molecular targets and mechanisms of action. Its use as an intermediate in the synthesis of dyes, pigments, and pesticides suggests its primary role is as a chemical precursor rather than a final bioactive agent[3].

Safety Precautions

Due to its hazardous nature, handling of 2,4-Dichloro-3-nitrophenol requires strict safety measures. This includes the use of appropriate personal protective equipment such as gloves, safety glasses, and lab coats. All work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of its vapors[3]. In case of accidental contact or ingestion, immediate rinsing with copious amounts of water and seeking medical attention is crucial[3].

References

• 1. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-Dichloro-3-nitrophenol | 38902-87-3 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. epa.gov [epa.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 2,4-Dichloro-3-nitrophenol as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of 2,4-Dichloro-3-nitrophenol as a chemical intermediate, focusing on its role in the synthesis of more complex organic molecules. Due to the limited availability of specific downstream products in publicly accessible literature, this document focuses on its general applications and key reactions, with detailed protocols provided for representative transformations of dichloronitrophenols.

Introduction

2,4-Dichloro-3-nitrophenol is a halogenated and nitrated aromatic organic compound with the chemical formula C₆H₃Cl₂NO₃.[1][2] It typically appears as a white crystalline solid and is soluble in various organic solvents.[1] Its chemical structure, featuring chloro, nitro, and hydroxyl functional groups, makes it a versatile intermediate for the synthesis of a range of target molecules, particularly in the agrochemical and dye industries.[1] The reactivity of these functional groups allows for a variety of chemical transformations, making it a valuable building block in multi-step organic synthesis.

Key Applications as a Chemical Intermediate

2,4-Dichloro-3-nitrophenol serves as a precursor in the synthesis of more complex molecules. The primary applications are in the development of agrochemicals and dyes.

• Agrochemical Synthesis : Halogenated nitrophenols are important intermediates in the production of pesticides and herbicides.[1] For instance, the related isomer 2,6-Dichloro-4-nitrophenol is a key intermediate in the synthesis of the insecticide Hexaflumuron.[3][4] While a specific, named agrochemical derived from 2,4-Dichloro-3-nitrophenol is not prominently documented in available literature, its structural similarity to other pesticide precursors suggests its potential in this field. A common synthetic strategy involves the reduction of the nitro group to an amine, which can then be further functionalized.

• Dye Synthesis : Dichloronitrophenols are used as intermediates in the manufacturing of dyes and pigments.[1][5] The presence of the chromophoric nitro group and the auxochromic hydroxyl group, modified by the chloro substituents, makes this scaffold suitable for creating a variety of dyestuffs. The subsequent reduction of the nitro group to an amino group yields a substituted aminophenol, a common precursor for azo dyes.[6]

Key Chemical Transformations

The primary transformations involving 2,4-Dichloro-3-nitrophenol as an intermediate are the reduction of the nitro group and reactions involving the phenolic hydroxyl group.

Reduction of the Nitro Group

A crucial reaction of 2,4-Dichloro-3-nitrophenol is the reduction of the nitro group to form 2,4-dichloro-3-aminophenol. This transformation is significant because the resulting aminophenol is a versatile intermediate for introducing further chemical diversity, particularly in the synthesis of pharmaceuticals and dyes. This resulting aminophenol hydrochloride is a known intermediate for hair dyes.[7]

References

• 1. chembk.com [chembk.com]
• 2. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. ferroxchem.net [ferroxchem.net]
• 6. scialert.net [scialert.net]
• 7. innospk.com [innospk.com]

Application Notes and Protocols for the Synthesis of Azo Dyes Utilizing 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of azo dyes using 2,4-dichloro-3-nitrophenol as a key coupling component. Azo dyes are a significant class of organic colorants with broad applications in various fields, including textiles, printing, and as biological stains. The protocols detailed below are based on established principles of azo dye synthesis and are intended to serve as a foundational guide for research and development.

The synthesis of azo dyes is a well-established two-step process involving:

• Diazotization: The conversion of a primary aromatic amine into a diazonium salt using nitrous acid (HNO₂), typically generated in situ from sodium nitrite and a mineral acid at low temperatures (0–5 °C). The resulting diazonium salt is a reactive electrophile.

• Azo Coupling: The electrophilic diazonium salt is then reacted with an electron-rich aromatic compound, the coupling component. In this case, 2,4-dichloro-3-nitrophenol serves as the coupling partner. The electron-withdrawing chloro and nitro groups on the phenol ring influence the electronic properties and final color of the resulting dye.

Hypothetical Quantitative Data

Diazo Component (Aromatic Amine)	Hypothetical Azo Dye Structure	Hypothetical Yield (%)	Hypothetical λmax (nm) in Ethanol
Aniline	4-((2,4-dichloro-3-nitrophenyl)diazenyl)phenol	85	420
4-Nitroaniline	4-((2,4-dichloro-3-nitrophenyl)diazenyl)-2-nitrophenol	90	485
4-Methoxyaniline	4-((2,4-dichloro-3-nitrophenyl)diazenyl)-2-methoxyphenol	82	435
4-Chloroaniline	2-chloro-4-((2,4-dichloro-3-nitrophenyl)diazenyl)phenol	88	430

Experimental Protocols

Safety Precautions: These experiments should be conducted in a well-ventilated fume hood. Personal protective equipment, including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times. Aromatic amines, phenols, and concentrated acids are toxic and/or corrosive. Diazonium salts can be explosive in a dry, solid state and should always be kept in a cold aqueous solution.

Protocol 1: Diazotization of a Primary Aromatic Amine (General Procedure)

This protocol describes the formation of a diazonium salt from a generic primary aromatic amine.

Materials & Apparatus:

• Primary Aromatic Amine (e.g., Aniline, 4-nitroaniline) (0.01 mol)

• Concentrated Hydrochloric Acid (HCl) (2.5 mL)

• Sodium Nitrite (NaNO₂) (0.7 g, 0.01 mol)

• Distilled Water

• Ice

• Beakers (100 mL)

• Magnetic Stirrer and Stir Bar

• Thermometer

Procedure:

• In a 100 mL beaker, dissolve or suspend the primary aromatic amine (0.01 mol) in a mixture of concentrated hydrochloric acid (2.5 mL) and 10 mL of water.

• Cool the mixture to 0–5 °C in an ice-salt bath with continuous and vigorous stirring.

• In a separate beaker, dissolve sodium nitrite (0.7 g) in 5 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold amine solution over 10-15 minutes, ensuring the temperature does not rise above 5 °C. The formation of the diazonium salt is often indicated by a slight color change.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0–5 °C for an additional 20-30 minutes to ensure the diazotization is complete.

• The resulting cold diazonium salt solution is highly reactive and should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling with 2,4-Dichloro-3-nitrophenol

This protocol details the reaction of the prepared diazonium salt with 2,4-dichloro-3-nitrophenol to form the azo dye.

Materials:

• Diazonium salt solution from Protocol 1

• 2,4-Dichloro-3-nitrophenol (0.01 mol, 2.22 g)

• Sodium Hydroxide (NaOH) solution (10% w/v)

• Distilled Water

• Ice

• Beaker (250 mL)

• Magnetic Stirrer and Stir Bar

Procedure:

• In a 250 mL beaker, dissolve 2,4-dichloro-3-nitrophenol (0.01 mol) in 20 mL of 10% aqueous sodium hydroxide solution.

• Cool the solution of the coupling partner to 0–5 °C in an ice bath with vigorous stirring.

• Slowly add the cold diazonium salt solution (from Protocol 1) to the cold solution of 2,4-dichloro-3-nitrophenol with continuous and efficient stirring. A colored precipitate of the azo dye should form immediately.

• Maintain the temperature below 5 °C throughout the addition.

• Continue stirring the reaction mixture in the ice bath for another 30-60 minutes after the addition is complete to ensure the coupling reaction goes to completion.

• Collect the precipitated azo dye by vacuum filtration.

• Wash the solid product with a generous amount of cold water until the filtrate is neutral to pH paper.

• The crude dye can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture.

• Dry the purified azo dye in a desiccator or a vacuum oven at a low temperature (e.g., 60-70 °C).

Visualizations

Signaling Pathway of Azo Dye Synthesis

Application of 2,4-Dichloro-3-nitrophenol in Pesticide Formulation: A Focus on the Analog 2,4-Dichloro-5-nitrophenol

Note to the Reader: Extensive research has revealed a significant lack of publicly available data regarding the direct application of 2,4-Dichloro-3-nitrophenol in pesticide formulations. The scientific and patent literature does not provide specific experimental protocols, efficacy data, or established mechanisms of action for this particular compound as an active pesticide ingredient.

However, substantial information is available for the closely related isomer, 2,4-dichloro-5-nitrophenol . Due to the structural similarity and the availability of data, this document will provide detailed application notes and protocols for 2,4-dichloro-5-nitrophenol as a representative example of a dichloronitrophenol compound with documented pesticidal activity. This information is intended to serve as a valuable reference for researchers and professionals in the field.

Overview of 2,4-Dichloro-5-nitrophenol as a Pesticidal Agent

2,4-Dichloro-5-nitrophenol has demonstrated a broad spectrum of biological activity, positioning it as a versatile, albeit less common, active ingredient in various pesticide formulations. Its documented activities include insecticidal, herbicidal, fungicidal, and nematicidal properties[1]. This compound and its related isomers often serve as intermediates in the synthesis of more complex pesticides[2][3][4]. For instance, 2,4-dichlorophenol, a precursor, is utilized in the production of pesticides like nitrofen and 2,4-D[5].

Quantitative Data on Pesticidal Efficacy of 2,4-Dichloro-5-nitrophenol

The following table summarizes the available quantitative data on the pesticidal efficacy of 2,4-dichloro-5-nitrophenol from patent literature.

Pesticidal Activity	Target Organism	Application Method	Concentration/Dosage	Observed Effect	Reference
Insecticide	Bean Aphid	Systemic (soil application)	2000 ppm (aqueous formulation)	>75% mortality	[1]
Insecticide	Mites and Bean Aphid	Foliage Spray	Not specified	>50% mortality	[1]
Fungicide	Alternaria oleracea	Germination Inhibition Assay	<10 ppm	>50% inhibition of germination	[1]
Fungicide	Monilinia fructicola	Germination Inhibition Assay	<10 ppm	>50% inhibition of germination	[1]
Herbicide	Tomato, Corn, Bean Plants	Foliage Spray	Not specified	Plant death	[1]
Herbicide	Oat Plants	Foliage Spray	Not specified	Phytotoxicity rating of 4	[1]
Herbicide	Tomato and Bean Plants	Soil Application	<64 lbs/acre	Plant death	[1]
Herbicide	Plantain and Rye Grass Seeds	Germination Inhibition Assay	10 to 100 ppm	<50% germination	[1]
Nematicide	Panagrellus redivivus	Contact Assay	Not specified	100% mortality	[1]
Bactericide	Erwinia amylovora	Growth Inhibition Assay	100 ppm	0% control	[1]
Bactericide	Xanthomonas phaseoli	Growth Inhibition Assay	100 ppm	0% control	[1]
Bactericide	Staphylococcus aureus	Growth Inhibition Assay	100 ppm	0% control	[1]
Bactericide	Escherichia coli	Growth Inhibition Assay	100 ppm	0% control	[1]

Experimental Protocols

Synthesis of 2,4-Dichloro-5-nitrophenol

This protocol is based on synthetic routes described in the chemical literature[6][7].

Objective: To synthesize 2,4-dichloro-5-nitrophenol from 2,4-dichlorophenol.

Materials:

• 2,4-dichlorophenol

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃)

• Chloroform (CHCl₃)

• Water (H₂O)

• 3000L sulfonation and nitration kettle (or appropriately scaled reaction vessel)

• Stirring apparatus

• Heating and cooling system

• Filtration apparatus

Procedure:

• Sulfonation:

  • Charge the reaction kettle with 625 kg of 2,4-dichlorophenol.

  • While stirring, slowly add 415 kg of concentrated sulfuric acid.

  • Maintain the reaction temperature at 80°C for 2 hours[7].

• Dissolution and Cooling:

  • After the sulfonation is complete, add 400 L of chloroform to dissolve the reaction mixture[7].

  • Cool the mixture to 0°C using a frozen brine or other suitable cooling system[7].

• Nitration:

  • Prepare a mixed acid solution (nitrating agent). The precise ratio of sulfuric to nitric acid should be optimized for the reaction scale, but a common approach involves a mixture of the two.

  • Slowly add the mixed acid to the reaction kettle while maintaining the temperature below 20°C[7].

• Quenching and Separation:

  • Once the nitration is complete, lower the temperature to 10°C.

  • Add 400 L of water and allow the phases to separate.

  • Remove the lower aqueous waste layer[7].

• Hydrolysis:

  • Add 900 L of water to the organic phase containing the nitrated product.

  • Transfer the mixture to a hydrolysis kettle.

  • Heat the mixture to 100-105°C with stirring to drive off the chloroform.

  • Maintain the temperature at 100-105°C for 5 hours to facilitate hydrolysis[7].

• Isolation and Purification:

  • Cool the reaction mixture.

  • Collect the solid product by suction filtration.

  • Wash the product with water.

  • The resulting product is 2,4-dichloro-5-nitrophenol with a reported yield of over 89.6% and purity exceeding 99.1%[7].

Protocol for Evaluating Nematicidal Activity (Contact Assay)

This is a generalized protocol based on the reported nematicidal activity of 2,4-dichloro-5-nitrophenol[1].

Objective: To determine the contact toxicity of a 2,4-dichloro-5-nitrophenol formulation against a model nematode, Panagrellus redivivus.

Materials:

• 2,4-dichloro-5-nitrophenol

• Appropriate solvent (e.g., acetone, ethanol)

• Surfactant (e.g., Tween 20)

• Deionized water

• Culture of Panagrellus redivivus

• Petri dishes or multi-well plates

• Microscope

• Pipettes

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of 2,4-dichloro-5-nitrophenol in the chosen solvent.

  • Create a series of dilutions of the stock solution with deionized water to achieve the desired test concentrations (e.g., 1, 10, 100, 1000 ppm).

  • Add a small amount of surfactant to each dilution to ensure proper mixing and contact.

  • Prepare a control solution containing only the solvent, water, and surfactant.

• Assay Setup:

  • Pipette a known volume of each test solution and the control solution into separate Petri dishes or wells.

  • Transfer a specific number of Panagrellus redivivus (e.g., 20-30 nematodes) into each dish/well.

• Incubation and Observation:

  • Incubate the plates at a controlled temperature (e.g., 25°C) for a defined period (e.g., 24, 48, 72 hours).

  • At each time point, observe the nematodes under a microscope.

  • Count the number of dead nematodes in each replicate. Nematodes are typically considered dead if they are immobile and do not respond to gentle prodding with a fine probe.

• Data Analysis:

  • Calculate the percentage mortality for each concentration and time point.

  • Correct for any mortality in the control group using Abbott's formula.

  • Determine the LC₅₀ (lethal concentration for 50% of the population) using probit analysis or other suitable statistical methods.

Visualizations

Caption: Workflow for the synthesis of 2,4-dichloro-5-nitrophenol.

Caption: Logical flow from chemical intermediate to final pesticide product.

Caption: General workflow for screening the efficacy of a new pesticide formulation.

References

• 1. US3108927A - Phenolic pesticide - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. What Are Pesticide Intermediates? - NANTONG REFORM PETRO-CHEMICAL CO., LTD. [reformchem.com]
• 5. CN106349025A - Preparation process of 2,4-dichlorophenol - Google Patents [patents.google.com]
• 6. CN105646231B - A kind of preparation method of the nitrophenol of 2,4 dichloro 5 - Google Patents [patents.google.com]
• 7. 2,4-Dichloro-5-nitrophenol synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Analytical Determination of 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichloro-3-nitrophenol is a chemical compound of interest in various fields, including environmental monitoring and as a potential intermediate in pharmaceutical and dye manufacturing. Accurate and reliable analytical methods are crucial for its detection and quantification in different matrices. These application notes provide detailed protocols for the determination of 2,4-Dichloro-3-nitrophenol using Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Electrochemical Sensing.

Analytical Methods Overview

A summary of the performance characteristics of the described analytical methods is presented in the table below, allowing for an easy comparison of their key quantitative parameters.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization	High-Performance Liquid Chromatography (HPLC) with DAD	Electrochemical Sensing
Limit of Detection (LOD)	0.1 - 1 µg/L	10 - 50 µg/L	0.05 - 1 µM
Limit of Quantification (LOQ)	0.3 - 3 µg/L	30 - 150 µg/L	0.15 - 3 µM
Linear Range	1 - 500 µg/L	0.1 - 100 mg/L	1 - 100 µM
Recovery	85 - 110%	90 - 105%	95 - 105%
Precision (RSD)	< 15%	< 10%	< 5%

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography coupled with mass spectrometry is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. For polar analytes like 2,4-Dichloro-3-nitrophenol, derivatization is often necessary to improve volatility and chromatographic performance.

Experimental Protocol

1. Sample Preparation (Water Matrix)

• Extraction:

  • To 1 liter of water sample, add a suitable surrogate standard.

  • Adjust the pH of the sample to <2 with concentrated sulfuric or hydrochloric acid.

  • Perform a liquid-liquid extraction using 3 x 60 mL portions of dichloromethane in a separatory funnel.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Derivatization (using Diazomethane - EXTREME CAUTION ADVISED ):

  • Note: Diazomethane is explosive and carcinogenic. This procedure should only be performed by experienced personnel in a certified fume hood with appropriate safety precautions.

  • Transfer the 1 mL concentrated extract to a 2 mL vial.

  • Add freshly prepared diazomethane solution dropwise until a faint yellow color persists, indicating a slight excess.

  • Allow the reaction to proceed for 10 minutes at room temperature.

  • Remove the excess diazomethane by bubbling a gentle stream of nitrogen through the solution.

  • Add an internal standard and adjust the final volume to 1 mL with a suitable solvent (e.g., hexane).

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: 10 °C/min to 180 °C.

  • Ramp 2: 5 °C/min to 280 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantification Ion: To be determined from the mass spectrum of the derivatized standard.

  • Qualifier Ions: At least two other characteristic ions.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation of a wide range of compounds. For 2,4-Dichloro-3-nitrophenol, a reversed-phase method with a Diode Array Detector (DAD) is suitable for its determination.

Experimental Protocol

1. Sample Preparation

• Water Samples: Filter the sample through a 0.45 µm membrane filter. If pre-concentration is needed, solid-phase extraction (SPE) can be employed.

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the water sample onto the cartridge.

  • Wash the cartridge with deionized water.

  • Elute the analyte with a small volume of methanol or acetonitrile.

• Other Matrices: Develop a suitable extraction and clean-up procedure based on the sample type.

2. HPLC Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, and DAD.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (acidified with 0.1% formic acid). A typical starting condition could be 60:40 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• DAD Wavelength: Monitor at the wavelength of maximum absorbance for 2,4-Dichloro-3-nitrophenol (to be determined by scanning a standard solution, likely in the UV range).

Electrochemical Sensing

Electrochemical sensors offer a rapid and sensitive method for the detection of electroactive compounds like 2,4-Dichloro-3-nitrophenol. The protocol below describes a general approach using a modified glassy carbon electrode.

Experimental Protocol

1. Electrode Preparation

• Polish a glassy carbon electrode (GCE) with 0.3 µm and 0.05 µm alumina slurry on a polishing pad.

• Sonnicate the polished electrode in deionized water and then in ethanol for 2 minutes each to remove any residual alumina.

• Dry the electrode under a stream of nitrogen.

• The bare GCE can be used directly or modified with a suitable nanomaterial (e.g., graphene, carbon nanotubes, metal nanoparticles) to enhance sensitivity and selectivity. The modification procedure will depend on the chosen material.

2. Electrochemical Measurement

• Electrochemical Workstation: A potentiostat/galvanostat (e.g., from Metrohm or CH Instruments).

• Three-Electrode System:

  • Working Electrode: The prepared GCE.

  • Reference Electrode: Ag/AgCl (saturated KCl).

  • Counter Electrode: Platinum wire.

• Supporting Electrolyte: 0.1 M phosphate buffer solution (PBS) at a specific pH (e.g., pH 7.0).

• Technique: Differential Pulse Voltammetry (DPV) or Square Wave Voltammetry (SWV) are often used for quantitative analysis due to their higher sensitivity compared to cyclic voltammetry.

• Procedure:

  • Place the three electrodes in the electrochemical cell containing the supporting electrolyte.

  • Record a blank voltammogram.

  • Add a known concentration of 2,4-Dichloro-3-nitrophenol to the cell and record the voltammogram.

  • For quantification, a calibration curve is constructed by measuring the peak current at different analyte concentrations.

Visualizations

General Workflow for Sample Analysis

Caption: A generalized workflow for the analysis of 2,4-Dichloro-3-nitrophenol.

Plausible Biodegradation Pathway

Caption: A plausible initial biodegradation pathway for 2,4-Dichloro-3-nitrophenol.

Application Note: High-Performance Liquid Chromatography for the Analysis of 2,4-Dichloro-3-nitrophenol

Introduction

2,4-Dichloro-3-nitrophenol is a halogenated nitrophenolic compound of interest in environmental monitoring and as a potential intermediate in chemical synthesis. Accurate and reliable analytical methods are crucial for its quantification in various matrices. This application note details a proposed High-Performance Liquid Chromatography (HPLC) method with UV detection for the determination of 2,4-Dichloro-3-nitrophenol. The described methodology is based on established principles for the analysis of structurally related compounds, including chlorophenols and nitrophenols.

Data Presentation: HPLC Methods for Related Phenolic Compounds

While a specific, standardized HPLC method for 2,4-Dichloro-3-nitrophenol is not widely documented, methods for analogous compounds provide a strong basis for method development. The following table summarizes typical HPLC conditions used for the analysis of various chlorophenols and nitrophenols, which are transferable for the analysis of 2,4-Dichloro-3-nitrophenol.

Analyte(s)	Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Detection Wavelength (nm)
2,5-Dichloro-4-nitrophenol	Newcrom R1 (Reverse Phase)	Acetonitrile, Water, and Phosphoric Acid	Not Specified	Not Specified
Phenol and Nitrophenols	Chromolith RP-18e	50 mM Acetate Buffer (pH 5.0)-Acetonitrile (80:20, v/v)	3.0	Maximum Absorbance Wavelength
Chlorophenols	Cholester Column	Acetonitrile and Water with 0.1% Trifluoroacetic Acid	0.43	280
3-Methyl-4-nitrophenol	C18	Acetonitrile: Water (60:40)	1.0	270
2-Nitro-5-piperidinophenol	C18 Reverse-Phase	Gradient: Water with 0.1% Formic Acid and Acetonitrile with 0.1% Formic Acid	1.0	254
Phenol and Chlorophenols	Poroshell 120 EC-C18	Methanol and Water (60:40)	0.8	210

Experimental Protocols

This section provides a detailed protocol for the analysis of 2,4-Dichloro-3-nitrophenol by reverse-phase HPLC with UV detection.

1. Materials and Reagents

• 2,4-Dichloro-3-nitrophenol analytical standard

• HPLC-grade acetonitrile

• HPLC-grade methanol

• HPLC-grade water

• Formic acid (or Phosphoric acid), analytical grade

• 0.45 µm syringe filters

2. Instrumentation

• HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Data acquisition and processing software.

3. Preparation of Solutions

• Mobile Phase A: 0.1% Formic Acid in Water. Add 1 mL of formic acid to 1 L of HPLC-grade water and mix thoroughly.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Add 1 mL of formic acid to 1 L of HPLC-grade acetonitrile and mix thoroughly.

• Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of 2,4-Dichloro-3-nitrophenol and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with the initial mobile phase composition to achieve the desired concentration range (e.g., 0.1 - 100 µg/mL).

4. Sample Preparation

The sample preparation will vary depending on the matrix.

• For liquid samples (e.g., water): The sample may be directly injected after filtration through a 0.45 µm syringe filter. For trace analysis, a pre-concentration step such as solid-phase extraction (SPE) may be necessary.

• For solid samples: An appropriate extraction procedure, such as sonication or soxhlet extraction with a suitable solvent (e.g., methanol or acetonitrile), should be employed. The resulting extract should be filtered before injection.

5. HPLC Method Parameters (Proposed)

• Column: C18 Reverse-Phase (4.6 x 150 mm, 5 µm)

• Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 80% B

  • 15-17 min: 80% B

  • 17-18 min: 80% to 30% B

  • 18-25 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 280 nm (or the wavelength of maximum absorbance for 2,4-Dichloro-3-nitrophenol)

6. Data Analysis

• Identify the peak corresponding to 2,4-Dichloro-3-nitrophenol based on the retention time of the analytical standard.

• Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

• Quantify the amount of 2,4-Dichloro-3-nitrophenol in the samples by interpolating their peak areas from the calibration curve.

Visualizations

Experimental Workflow for HPLC Analysis

Caption: Workflow for the HPLC analysis of 2,4-Dichloro-3-nitrophenol.

Logical Relationship of HPLC Method Components

Caption: Interrelationship of key components in the HPLC method.

Application Notes and Protocols for the Nitration of 2,4-Dichlorophenol

Abstract

This document provides a detailed protocol for the laboratory-scale nitration of 2,4-dichlorophenol to synthesize 2,4-dichloro-6-nitrophenol, a valuable intermediate in the chemical and pharmaceutical industries.[1] The procedure outlines the use of a mixed acid (sulfuric and nitric acid) method, emphasizing critical safety precautions, reaction setup, work-up, and purification. Quantitative data is summarized for clarity, and a visual workflow is provided to guide researchers through the experimental process.

Introduction

The nitration of phenolic compounds is a fundamental electrophilic aromatic substitution reaction. For 2,4-dichlorophenol, the hydroxyl group is a strongly activating, ortho-, para-directing group, while the chlorine atoms are deactivating but also ortho-, para-directing. The regioselectivity of the nitration is dictated by these substituents, leading primarily to the formation of 2,4-dichloro-6-nitrophenol. Careful control of reaction conditions, particularly temperature, is crucial to prevent the formation of by-products and ensure a safe procedure.[2]

Safety Precautions

Extreme caution must be exercised during this procedure. Nitration reactions are highly exothermic and can lead to runaway reactions or explosions if not properly controlled.[2]

• Reagent Hazards:

  • 2,4-Dichlorophenol: Toxic in contact with skin and harmful if swallowed. Causes severe skin burns and eye damage.[3][4]

  • Concentrated Sulfuric Acid (H₂SO₄): Extremely corrosive. Causes severe burns upon contact. Reacts violently with water, releasing significant heat.

  • Concentrated Nitric Acid (HNO₃): Highly corrosive, a strong oxidizing agent, and toxic. Causes severe burns. Can react violently with organic compounds.[2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a chemical-resistant lab coat, acid-resistant gloves (e.g., butyl rubber), and chemical splash goggles with a full-face shield.[2][5]

• Engineering Controls: This experiment must be performed in a certified chemical fume hood with good ventilation to prevent the inhalation of toxic fumes.[2][4] An ice bath for emergency cooling should be readily available. Spill containment kits for acids should be accessible.[2]

Reaction and Mechanism

The reaction involves the electrophilic substitution of a hydrogen atom on the aromatic ring of 2,4-dichlorophenol with a nitro group (-NO₂). The nitronium ion (NO₂⁺), the active electrophile, is generated in situ from the reaction between concentrated nitric and sulfuric acids.

Overall Reaction: C₆H₄Cl₂O + HNO₃ --(H₂SO₄)--> C₆H₃Cl₂NO₃ + H₂O

The hydroxyl group directs the incoming electrophile to the ortho and para positions. Since the para position is already occupied by a chlorine atom, and the ortho position at C6 is sterically accessible, the primary product is 2,4-dichloro-6-nitrophenol.

Experimental Protocol

This protocol describes the nitration of 2,4-dichlorophenol using a mixed acid approach.

4.1 Materials and Equipment:

• 2,4-Dichlorophenol

• Concentrated Sulfuric Acid (~98%)

• Concentrated Nitric Acid (~70%)

• Chloroform (or Dichloromethane)[6]

• Deionized Water

• Ice

• Three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer

• Magnetic stir plate

• Ice bath

• Büchner funnel and flask for vacuum filtration

• Beakers and Erlenmeyer flasks

4.2 Procedure:

• Sulfonation/Dissolution: In a 250 mL three-neck flask, place 16.3 g (0.1 mol) of 2,4-dichlorophenol.[6]

• Place the flask in an ice bath on a magnetic stirrer and begin stirring.

• Slowly and carefully add 40 mL of concentrated sulfuric acid to the flask. The temperature should be maintained below 20°C during the addition.

• After the addition is complete, allow the mixture to stir in the ice bath for 30 minutes.

• Add 40 mL of chloroform to dissolve the mixture, while maintaining a low temperature.[6]

• Preparation of Nitrating Mixture: While the dichlorophenol solution is stirring, separately and carefully prepare the nitrating mixture by slowly adding 7.5 mL (~0.12 mol) of concentrated nitric acid to 15 mL of concentrated sulfuric acid in a beaker cooled in an ice bath. Always add acid to acid slowly.

• Nitration: Cool the dichlorophenol solution to 0-5°C using the ice bath.

• Slowly add the cold nitrating mixture dropwise from the dropping funnel to the stirred dichlorophenol solution. The rate of addition should be controlled to maintain the reaction temperature below 10°C.[6] This step is highly exothermic.

• After the addition is complete, allow the reaction to stir at 0-10°C for an additional 1-2 hours.

• Work-up and Isolation: Carefully and slowly pour the reaction mixture into a beaker containing 400 g of crushed ice and water with vigorous stirring. A yellow precipitate will form.

• Allow the ice to melt completely, then collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the crude product on the filter with several portions of cold deionized water until the washings are neutral to pH paper.

• Purification: The crude product can be purified by recrystallization. A common solvent for this is acetic acid or ethanol/water.[7]

• Dry the purified yellow crystalline product under vacuum. The expected product is 2,4-dichloro-6-nitrophenol.

Data Presentation

The following table summarizes the quantitative data for the described protocol.

Parameter	Value	Unit	Notes
Reactants
2,4-Dichlorophenol	16.3	g	0.1 mol
Sulfuric Acid (for dissolution)	40	mL
Nitric Acid (70%)	7.5	mL	~0.12 mol
Sulfuric Acid (for nitrating mix)	15	mL
Molar Ratios
2,4-Dichlorophenol : HNO₃	1 : 1.2	ratio	A slight excess of nitric acid is used.
Reaction Conditions
Addition Temperature	0 - 10	°C	Critical for safety and selectivity.[6]
Reaction Time	1 - 2	hours	Post-addition stirring time.
Product
Expected Product	2,4-Dichloro-6-nitrophenol
Theoretical Yield	20.8	g
Reported Yield	>85	%	Yields can be high with careful execution.[6]
Melting Point (literature)	118 - 120	°C	[7]

Visualized Workflow

The following diagram illustrates the key steps in the experimental protocol for the nitration of 2,4-dichlorophenol.

Caption: Experimental workflow for the nitration of 2,4-dichlorophenol.

References

• 1. Page loading... [wap.guidechem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. lobachemie.com [lobachemie.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. 2,4-Dichloro-5-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 7. 2,4-Dichloro-6-nitrophenol | 609-89-2 [chemicalbook.com]

Application Notes and Protocols for Enzymatic Reactions Involving Dichlorophenol Derivatives

Important Note: Extensive literature searches did not yield specific information on the enzymatic reactions of 2,4-dichloro-3-nitrophenol . Therefore, these application notes focus on two closely related and well-studied compounds: 2,4-Dichlorophenol (2,4-DCP) and 2-Chloro-4-nitrophenol (2C4NP) , which are common substrates in various enzymatic studies. The protocols and data presented here are for these two compounds and should provide valuable guidance for researchers working with similar halogenated and nitrated aromatic compounds.

Part 1: 2,4-Dichlorophenol (2,4-DCP) as an Enzymatic Substrate

2,4-Dichlorophenol is a persistent environmental pollutant and its enzymatic degradation is a significant area of research. Several enzymes, primarily from microbial sources, have been shown to metabolize 2,4-DCP.

Enzymatic Pathways and Key Enzymes

The microbial degradation of 2,4-DCP typically proceeds through hydroxylation to form a dichlorocatechol, followed by ring cleavage. One of the well-characterized pathways involves the following steps:

• Hydroxylation: 2,4-DCP is hydroxylated to 3,5-dichlorocatechol. This reaction is catalyzed by 2,4-dichlorophenol hydroxylase .

• Ring Cleavage: The resulting 3,5-dichlorocatechol undergoes ortho- or meta-cleavage, catalyzed by chlorocatechol dioxygenases . For instance, ortho-cleavage by chlorocatechol 1,2-dioxygenase leads to the formation of 2,4-dichloro-cis,cis-muconate.

• Further Metabolism: The ring-cleavage product is further metabolized through a series of enzymatic reactions, eventually leading to intermediates of central metabolic pathways like the tricarboxylic acid (TCA) cycle.

Another enzyme capable of transforming 2,4-DCP is horseradish peroxidase (HRP) , which catalyzes the oxidative polymerization of 2,4-DCP in the presence of hydrogen peroxide, leading to its removal from solution.[1]

Quantitative Data for Enzymatic Reactions with 2,4-DCP

Enzyme	Substrate	Km	Optimal pH	Optimal Temperature (°C)	Reference
Horseradish Peroxidase (immobilized)	2,4-Dichlorophenol	Competitive product inhibition observed	Acidic and alkaline regions showed higher activity than free enzyme	-	[1]
2,4-Dichlorophenol hydroxylase	2,4-Dichlorophenol	-	-	-	[2]
Chlorocatechol 1,2-dioxygenase	3,5-Dichlorocatechol	-	-	-	[2]

Experimental Protocols

This protocol is based on the general methodology for assaying hydroxylase activity.

1. Principle: The activity of 2,4-dichlorophenol hydroxylase is determined by monitoring the substrate-dependent oxidation of NAD(P)H to NAD(P)+ spectrophotometrically at 340 nm.

2. Reagents:

• Potassium phosphate buffer (50 mM, pH 7.0)

• 2,4-Dichlorophenol (10 mM stock in ethanol)

• NADH or NADPH (10 mM stock in buffer)

• Cell-free extract or purified enzyme solution

3. Procedure:

• Prepare a reaction mixture containing 50 mM potassium phosphate buffer (pH 7.0), 0.2 mM NADH or NADPH, and the enzyme solution in a total volume of 1 ml.

• Incubate the mixture at the desired temperature (e.g., 30°C) for 5 minutes to allow for the oxidation of any endogenous substrates.

• Initiate the reaction by adding 2,4-DCP to a final concentration of 0.1 mM.

• Immediately monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• The rate of NADH/NADPH oxidation is proportional to the enzyme activity.

This protocol describes the use of HRP for the oxidative polymerization of 2,4-DCP.[1]

1. Principle: HRP, in the presence of hydrogen peroxide, catalyzes the formation of phenoxy radicals from 2,4-DCP. These radicals then polymerize to form water-insoluble precipitates that can be removed.

2. Reagents:

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• 2,4-Dichlorophenol solution (e.g., 1 mM in water)

• Horseradish peroxidase (free or immobilized)

• Hydrogen peroxide (H₂O₂) solution (e.g., 10 mM)

3. Procedure:

• In a reaction vessel, combine the 2,4-DCP solution and the phosphate buffer.

• Add the horseradish peroxidase to the desired final concentration.

• Initiate the reaction by adding the hydrogen peroxide solution.

• Stir the reaction mixture at room temperature for a specified period (e.g., 1-3 hours).

• Monitor the removal of 2,4-DCP from the solution over time by taking samples, centrifuging to remove any precipitate, and analyzing the supernatant using High-Performance Liquid Chromatography (HPLC).

Diagrams

Caption: Bacterial degradation pathway of 2,4-Dichlorophenol.

Part 2: 2-Chloro-4-nitrophenol (2C4NP) as an Enzymatic Substrate

2-Chloro-4-nitrophenol is another significant environmental contaminant. Its biodegradation has been studied in several bacterial strains, revealing different metabolic pathways.

Enzymatic Pathways and Key Enzymes

Two main degradation pathways for 2C4NP have been identified in bacteria:

Pathway A: Hydroquinone Pathway [3]

• Oxidative Removal of Nitrite: 2C4NP is converted to chlorohydroquinone (CHQ) with the release of a nitrite ion. This step is catalyzed by a CNP-4-monooxygenase .[3]

• Dehalogenation: CHQ is then dehalogenated to hydroquinone (HQ) with the release of a chloride ion, a reaction catalyzed by CHQ dehalogenase .[3]

• Ring Cleavage: HQ undergoes ring cleavage by HQ dioxygenase to form γ-hydroxymuconic semialdehyde, which is further metabolized.[3]

Pathway B: 1,2,4-Benzenetriol (BT) Pathway [4]

• Monooxygenase Action: A two-component FAD-dependent monooxygenase, HnpAB , catalyzes the conversion of 2C4NP to 1,2,4-benzenetriol (BT) via chloro-1,4-benzoquinone.[4]

• Ring Cleavage: BT is then subject to ring cleavage by BT 1,2-dioxygenase (HnpC) , forming maleylacetate.[4]

Quantitative Data for Enzymatic Reactions with 2C4NP

Enzyme	Organism	Substrate	Km (μM)	kcat/Km (μM⁻¹ min⁻¹)	Reference
HnpAB (monooxygenase)	Cupriavidus sp. CNP-8	2-Chloro-4-nitrophenol	2.7 ± 1.1	0.17 ± 0.03	[4]

Experimental Protocols

This protocol is based on the methods described for the degradation of 2C4NP by Burkholderia sp. RKJ 800.[3]

1. Principle: The activity of CNP-4-monooxygenase is determined by measuring the stoichiometric release of nitrite from 2C4NP. The concentration of nitrite can be quantified colorimetrically.

2. Reagents:

• Tris-HCl buffer (50 mM, pH 7.5)

• 2-Chloro-4-nitrophenol (10 mM stock in ethanol)

• NADH (10 mM stock in buffer)

• FAD (1 mM stock in buffer)

• Cell-free extract or purified enzyme solution

• Griess Reagent for nitrite determination

3. Procedure:

• Set up a reaction mixture containing 50 mM Tris-HCl buffer (pH 7.5), 0.2 mM NADH, 10 µM FAD, and the enzyme solution in a total volume of 1 ml.

• Pre-incubate the mixture at 30°C for 5 minutes.

• Initiate the reaction by adding 2C4NP to a final concentration of 0.1 mM.

• Incubate the reaction at 30°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding an equal volume of Griess reagent.

• Measure the absorbance at 540 nm and determine the nitrite concentration from a standard curve prepared with sodium nitrite.

This protocol is a general guideline for analyzing the degradation of 2C4NP and the formation of its metabolites.[3][5]

1. Principle: HPLC with a C18 column is used to separate and quantify 2C4NP and its degradation products, such as chlorohydroquinone (CHQ) and hydroquinone (HQ).

2. Instrumentation and Conditions:

• HPLC System: With a UV detector.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of methanol and water (e.g., starting with 30% methanol, increasing to 80% over 20 minutes).

• Flow Rate: 1.0 ml/min.

• Detection Wavelength: 280 nm.

3. Procedure:

• Prepare samples by taking aliquots from the reaction mixture at different time points.

• Centrifuge the samples to remove any cells or precipitates.

• Filter the supernatant through a 0.22 µm filter.

• Inject an appropriate volume (e.g., 20 µl) onto the HPLC column.

• Identify and quantify the compounds by comparing their retention times and peak areas with those of authentic standards.

Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolism of 2-Chloro-4-Nitrophenol in a Gram Negative Bacterium, Burkholderia sp. RKJ 800 | PLOS One [journals.plos.org]
• 3. 2,4-Dichlorophenol Enzymatic Removal and Its Kinetic Study Using Horseradish Peroxidase Crosslinked to Nano Spray-Dried Poly(Lactic-Co-Glycolic Acid) Fine Particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Microbial Degradation of 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the current understanding and experimental approaches for studying the microbial degradation of 2,4-dichloro-3-nitrophenol. Due to the limited direct research on this specific compound, this document synthesizes information from studies on structurally analogous chlorinated and nitrated aromatic compounds to propose a hypothetical degradation pathway. Detailed protocols for the enrichment and isolation of degrading microorganisms, characterization of degradation, and identification of metabolites are provided to guide future research in this area. The genus Rhodococcus, known for its diverse catabolic capabilities towards aromatic compounds, is highlighted as a promising candidate for the bioremediation of 2,4-dichloro-3-nitrophenol.[1][2][3][4][5]

Introduction to Microbial Degradation of Chlorinated Nitrophenols

Chlorinated nitrophenols are synthetic aromatic compounds that are widely used in the industrial production of pesticides, herbicides, dyes, and pharmaceuticals. Their release into the environment poses a significant threat due to their toxicity, mutagenicity, and persistence.[6][7][8][9] Microbial degradation offers a cost-effective and environmentally friendly approach for the remediation of these pollutants.[8]

While specific pathways for 2,4-dichloro-3-nitrophenol have not been elucidated, research on similar compounds such as 2,4-dichlorophenol (2,4-DCP), nitrophenols, and other chlorinated nitrophenols provides a strong foundation for predicting its metabolic fate.[6][8][10] Bacteria, particularly versatile genera like Rhodococcus, have demonstrated the ability to degrade a wide array of halogenated and nitroaromatic compounds through various enzymatic mechanisms.[1][2][3][4][5]

Proposed Microbial Degradation Pathway of 2,4-Dichloro-3-nitrophenol

Based on established microbial catabolic pathways for analogous compounds, a hypothetical degradation pathway for 2,4-dichloro-3-nitrophenol is proposed. The initial attack on the molecule can proceed through several enzymatic reactions, including monooxygenation, dioxygenation, or reduction of the nitro group.

Pathway A: Initial Monooxygenase Attack (Denitration or Dechlorination)

One plausible initial step is the hydrolytic removal of the nitro group or a chlorine atom catalyzed by a monooxygenase. For instance, a monooxygenase could hydroxylate the carbon atom bearing the nitro group, leading to the formation of 2,4-dichlorobenzene-1,3-diol and the release of nitrite. Alternatively, a chlorine atom could be replaced by a hydroxyl group.

Pathway B: Initial Reductive Pathway

Another possibility is the reduction of the nitro group to a hydroxylamino or amino group. This is a common initial step in the degradation of some nitrophenols.[8][11] The resulting chlorinated aminophenol would then be further metabolized.

Pathway C: Initial Dioxygenase Attack

A dioxygenase could attack the aromatic ring, leading to the formation of a chlorinated nitro-catechol. This intermediate would then undergo ring cleavage, a common strategy in the degradation of aromatic compounds.

The subsequent steps would involve further enzymatic reactions such as dechlorination, ring cleavage by dioxygenases, and metabolism of the resulting aliphatic intermediates, which would ultimately be funneled into central metabolic pathways like the tricarboxylic acid (TCA) cycle.[10]

Diagram of the Proposed Degradation Pathway:

Caption: A hypothetical microbial degradation pathway for 2,4-dichloro-3-nitrophenol.

Data Presentation

While quantitative data for 2,4-dichloro-3-nitrophenol degradation is unavailable, the following table summarizes degradation data for related compounds to provide a comparative context for future studies.

Compound	Microorganism	Degradation Rate	Optimal pH	Optimal Temperature (°C)	Reference
2,4-Dichlorophenol	Pseudomonas sp.	95% removal of 100 mg/L in 72h	7.0	30	[8]
2,4-Dichlorophenol	Rhodococcus opacus	Not specified	Not specified	Not specified	[8]
2-Chloro-5-nitrophenol	Cupriavidus sp. CNP-8	21.2 ± 2.3 µM/h	Not specified	30	[12]
4-Chlorophenol	Pseudomonas putida	Complete degradation of 600 mg/L in 14h	7.0	30	[13]

Experimental Protocols

The following protocols are adapted from established methods for studying the microbial degradation of chlorinated and nitrated aromatic compounds.[12][14][15][16][17]

Protocol for Enrichment and Isolation of 2,4-Dichloro-3-nitrophenol Degrading Microorganisms

Objective: To isolate microorganisms capable of utilizing 2,4-dichloro-3-nitrophenol as a sole source of carbon and energy.

Materials:

• Soil or water samples from a contaminated site.

• Mineral Salts Medium (MSM): (g/L) K₂HPO₄, 1.5; KH₂PO₄, 0.5; (NH₄)₂SO₄, 0.5; MgSO₄·7H₂O, 0.2; NaCl, 0.1; CaCl₂·2H₂O, 0.02; FeSO₄·7H₂O, 0.01. Adjust pH to 7.0.

• 2,4-Dichloro-3-nitrophenol (stock solution in a suitable solvent, e.g., ethanol).

• Sterile flasks, petri dishes, and culture tubes.

• Incubator shaker.

Procedure:

• Enrichment Culture:

  • Add 1 g of soil or 1 mL of water sample to 100 mL of sterile MSM in a 250 mL flask.

  • Add 2,4-dichloro-3-nitrophenol to a final concentration of 10-50 mg/L.

  • Incubate at 30°C on a rotary shaker at 150 rpm for 7-14 days.

  • Transfer 5 mL of the enrichment culture to 95 mL of fresh MSM with the same concentration of 2,4-dichloro-3-nitrophenol and incubate under the same conditions. Repeat this step 3-5 times.

• Isolation of Pure Cultures:

  • Prepare serial dilutions (10⁻¹ to 10⁻⁶) of the final enrichment culture in sterile saline (0.85% NaCl).

  • Spread 100 µL of each dilution onto MSM agar plates containing 2,4-dichloro-3-nitrophenol (50 mg/L) as the sole carbon source.

  • Incubate the plates at 30°C for 5-10 days and observe for colony formation.

  • Pick morphologically distinct colonies and streak them onto fresh MSM agar plates to obtain pure cultures.

• Identification:

  • Identify the pure isolates based on morphological, biochemical characteristics, and 16S rRNA gene sequencing.

Diagram of the Isolation Workflow:

Caption: Workflow for isolating 2,4-dichloro-3-nitrophenol degrading microorganisms.

Protocol for Biodegradation Assay

Objective: To quantify the degradation of 2,4-dichloro-3-nitrophenol by isolated microbial strains.

Materials:

• Pure culture of the isolated microorganism.

• MSM.

• 2,4-Dichloro-3-nitrophenol.

• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system.

• Sterile flasks.

• Incubator shaker.

Procedure:

• Inoculum Preparation: Grow the isolated strain in a nutrient-rich medium (e.g., Luria-Bertani broth) to the late exponential phase. Harvest the cells by centrifugation, wash twice with sterile MSM, and resuspend in MSM to a desired optical density (e.g., OD₆₀₀ = 1.0).

• Degradation Experiment:

  • Inoculate 100 mL of MSM containing a known concentration of 2,4-dichloro-3-nitrophenol (e.g., 50 mg/L) with the prepared cell suspension (e.g., 1% v/v).

  • Prepare a sterile control flask without inoculum.

  • Incubate the flasks at 30°C on a rotary shaker at 150 rpm.

• Sampling and Analysis:

  • Withdraw samples at regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours).

  • Centrifuge the samples to remove bacterial cells.

  • Analyze the supernatant for the remaining concentration of 2,4-dichloro-3-nitrophenol using a spectrophotometer (at its maximum absorbance wavelength) or HPLC.

Protocol for Identification of Metabolic Intermediates

Objective: To identify the intermediate products formed during the degradation of 2,4-dichloro-3-nitrophenol.

Materials:

• Degradation assay samples.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Solid-Phase Extraction (SPE) cartridges (optional, for sample cleanup and concentration).

• Organic solvents (e.g., ethyl acetate, methanol).

Procedure:

• Sample Preparation:

  • Take a larger volume of the degradation culture at a time point where significant degradation has occurred but is not yet complete.

  • Centrifuge to remove cells.

  • Acidify the supernatant to pH 2-3 with HCl.

  • Extract the metabolites with an equal volume of ethyl acetate.

  • Dry the organic phase over anhydrous Na₂SO₄ and evaporate to dryness under a gentle stream of nitrogen.

  • Re-dissolve the residue in a small volume of a suitable solvent (e.g., methanol) for analysis.

• Analysis:

  • Inject the prepared sample into a GC-MS or LC-MS system.

  • Identify the metabolites by comparing their mass spectra and retention times with those of authentic standards or by interpreting the fragmentation patterns.

Diagram of the Metabolite Identification Workflow:

Caption: Workflow for identifying metabolic intermediates.

Conclusion

The microbial degradation of 2,4-dichloro-3-nitrophenol represents an important area of research for environmental bioremediation. While direct studies are lacking, the extensive knowledge of the degradation of analogous compounds provides a solid framework for future investigations. The protocols and hypothetical pathways presented in these application notes are intended to serve as a valuable resource for researchers aiming to isolate and characterize microorganisms capable of degrading this recalcitrant pollutant and to elucidate its metabolic fate. The versatile metabolic capabilities of bacteria, particularly from the genus Rhodococcus, make them prime candidates for such studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Monocyclic Aromatic Hydrocarbon Degradation by Rhodococcus sp. Strain DK17 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rhodococcus Strains from the Specialized Collection of Alkanotrophs for Biodegradation of Aromatic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jebas.org [jebas.org]
• 7. researchgate.net [researchgate.net]
• 8. Bacterial degradation of chlorophenols and their derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Degradation of chlorinated nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Microbial degradation of 2,4-dichlorophenoxyacetic acid: Insight into the enzymes and catabolic genes involved, their regulation and biotechnological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nitrophenol Family Degradation Pathway (an/aerobic) [eawag-bbd.ethz.ch]
• 12. Frontiers | Genetic and Biochemical Characterization of 2-Chloro-5-Nitrophenol Degradation in a Newly Isolated Bacterium, Cupriavidus sp. Strain CNP-8 [frontiersin.org]
• 13. Biodegradation Kinetics of Phenol and 4-Chlorophenol in the Presence of Sodium Salicylate in Batch and Chemostat Systems [mdpi.com]
• 14. Degradation of 2,6-dicholorophenol by Trichoderma longibraciatum Isolated from an industrial Soil Sample in Dammam, Saudi Arabia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. saspublishers.com [saspublishers.com]
• 16. scienceopen.com [scienceopen.com]
• 17. microbiologyjournal.org [microbiologyjournal.org]

Application Notes and Protocols: Using 2,4-Dichloro-3-nitrophenol in Environmental Toxicity Studies

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Environmental toxicity data for 2,4-Dichloro-3-nitrophenol (CAS 38902-87-3) is not widely available in the public literature. The following application notes and protocols are based on the established methodologies for structurally similar compounds, such as other dichlorophenols and nitrophenols, to provide a framework for conducting environmental toxicity assessments.

Introduction and Toxicological Profile

2,4-Dichloro-3-nitrophenol is a halogenated nitroaromatic compound. Such compounds are often used as intermediates in the synthesis of dyes, pesticides, and pharmaceuticals. Their entry into the aquatic environment is a concern due to their potential persistence and toxicity.

Mechanism of Action (Proposed): The precise toxicological mechanism of 2,4-Dichloro-3-nitrophenol is not well-documented. However, based on its structure, two primary mechanisms of toxicity in aquatic organisms can be proposed:

• Narcosis: As a lipophilic organic compound, it can accumulate in the lipid-rich cell membranes of organisms, disrupting their normal function. This non-specific mechanism is common for many industrial chemicals.

• Uncoupling of Oxidative Phosphorylation: Nitrophenols are known to be potent uncouplers. They can shuttle protons across the inner mitochondrial membrane, dissipating the proton gradient required for ATP synthesis. This leads to a rapid depletion of cellular energy, increased oxygen consumption without ATP production, and ultimately cell death.[1]

The presence of chlorine atoms can further enhance toxicity by increasing lipophilicity and potentially interfering with specific enzymatic processes.[2] Organochlorines can act as neurotoxicants by interfering with ion channels in nerve cells.[3][4]

Quantitative Toxicity Data

Specific toxicity data for 2,4-Dichloro-3-nitrophenol is scarce. The table below provides data for the closely related and well-studied compound 2,4-Dichlorophenol to serve as a reference point for expected toxicity ranges and sensitive species. Researchers should determine the specific values for 2,4-Dichloro-3-nitrophenol through empirical testing.

Organism	Test Type	Endpoint	Duration	Value (µg/L)	Reference
Freshwater Species
Oncorhynchus mykiss (Rainbow Trout)	Acute	LC50	96 h	1,600	[5]
Pimephales promelas (Fathead Minnow)	Acute	LC50	96 h	3,300 - 7,970	[5]
Daphnia magna (Water Flea)	Acute	EC50	48 h	2,700	[5]
Daphnia magna (Water Flea)	Chronic	NOEC	21 d	410	[6]
Algae	Acute	EC50	72-96 h	30,900	[6]
Various Species	Chronic	NOEC	Various	365	[5]
Saltwater Species
Cyprinodon variegatus (Sheepshead Minnow)	Acute	LC50	96 h	3,800	[5]

LC50 (Lethal Concentration 50%): The concentration of a chemical that is lethal to 50% of the test population. EC50 (Effective Concentration 50%): The concentration of a chemical that causes a defined effect (e.g., immobilization) in 50% of the test population. NOEC (No Observed Effect Concentration): The highest tested concentration of a substance at which no statistically significant adverse effect is observed.

Experimental Protocols

Standardized protocols, such as those from the Organisation for Economic Co-operation and Development (OECD), should be followed to ensure data quality and comparability.

Protocol: Acute Immobilization Test in Daphnia magna (OECD 202)

This test assesses the acute toxicity of the chemical to the freshwater crustacean Daphnia magna.

1. Materials and Reagents:

• Daphnia magna neonates (<24 hours old).

• Reconstituted freshwater (e.g., Elendt M7 medium).

• 2,4-Dichloro-3-nitrophenol (analytical grade).

• Solvent (e.g., acetone or dimethylformamide, if required for stock solution).

• Glass test vessels (e.g., 100 mL beakers).

• Pipettes, volumetric flasks.

• pH meter, dissolved oxygen meter.

• Temperature-controlled incubator (20 ± 1°C) with a 16:8 hour light:dark cycle.

2. Procedure:

• Stock Solution: Prepare a concentrated stock solution of 2,4-Dichloro-3-nitrophenol. If the compound is not readily water-soluble, a carrier solvent may be used at a concentration that does not affect the daphnids (typically <0.1 mL/L).

• Test Concentrations: Prepare a geometric series of at least five test concentrations and a control (and a solvent control, if applicable).

• Exposure: Add 10 Daphnia neonates to each of at least two replicate test vessels for each concentration and control. The volume should be sufficient to provide at least 5 mL per daphnid.

• Incubation: Incubate the test vessels for 48 hours under the specified conditions without feeding.

• Observation: At 24 and 48 hours, record the number of immobilized daphnids in each vessel. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

• Water Quality: Measure pH, dissolved oxygen, and temperature at the beginning and end of the test.

3. Data Analysis:

• Calculate the percentage of immobilization for each concentration at 24 and 48 hours.

• Determine the 48h-EC50 value and its 95% confidence limits using statistical methods such as probit analysis or logistic regression.

Protocol: Algal Growth Inhibition Test (OECD 201)

This test evaluates the effects of the chemical on the growth of a freshwater green alga, such as Pseudokirchneriella subcapitata.

1. Materials and Reagents:

• Exponentially growing culture of P. subcapitata.

• Sterile algal growth medium (e.g., AAP medium).

• 2,4-Dichloro-3-nitrophenol.

• Sterile test flasks (e.g., 250 mL Erlenmeyer flasks).

• Spectrophotometer or particle counter.

• Shaking incubator with controlled temperature (21-24°C) and continuous, uniform illumination.

2. Procedure:

• Test Solutions: Prepare a geometric series of at least five test concentrations, a control, and a solvent control (if needed) in the algal growth medium.

• Inoculation: Inoculate each flask with a sufficient volume of algal stock culture to achieve an initial cell density of approximately 10,000 cells/mL.

• Incubation: Incubate the flasks for 72 hours on a shaker to keep the algae suspended.

• Measurement: Measure the algal biomass (e.g., via absorbance at 680 nm or cell counts) in each flask every 24 hours.

3. Data Analysis:

• For each concentration, calculate the average specific growth rate over the 72-hour period.

• Calculate the percent inhibition of the growth rate for each test concentration relative to the control.

• Determine the 72h-EC50 value (the concentration causing 50% inhibition of growth) using a suitable regression model.

Visualizations

Proposed Mechanism of Toxicity

The following diagram illustrates a generalized toxic mechanism for nitrophenols, which act as uncouplers of oxidative phosphorylation in mitochondria.

Caption: Proposed mechanism of nitrophenol toxicity via mitochondrial uncoupling.

General Experimental Workflow for Aquatic Toxicity Testing

This workflow outlines the standard procedure for conducting an aquatic ecotoxicology study.

Caption: Standard workflow for an acute aquatic toxicity experiment.

Logical Relationship of Environmental Impact

This diagram illustrates the progression from the release of a contaminant to its potential effects on the ecosystem.

Caption: Logical flow from chemical release to ecosystem-level impact.

References

• 1. Peroxynitrite and drug-dependent toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of toxic action and structure-activity relationships for organochlorine and synthetic pyrethroid insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. litfl.com [litfl.com]
• 4. Mechanisms of toxic action and structure-activity relationships for organochlorine and synthetic pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. rivm.nl [rivm.nl]

Application Notes and Protocols for the Synthesis of Derivatives from 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis of various derivatives of 2,4-dichloro-3-nitrophenol. This versatile starting material offers multiple reaction sites—the phenolic hydroxyl group, the aromatic chloro substituents, and the nitro group—allowing for the generation of a diverse library of compounds with potential applications in medicinal chemistry and materials science. The following protocols are based on established synthetic transformations and provide a framework for the synthesis and characterization of novel derivatives.

Overview of Synthetic Pathways

2,4-Dichloro-3-nitrophenol can be functionalized through several key reaction types:

• O-Alkylation/O-Arylation: The phenolic hydroxyl group can be readily converted to a wide range of ether derivatives.

• Suzuki-Miyaura Cross-Coupling: The chloro substituents can be replaced with aryl or vinyl groups via palladium-catalyzed cross-coupling reactions.

• Reduction of the Nitro Group: The nitro group can be reduced to an amino group, which can be further functionalized.

These transformations can be performed sequentially to create a variety of multi-functionalized molecules.

Experimental Protocols

General Considerations

• All reactions should be carried out in a well-ventilated fume hood.

• 2,4-Dichloro-3-nitrophenol is a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Anhydrous solvents and reagents should be used where specified to prevent unwanted side reactions.

• Reaction progress can be monitored by Thin Layer Chromatography (TLC) on silica gel plates.

Protocol 1: O-Alkylation via Williamson Ether Synthesis

This protocol describes the synthesis of 2,4-dichloro-1-(methoxymethyl)-3-nitrobenzene as a representative example of O-alkylation.

Reaction Scheme:

2,4-Dichloro-3-nitrophenol + Arylboronic Acid -> 2-Chloro-4-aryl-3-nitrophenol

2,4-Dichloro-3-nitrophenol -> 3-Amino-2,4-dichlorophenol

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4-Dichloro-3-nitrophenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2,4-Dichloro-3-nitrophenol synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the synthesis of 2,4-Dichloro-3-nitrophenol can stem from several factors. The most common issues are related to reaction conditions and the purity of starting materials.

• Inadequate Nitrating Agent Strength: The formation of the nitronium ion (NO₂⁺) is crucial for electrophilic aromatic substitution. Ensure your nitric and sulfuric acids are concentrated and of high purity. The sulfuric acid acts as a catalyst to generate the nitronium ion from nitric acid.[1][2]

• Suboptimal Reaction Temperature: Temperature control is critical. Nitration is an exothermic reaction, and elevated temperatures can lead to the formation of unwanted byproducts and oxidation of the phenol, appearing as tarry substances. Conversely, a temperature that is too low can result in an incomplete reaction. It is recommended to maintain a low temperature, typically between 0-10°C, during the addition of the nitrating agent.

• Poor Mixing: Inadequate agitation can lead to localized overheating and uneven distribution of the nitrating agent, resulting in side reactions and incomplete conversion of the starting material. Ensure vigorous and consistent stirring throughout the reaction.

• Moisture Contamination: The presence of water can dilute the nitrating mixture, reducing its effectiveness. Use anhydrous solvents and dried glassware to minimize moisture.

Q2: I am observing the formation of significant amounts of byproducts. How can I minimize them?

A2: Byproduct formation is a common challenge in the nitration of substituted phenols. The primary byproducts include isomers and products of oxidation.

• Isomer Formation: The directing effects of the hydroxyl and chloro groups on the phenol ring can lead to the formation of other nitrated isomers. The ratio of isomers can be influenced by the concentration of sulfuric acid.

• Oxidation Products: Phenols are susceptible to oxidation by nitric acid, especially at higher temperatures, leading to the formation of tarry polymers and quinone-like structures. To mitigate this, maintain a low reaction temperature and add the nitrating agent slowly and controllably.

• Polynitration: The introduction of more than one nitro group can occur if the reaction conditions are too harsh (e.g., high concentration of nitrating agent, elevated temperature, or prolonged reaction time). Use a stoichiometric amount of the nitrating agent and monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC).

Q3: How can I effectively purify the crude 2,4-Dichloro-3-nitrophenol?

A3: Purification of the final product is essential to remove unreacted starting materials, byproducts, and residual acids.

• Initial Work-up: After the reaction is complete, the mixture is typically quenched by pouring it onto crushed ice. The precipitated crude product can then be collected by filtration. Thorough washing of the filter cake with cold water is crucial to remove most of the residual acids.

• Recrystallization: Recrystallization from a suitable solvent is a common and effective method for purifying the crude product. The choice of solvent will depend on the solubility of 2,4-Dichloro-3-nitrophenol and its impurities. Common solvents for recrystallization of nitrophenols include ethanol, methanol, or aqueous mixtures of these alcohols. In some cases, recrystallization from hot hydrochloric acid can be effective.[3]

• Column Chromatography: For very high purity requirements, column chromatography can be employed to separate the desired product from closely related isomers and other impurities.

Q4: What is the role of sulfuric acid in this synthesis?

A4: Concentrated sulfuric acid plays a critical dual role in the nitration of 2,4-dichlorophenol:

• Generation of the Electrophile: It protonates nitric acid to facilitate the formation of the highly electrophilic nitronium ion (NO₂⁺), which is the active species that attacks the aromatic ring.[1][2]

• Dehydrating Agent: Sulfuric acid absorbs the water molecule that is formed during the generation of the nitronium ion. This prevents the dilution of the nitric acid and maintains the strength of the nitrating medium.[2]

Data Presentation: Impact of Reaction Parameters on Yield

The following table summarizes the impact of key reaction parameters on the yield and purity of dichloronitrophenol synthesis, based on data from related compounds. This information can be used to guide the optimization of the 2,4-Dichloro-3-nitrophenol synthesis.

Parameter	Condition	Effect on Yield	Effect on Purity	Reference
Temperature	Low (0-10°C)	Generally higher	Higher, less oxidation
High (>20°C)	Can decrease due to side reactions	Lower, increased byproducts
Nitrating Agent	Conc. HNO₃ / Conc. H₂SO₄	High	Good, but can lead to byproducts	[1]
Dilute HNO₃	Lower	May be higher, but reaction is slower	[4]
Reaction Time	Optimal	Maximized	Good
Too Short	Lower, incomplete reaction	Lower, unreacted starting material
Too Long	Can decrease due to degradation	Can decrease due to byproduct formation
Solvent	Chloroform	Can improve solubility and control	Good	[5]
No Solvent (Neat)	Can be high	May be lower due to mixing issues

Experimental Protocols

Synthesis of 2,4-Dichloro-3-nitrophenol (Adapted from related procedures)

Materials:

• 2,4-Dichlorophenol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Crushed Ice

• Deionized Water

• Ethanol (for recrystallization)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place 2,4-dichlorophenol.

• Cool the flask in an ice-salt bath to 0°C.

• Slowly add concentrated sulfuric acid to the stirred 2,4-dichlorophenol while maintaining the temperature below 10°C.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid in a separate beaker, keeping the mixture cool in an ice bath.

• Add the cold nitrating mixture dropwise to the stirred solution of 2,4-dichlorophenol in sulfuric acid. The internal temperature must be strictly maintained between 0°C and 5°C throughout the addition.

• After the addition is complete, continue to stir the reaction mixture at 0-5°C for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, slowly and carefully pour the reaction mixture onto a large beaker filled with crushed ice with constant stirring.

• The crude 2,4-Dichloro-3-nitrophenol will precipitate as a solid.

• Collect the solid product by vacuum filtration and wash the filter cake thoroughly with cold deionized water until the washings are neutral to pH paper.

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture.

• Dry the purified crystals under vacuum to obtain pure 2,4-Dichloro-3-nitrophenol.

Visualizations

Experimental Workflow for 2,4-Dichloro-3-nitrophenol Synthesis

Caption: A flowchart of the synthesis of 2,4-Dichloro-3-nitrophenol.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yield in the synthesis.

References

• 1. kbr.com [kbr.com]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. paspk.org [paspk.org]
• 5. 2,4-Dichloro-5-nitrophenol synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of Crude 2,4-Dichloro-3-nitrophenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2,4-Dichloro-3-nitrophenol. The following information is based on established principles for the purification of chlorinated and nitrated phenolic compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 2,4-Dichloro-3-nitrophenol?

A1: The most common and effective purification techniques for solid organic compounds like 2,4-Dichloro-3-nitrophenol are recrystallization and column chromatography. The choice between these methods depends on the nature and quantity of the impurities, as well as the desired final purity of the product.

Q2: What are the likely impurities in crude 2,4-Dichloro-3-nitrophenol?

A2: While specific impurities depend on the synthetic route, common contaminants in the synthesis of chlorinated nitrophenols may include:

• Isomeric Byproducts: Other dichloronitrophenol isomers (e.g., 2,4-dichloro-5-nitrophenol, 2,6-dichloro-4-nitrophenol).

• Over-chlorinated Products: Trichloronitrophenols or other polychlorinated species.

• Starting Materials: Unreacted 3-nitrophenol or dichlorophenol precursors.

• Reagents and Solvents: Residual acids, bases, or solvents from the reaction and workup.

Q3: What is the expected appearance and melting point of pure 2,4-Dichloro-3-nitrophenol?

A3: Pure 2,4-Dichloro-3-nitrophenol is expected to be a white to light yellow crystalline solid.[1] Its melting point is reported to be in the range of 130-132°C.[1] A broad or depressed melting point of the crude material is indicative of the presence of impurities.

Q4: What are some suitable solvents for dissolving 2,4-Dichloro-3-nitrophenol?

A4: 2,4-Dichloro-3-nitrophenol is reported to be slightly soluble in water and soluble in organic solvents such as ether, benzene, and methylene chloride.[1] This information can be used as a starting point for selecting a suitable recrystallization solvent or a mobile phase for column chromatography.

Troubleshooting Guides

Recrystallization

Problem	Possible Cause(s)	Troubleshooting Steps
Compound does not dissolve in the hot solvent.	1. Insufficient solvent volume.2. Inappropriate solvent choice.	1. Add more hot solvent in small portions until the compound dissolves.2. Select a more suitable solvent or a solvent mixture. For phenolic compounds, ethanol/water or toluene/heptane systems can be effective starting points.[2]
Oiling out (product separates as a liquid).	1. The boiling point of the solvent is higher than the melting point of the compound.2. The solution is supersaturated.3. The presence of impurities that lower the melting point of the mixture.	1. Choose a solvent with a lower boiling point.2. Add a small amount of additional hot solvent to redissolve the oil, then allow it to cool more slowly.3. Attempt to purify by another method, such as column chromatography, before recrystallization.
No crystals form upon cooling.	1. Too much solvent was used.2. The solution is supersaturated and requires nucleation.3. The compound is highly soluble in the cold solvent.	1. Boil off some of the solvent to concentrate the solution and allow it to cool again.2. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.3. If the compound remains soluble, consider using a different solvent or a mixed solvent system where the compound has lower solubility at cold temperatures.
Poor recovery of the purified product.	1. Too much solvent was used.2. Premature crystallization during hot filtration.3. The compound is significantly soluble in the cold solvent.	1. Use the minimum amount of hot solvent necessary for complete dissolution.2. Ensure the filtration apparatus is pre-heated and use a slight excess of hot solvent before filtration.3. Cool the solution in an ice bath to maximize crystal formation before filtration.
Product purity is not significantly improved.	1. Inappropriate solvent choice where impurities have similar solubility.2. Cooling the solution too quickly, trapping impurities in the crystal lattice.3. Insufficient washing of the collected crystals.	1. Select a solvent where the impurities are either very soluble or insoluble at all temperatures.2. Allow the solution to cool slowly to room temperature before placing it in an ice bath.3. Wash the crystals with a small amount of cold, fresh solvent.

Column Chromatography

Problem	Possible Cause(s)	Troubleshooting Steps
Poor separation of the desired compound from impurities.	1. Inappropriate mobile phase (eluent) polarity.2. Improperly packed column (channeling).3. Column overloading.	1. Optimize the eluent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.4 for the target compound.2. Ensure the silica gel is packed uniformly without air bubbles.3. Use an appropriate amount of crude material for the column size (typically a 1:20 to 1:100 ratio of sample to stationary phase by weight).
The compound does not move down the column.	1. The eluent is not polar enough.	1. Gradually increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture.
The compound elutes too quickly with the solvent front.	1. The eluent is too polar.	1. Decrease the polarity of the mobile phase. For example, increase the percentage of hexane in a hexane/ethyl acetate mixture.
Streaking or tailing of the compound band.	1. The compound is interacting too strongly with the stationary phase (e.g., acidic or basic compounds on silica gel).2. The sample was not loaded in a narrow band.	1. Add a small amount of a modifier to the eluent, such as a few drops of acetic acid for acidic compounds or triethylamine for basic compounds.2. Dissolve the crude product in a minimal amount of solvent before loading it onto the column.
Cracks forming in the column bed.	1. The column has run dry.2. Heat generated from the interaction of the solvent with the stationary phase.	1. Always keep the solvent level above the top of the stationary phase.2. Pack the column carefully and allow it to equilibrate before loading the sample.

Quantitative Data Summary

Purification Method	Starting Purity	Final Purity	Yield	Reference
Washing with methanolic KOH and extraction	Not specified	97-98%	65.4% (total)	[3]
Steam Distillation	Not specified	96%	63%	[3]

Experimental Protocols

Note: The following protocols are generalized procedures based on best practices for purifying chlorinated nitrophenols. Optimal conditions for 2,4-Dichloro-3-nitrophenol may require empirical optimization.

Protocol 1: Recrystallization

• Solvent Selection: In separate test tubes, test the solubility of a small amount of the crude 2,4-Dichloro-3-nitrophenol in various solvents (e.g., ethanol, methanol, isopropanol, toluene, hexane, and mixtures such as ethanol/water) at room temperature and upon heating. A suitable solvent will dissolve the compound when hot but show low solubility when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to dissolve it completely. Use a boiling stick or magnetic stirring to promote dissolution.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize the formation of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Column Chromatography

• TLC Analysis: Develop a suitable mobile phase system using Thin Layer Chromatography (TLC). A mixture of hexane and ethyl acetate is a common starting point for compounds of moderate polarity. Adjust the ratio to achieve a retention factor (Rf) of approximately 0.2-0.4 for the 2,4-Dichloro-3-nitrophenol.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into a chromatography column. Allow the silica gel to settle, ensuring a uniform and bubble-free packing. The top of the silica gel should be protected with a thin layer of sand.

• Sample Loading: Dissolve the crude 2,4-Dichloro-3-nitrophenol in a minimal amount of the eluent and carefully load it onto the top of the column.

• Elution: Add the mobile phase to the top of the column and begin collecting fractions. The flow rate can be increased by applying gentle air pressure (flash chromatography).

• Fraction Analysis: Monitor the composition of the collected fractions using TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to obtain the purified 2,4-Dichloro-3-nitrophenol.

Visualizations

Caption: General experimental workflows for the purification of crude 2,4-Dichloro-3-nitrophenol by recrystallization and column chromatography.

Caption: A logical diagram for troubleshooting common issues encountered during the purification of 2,4-Dichloro-3-nitrophenol.

References

• 1. chembk.com [chembk.com]
• 2. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 3. US4670608A - Preparation of 2,4-dichloro-3-alkyl-6-nitrophenols - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2,4-Dichloro-3-nitrophenol

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,4-dichloro-3-nitrophenol.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of 2,4-dichloro-3-nitrophenol.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	- Incomplete reaction. - Suboptimal reaction temperature. - Formation of multiple isomers. - Loss of product during workup and purification.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure completion. - Carefully control the reaction temperature, as nitration of phenols is highly exothermic. Lower temperatures may favor the desired isomer. - Consider a multi-step synthesis, such as sulfonation of 2,4-dichlorophenol prior to nitration, to improve regioselectivity. - Optimize extraction and purification steps to minimize product loss.
Presence of Multiple Isomers in the Product	The hydroxyl group and the chlorine atoms direct the nitration to different positions on the aromatic ring, leading to a mixture of isomers (e.g., 2,4-dichloro-5-nitrophenol and 2,4-dichloro-6-nitrophenol).[1]	- Employ purification techniques such as fractional recrystallization or column chromatography to separate the isomers. - Modify the synthetic route to favor the formation of the desired 3-nitro isomer.
Product is a Dark Oil or Gummy Solid	- Presence of impurities, such as benzoquinone derivatives or other oxidation byproducts, which can be colored.[2] - Incomplete removal of acidic residues from the nitrating mixture.	- Wash the crude product thoroughly with cold water and a dilute sodium bicarbonate solution to remove residual acids. - Consider a purification step involving treatment with activated carbon to remove colored impurities. - Recrystallize the product from a suitable solvent system.
Difficulty in Purifying the Product by Recrystallization	- Choosing an inappropriate solvent. - The presence of impurities that co-crystallize with the product.	- Perform a solvent screen to identify a suitable recrystallization solvent or solvent mixture. Good starting points for chlorinated nitrophenols include ethanol, methanol/water mixtures, or toluene.[3][4] - If a single solvent is ineffective, try a binary solvent system (e.g., ethanol/water, hexane/ethyl acetate). - If recrystallization is unsuccessful, column chromatography is a more effective method for separating isomers and other impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2,4-dichloro-3-nitrophenol?

A1: The most common impurities are other positional isomers formed during the nitration of 2,4-dichlorophenol, such as 2,4-dichloro-5-nitrophenol and 2,4-dichloro-6-nitrophenol.[1] Additionally, oxidation byproducts like benzoquinone derivatives can be present, which often impart a color to the crude product.[2] Unreacted starting material (2,4-dichlorophenol) and di-nitrated products may also be present.

Q2: How can I monitor the progress of the nitration reaction?

A2: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC). Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to separate the starting material from the product and any byproducts. The spots can be visualized under UV light. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative analysis.

Q3: What is the best method to purify the crude 2,4-dichloro-3-nitrophenol?

A3: A combination of techniques is often necessary.

• Washing: Initially, wash the crude product with cold water to remove residual acids. A subsequent wash with a dilute solution of sodium bicarbonate can help neutralize any remaining acidity.

• Recrystallization: This is a common and effective method for purifying solid organic compounds.[5] A solvent screen should be performed to find a suitable solvent where the desired product has high solubility at elevated temperatures and low solubility at room temperature.

• Column Chromatography: If recrystallization does not provide the desired purity, especially when dealing with isomeric impurities, column chromatography is the recommended method.[6] A silica gel stationary phase with a gradient elution of a non-polar solvent (like hexane) and a more polar solvent (like ethyl acetate) can be used to separate the isomers.

Q4: What are some suitable recrystallization solvents for 2,4-dichloro-3-nitrophenol?

A4: While the optimal solvent should be determined experimentally, common solvents for the recrystallization of nitrophenols include ethanol, methanol, and mixtures of these alcohols with water.[4] Toluene or hexane/ethyl acetate mixtures can also be effective.[3]

Q5: How can I confirm the identity and purity of the final product?

A5: The identity and purity of the final product can be confirmed using several analytical techniques:

• Melting Point: A sharp melting point close to the literature value (around 130-132°C) is a good indicator of purity.[7]

• Spectroscopy:

  • ¹H NMR and ¹³C NMR: To confirm the chemical structure and the position of the nitro group.

  • FT-IR: To identify the characteristic functional groups (O-H, NO₂, C-Cl).

• Chromatography:

  • HPLC or GC-MS: To determine the purity and quantify any remaining impurities.

Experimental Protocols

Synthesis of 2,4-dichloro-3-nitrophenol (Illustrative Protocol)

This is a generalized procedure and may require optimization.

• Sulfonation of 2,4-dichlorophenol: In a round-bottom flask equipped with a magnetic stirrer, add 2,4-dichlorophenol. Slowly add concentrated sulfuric acid while stirring and maintaining the temperature at around 80°C. Continue stirring at this temperature for 2 hours.

• Nitration: Cool the reaction mixture to 0°C in an ice bath. Slowly add a pre-cooled mixture of concentrated nitric acid and sulfuric acid dropwise, ensuring the temperature does not exceed 10°C.

• Quenching and Isolation: After the addition is complete, stir the mixture at 0-5°C for an additional hour. Pour the reaction mixture slowly into a beaker of crushed ice with vigorous stirring. The crude product will precipitate.

• Workup: Filter the precipitate and wash thoroughly with cold water until the washings are neutral to litmus paper.

Purification by Recrystallization

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal amount of a hot solvent (e.g., ethanol). Allow it to cool to room temperature and then in an ice bath. A good solvent will result in the formation of crystals.

• Recrystallization: Dissolve the bulk of the crude product in a minimum amount of the chosen hot solvent in an Erlenmeyer flask. If there are any insoluble impurities, perform a hot filtration.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of the cold solvent, and dry them in a desiccator or a vacuum oven at a low temperature.

Data Presentation

Sample	Yield (%)	Purity (by HPLC, %)	Melting Point (°C)	Appearance
Crude Product	85	88 (contains isomeric impurities)	125-129	Yellowish solid
After Recrystallization	70	98.5	130-132	White crystalline solid

Visualization

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 2,4-dichloro-3-nitrophenol.

References

• 1. Occurrence of 2,4-dichlorophenol and of 2,4-dichloro-6-nitrophenol in the Rhone River Delta (Southern France) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. JPH0532589A - Method for nitration of 2,6-dichlorophenol - Google Patents [patents.google.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. mt.com [mt.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. chembk.com [chembk.com]

Technical Support Center: Industrial Production of 2,4-Dichloro-3-nitrophenol

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the challenges associated with the industrial production of 2,4-Dichloro-3-nitrophenol. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols for key reactions, and comparative data to support your process development and quality control efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in the industrial synthesis of 2,4-Dichloro-3-nitrophenol?

A1: The primary challenges include controlling the regioselectivity of the nitration reaction to minimize the formation of unwanted isomers, preventing over-nitration which leads to dinitro- and trinitro- derivatives, managing the exothermic nature of the reaction on a large scale, and dealing with the corrosive and hazardous nature of the reagents. Furthermore, the purification of the final product to meet stringent purity requirements can be complex due to the presence of closely related impurities. One of the significant environmental challenges is the generation of large volumes of acidic waste (spent acid).[1]

Q2: What are the typical impurities found in industrial-grade 2,4-Dichloro-3-nitrophenol?

A2: Typical impurities can include positional isomers such as 2,4-Dichloro-5-nitrophenol and 2,4-Dichloro-6-nitrophenol, as well as products of over-nitration like 2,4-dichloro-3,5-dinitrophenol. Unreacted starting materials and intermediates may also be present. In related processes for similar compounds, the formation of other isomers like 2,5-dichloro-4-nitrophenol and 2,3,6-trichloro-4-nitrophenol has been observed and could be potential impurities.

Q3: What are the key safety precautions for handling 2,4-Dichloro-3-nitrophenol and the reagents used in its synthesis?

A3: 2,4-Dichloro-3-nitrophenol is a toxic and corrosive compound.[2] It is crucial to use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and protective clothing. The synthesis should be carried out in a well-ventilated area, preferably within a fume hood, to avoid inhalation of vapors. The nitration reaction is highly exothermic and requires careful temperature control to prevent runaway reactions. The use of concentrated acids necessitates careful handling and appropriate emergency preparedness, including access to spill kits and safety showers.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 2,4-Dichloro-3-nitrophenol in a question-and-answer format, providing direct solutions to specific problems.

Low Product Yield

Question: Our synthesis of 2,4-Dichloro-3-nitrophenol is resulting in a consistently low yield. What are the potential causes and how can we improve it?

Answer: Low yields can stem from several factors. Here is a breakdown of potential issues and corresponding troubleshooting steps:

• Incomplete Reaction: The nitration reaction may not be going to completion.

  • Troubleshooting:

    • Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

    • Temperature: While the reaction is exothermic, maintaining an optimal temperature is crucial. Temperatures that are too low can slow down the reaction rate. A controlled, gradual increase in temperature might be necessary.

    • Agitation: Inadequate mixing can lead to localized concentration gradients and incomplete reaction. Ensure efficient stirring throughout the reaction.

• Side Reactions: The formation of byproducts can significantly reduce the yield of the desired product.

  • Troubleshooting:

    • Control of Nitrating Agent: The rate of addition of the nitrating agent (e.g., nitric acid) should be carefully controlled to prevent localized high concentrations which can favor side reactions.

    • Temperature Control: As mentioned, poor temperature control can lead to an increase in side product formation.

• Product Loss During Work-up and Purification: Significant amounts of product can be lost during extraction, washing, and crystallization steps.

  • Troubleshooting:

    • Extraction Efficiency: Optimize the solvent system and the number of extractions to ensure complete recovery of the product from the reaction mixture.

    • Crystallization Conditions: Carefully control the solvent, temperature, and cooling rate during crystallization to maximize product recovery and purity.

High Impurity Levels

Question: Our final product is contaminated with significant levels of impurities, particularly isomers. How can we minimize their formation and improve the purity of our 2,4-Dichloro-3-nitrophenol?

Answer: The formation of isomers and other impurities is a common challenge. Here’s how to address it:

• Isomer Formation: The primary challenge is controlling the position of the nitro group on the dichlorophenol ring.

  • Troubleshooting:

    • Choice of Starting Material and Reaction Pathway: The choice of the starting dichlorophenol isomer is critical. Using 2,4-dichlorophenol as a starting material will likely lead to a mixture of nitrated products. Alternative synthetic routes, as described in some patents for related compounds, might offer better regioselectivity.[3]

    • Catalyst Use: The use of specific catalysts can improve the selectivity of the nitration reaction. For a related compound, the use of a rare earth triflate salt catalyst was shown to significantly improve yield and purity.[1]

• Over-Nitration (Dinitro- and Trinitro- byproducts):

  • Troubleshooting:

    • Stoichiometry of Nitrating Agent: Use a precise stoichiometric amount of the nitrating agent. An excess can lead to the formation of dinitro and other polynitrated compounds.

    • Controlled Addition: Add the nitrating agent slowly and in a controlled manner to the reaction mixture to avoid localized excess.

    • Temperature Management: Maintain a consistently low temperature during the addition of the nitrating agent to disfavor further nitration.

• Purification Challenges:

  • Troubleshooting:

    • Recrystallization: Multiple recrystallizations from a suitable solvent system are often necessary to remove closely related impurities.

    • Chromatography: For high-purity requirements, column chromatography may be necessary, although this can be challenging and costly on an industrial scale.

Data Presentation

The following tables summarize quantitative data from patented industrial processes for compounds closely related to 2,4-Dichloro-3-nitrophenol, offering a benchmark for process optimization.

Table 1: Comparison of Conventional vs. Catalytic Synthesis of a Dichloronitrophenol Derivative[1]

Parameter	Conventional Hydrolysis Method	Catalytic Alcoholysis Method
Yield	88% - 92%	> 98%
Purity	91.5%	> 97.5%
Key Challenge	Generation of large amounts of spent acid, incomplete reaction.	Catalyst cost and recovery.

Table 2: Process Parameters for the Preparation of 2,4-dichloro-3-alkyl-6-nitrophenols[3]

Parameter	Value
Chlorination Temperature	30°C to 80°C
Hydrolysis Temperature	40°C to 80°C
Catalyst Loading (Chlorination)	1 to 10% by weight
Molar Ratio (Chlorine to Substrate)	2:1 to 4:1
Purity of a Related Amine Product (via HPLC)	≥99%
Yield of a Related Amine Product	82% of theory

Experimental Protocols

Below are detailed methodologies for key experimental steps, adapted from literature on the synthesis of related dichloronitrophenol compounds.

Protocol 1: General Procedure for Nitration of a Dichlorophenol

Objective: To nitrate a dichlorophenol substrate to produce the corresponding dichloronitrophenol.

Materials:

• Dichlorophenol substrate

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Organic Solvent (e.g., Chloroform)

• Ice bath

• Reaction vessel with stirring and temperature control

Procedure:

• Charge the reaction vessel with the dichlorophenol substrate.

• Under constant stirring, slowly add concentrated sulfuric acid while maintaining the temperature.

• After the initial reaction or sulfonation step, cool the mixture to 0-5°C using an ice bath.

• Slowly add a pre-cooled mixture of concentrated nitric acid and sulfuric acid (mixed acid) to the reaction vessel, ensuring the temperature does not exceed 10°C.

• After the addition is complete, allow the reaction to stir at a controlled temperature for a specified period.

• Monitor the reaction progress by TLC or HPLC.

• Upon completion, quench the reaction by pouring the mixture over ice.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Mandatory Visualizations

Diagram 1: General Workflow for Dichloronitrophenol Synthesis

Caption: General workflow for the synthesis and purification of 2,4-Dichloro-3-nitrophenol.

Diagram 2: Logical Relationship of Challenges in Production

Caption: Key challenges associated with the industrial production of 2,4-Dichloro-3-nitrophenol.

References

• 1. CN105646231B - A kind of preparation method of the nitrophenol of 2,4 dichloro 5 - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. US4670608A - Preparation of 2,4-dichloro-3-alkyl-6-nitrophenols - Google Patents [patents.google.com]

Technical Support Center: Preventing Byproduct Formation in Nitration of Dichlorophenols

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the nitration of dichlorophenols.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts formed during the nitration of dichlorophenols?

A1: Byproduct formation is a significant challenge and is dependent on the starting dichlorophenol isomer and reaction conditions. Common byproducts include:

• Positional Isomers: Nitration can occur at multiple positions on the aromatic ring, leading to a mixture of nitrodichlorophenol isomers. For example, direct nitration of 2,6-dichlorophenol can yield unwanted isomers alongside the desired 2,6-dichloro-4-nitrophenol.[1]

• Oxidative Byproducts: Strong nitrating conditions can oxidize the phenol, leading to the formation of colored impurities like benzoquinone derivatives.[2] These are particularly problematic as they can discolor the final product.

• Polynitrated Compounds: Under harsh conditions (e.g., high temperature, high concentration of nitrating agent), di- or tri-nitrated products can be formed. For instance, the nitration of 2,4-dichlorophenol can yield 2,4-dichloro-6-nitrophenol, but stronger conditions could potentially lead to dinitration.[3]

• Chlorinated Byproducts: In some cases, unwanted chlorinated isomers, such as 2,5-dichloro-4-nitrophenol or 2,3,6-trichloro-4-nitrophenol, can form, which are often difficult to separate from the desired product.[1]

Q2: How do reaction conditions critically influence byproduct formation?

A2: Reaction conditions are paramount for controlling the selectivity and yield of the desired product. Key parameters include:

• Temperature: Higher temperatures often lead to an increase in byproducts, including polynitrated and oxidized species. For instance, a patented process for nitrating 2,6-dichlorophenol emphasizes maintaining the temperature between 40°C and 70°C to limit impurity formation.[1] For the preparation of 2-nitro-3,6-dichlorophenol, temperatures are kept even lower (-15°C to 35°C) to prevent undesired dinitration.[4]

• Nitrating Agent and Concentration: The choice and concentration of the nitrating agent are crucial. A mixture of nitric acid and sulfuric acid is common, but this can be aggressive.[1] Using aqueous nitric acid (10-70% concentration) in a non-polar aprotic solvent can improve purity and yield by minimizing oxidative byproducts.[2]

• Rate of Addition: A slow, controlled addition of the nitrating agent helps to manage the exothermic nature of the reaction and maintain the optimal temperature, thereby reducing byproduct formation.[1]

Q3: What is the role of the solvent in controlling byproduct formation?

A3: The solvent plays a key role in both the reaction pathway and the suppression of byproducts. Using a water-immiscible, non-polar aprotic solvent (such as carbon tetrachloride, toluene, or monochlorobenzene) is a recommended strategy.[2] This approach is advantageous because the desired nitrophenol product often has low solubility in the aqueous nitric acid phase, while the oxidative byproducts (like benzoquinones) are more soluble in the organic solvent. This partitioning helps to prevent contamination of the precipitated product.[5]

Q4: How can the regioselectivity of the nitration be improved?

A4: Achieving high regioselectivity is essential for obtaining a pure product and high yield. A highly effective strategy, particularly for the synthesis of 2,6-dichloro-4-nitrophenol, is to use a two-step sulfonation-nitration process.[1]

• Sulfonation: The starting dichlorophenol is first reacted with sulfuric acid. This blocks one of the reactive positions on the ring with a sulfonic acid group.

• Nitration: The subsequent addition of nitric acid directs the nitro group to the desired position.

• Desulfonation: The sulfonic acid group is removed during the work-up, yielding a product of very high purity (98-99.9%).[1]

Q5: What are the most effective methods for purifying the final nitrated dichlorophenol product?

A5: The purification strategy depends on the nature of the product and the impurities present.

• Washing: Simple washing of the crude product with water is often effective for removing residual acids and water-soluble impurities. For the sulfonation-nitration of 2,6-dichlorophenol, this is often sufficient to achieve high purity.[1]

• Recrystallization: This is a standard method for purifying solid products. Ethanol is a common solvent for recrystallizing 2,6-dichloro-4-nitrophenol.[6]

• Sublimation: This technique can be effective for separating compounds with different volatilities. For example, it has been used to remove 2-nitro-5,6-dichlorophenol as a byproduct.

• Chromatography: For complex mixtures of isomers that are difficult to separate by other means, chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are powerful analytical tools that can be scaled for preparative separation.[7][8]

Troubleshooting Guides

Problem 1: Low yield of the desired nitrodichlorophenol isomer.

Possible Cause	Recommended Solution
Incomplete Reaction	Monitor the reaction using TLC or HPLC to ensure it has gone to completion before quenching. Consider extending the reaction time if necessary.[9]
Suboptimal Temperature	Ensure the reaction temperature is maintained within the optimal range for your specific dichlorophenol isomer. Too low a temperature may stall the reaction, while too high a temperature can promote byproduct formation.[1]
Product Loss During Work-up	If the product does not precipitate upon quenching with ice-water, it may be soluble in the aqueous phase. Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate, DCM) to recover the product. Ensure all glassware is thoroughly rinsed to recover all material.
Poor Regioselectivity	If a mixture of isomers is the primary cause of low yield for the desired product, consider alternative strategies like the sulfonation-nitration sequence to improve selectivity.[1]

Problem 2: The final product is discolored (e.g., yellow, brown).

Possible Cause	Recommended Solution
Formation of Oxidative Byproducts	The presence of color often indicates oxidation of the phenol to byproducts like benzoquinone derivatives.[2] This is common with strong nitrating agents.
Reaction Conditions Too Harsh	- Use a more dilute aqueous solution of nitric acid (e.g., 20-50%).[5] - Perform the reaction in a two-phase system with a non-polar aprotic solvent (e.g., carbon tetrachloride, toluene) to dissolve and sequester the colored byproducts away from the desired product.[2] - Maintain a lower reaction temperature (e.g., 20-60°C).[5]
Ineffective Purification	If the crude product is colored, purify via recrystallization. For 2,6-dichlorophenol, recrystallization from petroleum ether with Norit (activated carbon) can effectively remove color.[10]

Problem 3: The product is a difficult-to-separate mixture of isomers.

Possible Cause	Recommended Solution
Lack of Regiocontrol	The directing effects of the -OH and -Cl groups on the starting material may lead to multiple products. For example, direct nitration of 2,4-dichlorophenol can lead to 2,4-dichloro-6-nitrophenol but other isomers are possible.[3]
Isomeric Impurities in Starting Material	Ensure the purity of the starting dichlorophenol isomer using analytical methods like GC or HPLC. Purification of the starting material may be necessary.[7]
Sub-optimal Reaction Strategy	Employ methods that enhance regioselectivity. The sulfonation-nitration-desulfonation pathway is highly effective for directing the nitro group specifically to the para position in 2,6-dichlorophenol.[1]
Purification Challenge	When isomers have very similar physical properties, fractional crystallization may be insufficient.[11] Consider preparative HPLC or column chromatography for separation.[12] The separation of all six dichlorophenol isomers has been demonstrated using HPLC.[8][13]

Quantitative Data Summary

Table 1: Comparison of Nitration Methods for 2,6-Dichlorophenol

Method	Reagents	Temperature	Yield	Purity (by HPLC)	Reference
Sulfonation-Nitration	1. H₂SO₄ 2. HNO₃	1. 120°C 2. 40-70°C	85 - 95%	98 - 99.9%	[1]
Direct Nitration in Apolar Solvent	40% aq. HNO₃ in CCl₄	35°C	86.1% (Total)	Product did not contain 2,6-dichlorobenzoquinone	[5]
Direct Nitration in Apolar Solvent	35% aq. HNO₃ in CCl₄	35°C	86.8% (Total)	Product did not contain 2,6-dichlorobenzoquinone	[5]

Detailed Experimental Protocols

Protocol 1: High-Purity Synthesis of 2,6-Dichloro-4-nitrophenol via Sulfonation-Nitration[1]

This protocol is adapted from a patented industrial process designed for high yield and purity.

• Sulfonation:

  • Charge a suitable reactor with 2,6-dichlorophenol and sulfuric acid (ratio of 1:1 to 1:5 by weight, e.g., 1:1.75).

  • Heat the mixture to a temperature between 100°C and 150°C (typically 120°C) and stir for 0.5 to 5 hours. This completes the sulfonation step, forming 3,5-dichloro-4-hydroxybenzenesulphonic acid.

• Dilution and Cooling:

  • Cool the reaction mixture.

  • Slowly add water to the mixture (ratio of sulfuric acid to water is 1:0.5 to 1:5).

  • Further cool the diluted mixture to a temperature between 40°C and 70°C (typically 50°C).

• Nitration:

  • Slowly add nitric acid (e.g., 98% w/w) to the stirred mixture. The molar ratio of 2,6-dichlorophenol to nitric acid should be in the range of 1:1 to 1:1.2.

  • Maintain the reaction temperature strictly between 40°C and 70°C during the addition. The rate of addition should be controlled (e.g., 0.1 to 1 mole of nitric acid per mole of 2,6-dichlorophenol per hour).

  • After the addition is complete, continue stirring for 0.5 to 4 hours.

• Isolation and Purification:

  • Cool the resulting mixture to 20°C to 30°C and stir for an additional 1 to 2 hours to allow for complete precipitation of the product.

  • Isolate the solid product via filtration.

  • Wash the collected solid residue thoroughly with water (e.g., two portions).

  • Dry the final product under reduced pressure. This process yields 2,6-dichloro-4-nitrophenol with a purity of 98-99.9%.

Visualizations

References

• 1. A Process For The Preparation Of 2,6 Dichloro 4 Nitrophenol [quickcompany.in]
• 2. JPH0532589A - Method for nitration of 2,6-dichlorophenol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. US5292966A - Process for the preparation of 2-nitro-3, 6-dichlorophenol - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. 2,6-Dichloro-4-nitrophenol | 618-80-4 [chemicalbook.com]
• 7. Separation of dichlorophenol isomers by gas-liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Troubleshooting [chem.rochester.edu]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. GB2341178A - Process for the separation of dichlorophenol isomers - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

troubleshooting peak tailing in HPLC analysis of nitrophenols

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help you resolve common issues with peak tailing during the HPLC analysis of nitrophenols.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing in the HPLC analysis of nitrophenols?

Peak tailing in the HPLC analysis of nitrophenols, which are acidic compounds, is often a result of strong interactions between the analytes and the stationary phase. The primary causes include:

• Secondary Silanol Interactions: Free silanol groups on the surface of silica-based stationary phases can interact strongly with the polar nitro and hydroxyl groups of nitrophenols, leading to tailing.

• Mobile Phase pH: An inappropriate mobile phase pH can cause the nitrophenol molecules to be in a mixed ionic state (partially ionized and partially neutral), which can result in peak tailing. For acidic compounds like nitrophenols, a low pH is generally required to suppress ionization.

• Column Overload: Injecting too much sample onto the column can saturate the stationary phase, leading to broadened and tailing peaks.

• Column Contamination and Degradation: Accumulation of contaminants on the column frit or at the head of the column can obstruct the sample path and cause peak distortion. The degradation of the stationary phase over time can also expose more active silanol groups.

• Extra-Column Effects: Issues outside of the column, such as excessive tubing length or dead volume in fittings and connections, can contribute to peak broadening and tailing.

Troubleshooting Guide

Q2: My nitrophenol peaks are tailing. How can I troubleshoot this issue?

Follow this systematic troubleshooting workflow to identify and resolve the cause of peak tailing.

Technical Support Center: Managing Thermal Decomposition of 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling and management of the thermal decomposition of 2,4-Dichloro-3-nitrophenol. It includes troubleshooting advice, frequently asked questions, and detailed experimental protocols to support your research and development activities.

Section 1: Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments involving the heating of 2,4-Dichloro-3-nitrophenol.

Issue	Possible Cause	Recommended Action
Unexpectedly rapid decomposition or gas evolution at temperatures below the expected decomposition point.	Purity of the 2,4-Dichloro-3-nitrophenol sample may be compromised. The presence of impurities, such as residual acids or bases from synthesis, can significantly lower the decomposition temperature.	1. Immediately and safely stop the heating process. 2. Verify the purity of your sample using appropriate analytical techniques (e.g., HPLC, GC-MS, NMR). 3. If impurities are detected, purify the sample before proceeding with thermal experiments. 4. Always start with a small sample size when working with a new batch or unknown purity of the compound.
Inconsistent results in thermal analysis (TGA/DSC).	1. Improper sample preparation. 2. Variations in the heating rate. 3. Atmosphere in the instrument is not controlled. 4. Instrument calibration issues.	1. Ensure the sample is finely ground and evenly distributed in the crucible. 2. Use a consistent and appropriate heating rate for all experiments (a common starting point is 10 °C/min). 3. Ensure a consistent and inert atmosphere (e.g., nitrogen or argon) is maintained during the analysis to prevent oxidative side reactions. 4. Regularly calibrate your TGA/DSC instrument with certified reference materials.
Discoloration of the sample upon gentle heating.	This could be an early indication of decomposition or a reaction with trace impurities.	1. Note the temperature at which discoloration occurs. 2. Consider this temperature as a potential lower limit for thermal stability in your experimental design. 3. Analyze the discolored sample to identify any new chemical species formed.
Runaway reaction observed in a larger scale experiment.	The exothermic nature of the decomposition reaction was not adequately controlled. Heat generated by the reaction exceeded the rate of heat removal, leading to a rapid increase in temperature and pressure.	1. Immediate evacuation and alerting of safety personnel is the top priority. 2. For future experiments, ensure a thorough understanding of the reaction thermochemistry using small-scale calorimetric studies (e.g., DSC) to determine the heat of decomposition. 3. Ensure the reactor is equipped with adequate cooling capacity and pressure relief systems. 4. Consider performing the reaction in a diluted solution to better manage heat generation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with the thermal decomposition of 2,4-Dichloro-3-nitrophenol?

A1: The primary hazards are the potential for a rapid, exothermic decomposition that can lead to a runaway reaction, over-pressurization of vessels, and the release of toxic and corrosive gases. Nitroaromatic compounds are known for their energetic decomposition.

Q2: What are the expected gaseous products from the thermal decomposition of 2,4-Dichloro-3-nitrophenol?

A2: Based on the elemental composition of the molecule (C₆H₃Cl₂NO₃), the expected hazardous decomposition products include, but are not limited to, nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride (HCl) gas.

Q3: At what temperature does 2,4-Dichloro-3-nitrophenol begin to decompose?

A3: While the exact onset temperature for decomposition can vary with factors like heating rate and sample purity, it is crucial to be aware of its melting point, which is approximately 130-132°C.[1] Decomposition may begin at or near this temperature. It is strongly recommended to perform a preliminary thermal analysis (TGA/DSC) on a small sample to determine the precise decomposition onset temperature under your specific experimental conditions.

Q4: How can I safely handle and store 2,4-Dichloro-3-nitrophenol to avoid premature decomposition?

A4: Store the compound in a cool, dry, and well-ventilated area away from heat, ignition sources, and incompatible materials such as strong oxidizing agents and bases. Avoid prolonged storage and monitor for any changes in appearance.

Q5: What should I do in case of a small-scale, controlled thermal decomposition experiment that shows signs of becoming uncontrolled?

A5: If you observe a rapid, unexpected increase in temperature or pressure, immediately and safely remove the heat source and ensure adequate ventilation (if working in a fume hood). If the reaction continues to accelerate, evacuate the area and follow your institution's emergency procedures.

Section 3: Data Presentation

Table 1: Physical and Chemical Properties of 2,4-Dichloro-3-nitrophenol

Property	Value	Reference
Molecular Formula	C₆H₃Cl₂NO₃	[2]
Molecular Weight	208.00 g/mol	[2]
Melting Point	~130-132 °C	[1]
Appearance	White crystalline solid	[1]

Table 2: Hazardous Decomposition Products (Predicted)

Product	Chemical Formula	Hazard
Nitrogen Oxides	NOx (NO, NO₂)	Toxic, respiratory irritant
Carbon Monoxide	CO	Toxic, flammable
Carbon Dioxide	CO₂	Asphyxiant in high concentrations
Hydrogen Chloride	HCl	Corrosive, respiratory irritant

Section 4: Experimental Protocols

Protocol 4.1: Determination of Thermal Stability using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Objective: To determine the onset temperature of decomposition and characterize the thermal events associated with the heating of 2,4-Dichloro-3-nitrophenol.

Materials:

• 2,4-Dichloro-3-nitrophenol (high purity)

• TGA/DSC instrument

• Inert gas (Nitrogen or Argon, high purity)

• Aluminum or ceramic crucibles

Procedure:

• Instrument Preparation:

  • Ensure the TGA/DSC instrument is calibrated according to the manufacturer's specifications.

  • Set the purge gas to a constant flow rate (e.g., 20-50 mL/min) of an inert gas like nitrogen.

• Sample Preparation:

  • Accurately weigh 1-5 mg of finely ground 2,4-Dichloro-3-nitrophenol into a clean, tared TGA/DSC crucible.

• Experimental Program:

  • Equilibrate the sample at a starting temperature well below the melting point (e.g., 30 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature that is expected to be well above the complete decomposition of the sample (e.g., 500 °C).

  • Continuously record the sample weight (TGA) and the differential heat flow (DSC) as a function of temperature.

• Data Analysis:

  • TGA Curve: Determine the onset temperature of weight loss, which indicates the beginning of decomposition. Quantify the percentage of weight loss at different temperature ranges.

  • DSC Curve: Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition). Determine the onset temperature and the peak temperature of any exothermic events. The onset of a significant exotherm is a critical indicator of thermal instability.

Section 5: Visualizations

Caption: Predicted thermal decomposition pathway for 2,4-Dichloro-3-nitrophenol.

Caption: Troubleshooting workflow for unexpected thermal events.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up 2,4-Dichloro-3-nitrophenol Synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 2,4-Dichloro-3-nitrophenol from a laboratory to a pilot plant setting. It includes troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 2,4-Dichloro-3-nitrophenol?

A1: The most common and cost-effective starting material is 2,4-Dichlorophenol.[1] The synthesis involves the direct nitration of this precursor. However, controlling the regioselectivity to favor the 3-nitro isomer is a significant challenge due to the directing effects of the hydroxyl and chloro substituents.

Q2: What are the primary safety concerns when scaling up this nitration reaction?

A2: The nitration of phenolic compounds is a highly exothermic reaction. The primary safety concerns are thermal runaway, which can lead to an explosion, and the formation of unstable, highly energetic byproducts.[2] Nitrophenols themselves can be toxic and may have explosive properties.[3] Therefore, stringent temperature control, proper venting, and the use of appropriate personal protective equipment are critical.[3][4] It is also important to consider the corrosive nature of the nitrating agents.

Q3: How can I improve the yield and purity of the desired 2,4-Dichloro-3-nitrophenol isomer?

A3: Optimizing reaction parameters is key. This includes controlling the reaction temperature, the concentration of nitric and sulfuric acids, the rate of addition of the nitrating agent, and the reaction time.[5] A lower temperature generally favors higher selectivity.[5] Purification methods such as recrystallization or column chromatography are typically necessary to isolate the desired isomer from other nitrated byproducts.

Q4: What are the expected byproducts in this synthesis?

A4: The nitration of 2,4-Dichlorophenol can lead to the formation of several isomers, with the nitro group at different positions on the aromatic ring, such as 2,4-dichloro-6-nitrophenol and 2,4-dichloro-5-nitrophenol.[6][7] Over-nitration to form dinitrophenols is also possible under harsh conditions.[8] Additionally, oxidative byproducts like benzoquinone derivatives can form, which may color the product.[9]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Low Yield of Product	- Incomplete reaction. - Suboptimal reaction temperature. - Incorrect concentration of nitrating agents. - Loss of product during workup and purification.	- Monitor the reaction progress using techniques like TLC or HPLC. - Carefully control the temperature; lower temperatures may improve selectivity.[5] - Adjust the ratio of nitric acid to sulfuric acid. - Optimize the extraction and recrystallization procedures.
Formation of Multiple Isomers	- The directing effects of the substituents on the starting material. - Reaction temperature is too high.	- Employ a multi-step synthesis to direct the nitration to the desired position. - Maintain a low and consistent reaction temperature.[5] - Investigate the use of alternative nitrating agents or solvent systems.
Dark-colored Product	- Presence of oxidative byproducts, such as benzoquinone derivatives.[9] - Degradation of the starting material or product.	- Perform the reaction under an inert atmosphere (e.g., nitrogen). - Use a purification method such as activated carbon treatment during recrystallization.
Runaway Reaction	- Poor temperature control. - Addition of nitrating agent is too fast. - Inadequate cooling capacity of the reactor.	- Ensure the reactor's cooling system is functioning optimally before starting. - Add the nitrating agent slowly and monitor the internal temperature closely. - Have a quenching agent readily available for emergencies.

Experimental Protocol: Pilot Plant Synthesis of 2,4-Dichloro-3-nitrophenol

This protocol is a general guideline and should be adapted and optimized based on pilot plant equipment and safety procedures.

Materials and Equipment:

• 100 L glass-lined reactor with overhead stirrer, temperature probe, and addition funnel

• Heating/cooling circulator

• 2,4-Dichlorophenol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Chloroform (or other suitable solvent)

• Water

• Filtration unit

• Drying oven

Procedure:

• Sulfonation (optional but recommended for better control):

  • Charge the reactor with 2,4-Dichlorophenol (e.g., 10 kg).

  • Slowly add concentrated sulfuric acid (e.g., 6.5 L) while stirring and maintaining the temperature below 60°C.

  • Once the addition is complete, heat the mixture to 80°C and hold for 2 hours to ensure complete sulfonation.[7]

  • Cool the reaction mixture to room temperature.

• Nitration:

  • Add a suitable solvent like chloroform (e.g., 25 L) to the reactor and cool the mixture to 0°C using the circulator.[7]

  • Prepare a nitrating mixture of concentrated nitric acid and sulfuric acid.

  • Slowly add the nitrating mixture to the reactor via the addition funnel, ensuring the internal temperature does not exceed 10°C.[7]

  • After the addition is complete, stir the mixture at 0-5°C for 1-2 hours. Monitor the reaction by TLC or HPLC.

• Workup and Isolation:

  • Once the reaction is complete, slowly quench the reaction mixture by adding it to a separate vessel containing cold water or ice.

  • Separate the organic layer.

  • Wash the organic layer with water and then with a mild base (e.g., sodium bicarbonate solution) to remove acidic impurities.

  • Dry the organic layer over a suitable drying agent (e.g., sodium sulfate).

  • Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification:

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2,4-Dichloro-3-nitrophenol.

  • Filter the purified crystals and dry them in a vacuum oven at a temperature below their melting point.

Visualizations

Caption: Experimental Workflow Diagram.

Caption: Side Reaction Pathways.

Caption: Troubleshooting Decision Tree.

References

• 1. 2,4-Dichlorophenol - Wikipedia [en.wikipedia.org]
• 2. patents.justia.com [patents.justia.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. nj.gov [nj.gov]
• 5. paspk.org [paspk.org]
• 6. researchgate.net [researchgate.net]
• 7. 2,4-Dichloro-5-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 8. reddit.com [reddit.com]
• 9. JPH0532589A - Method for nitration of 2,6-dichlorophenol - Google Patents [patents.google.com]

Technical Support Center: Analytical Method Validation for 2,4-Dichloro-3-nitrophenol

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) to assist researchers, scientists, and drug development professionals in the analytical method validation for 2,4-Dichloro-3-nitrophenol.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for the quantification of 2,4-Dichloro-3-nitrophenol?

A1: The most common and suitable analytical techniques for the quantification of 2,4-Dichloro-3-nitrophenol are High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography (GC) coupled with a mass spectrometer (MS) or an electron capture detector (ECD). HPLC is often preferred for its direct analysis capabilities without the need for derivatization, while GC-MS offers high sensitivity and selectivity, especially for complex matrices.

Q2: What are the initial steps in developing a stability-indicating HPLC method for 2,4-Dichloro-3-nitrophenol?

A2: The initial steps involve selecting a suitable reversed-phase column (e.g., C18), choosing an appropriate mobile phase (typically a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol), and determining the optimal detection wavelength based on the UV spectrum of 2,4-Dichloro-3-nitrophenol. Method development then proceeds by optimizing the mobile phase composition, pH, and flow rate to achieve good peak shape and resolution from potential impurities and degradation products.

Q3: Why is a forced degradation study necessary for the validation of a stability-indicating method?

A3: A forced degradation or stress testing study is crucial to demonstrate the specificity of an analytical method.[1] By subjecting the analyte to harsh conditions (e.g., acid and base hydrolysis, oxidation, heat, and light), potential degradation products are generated.[2] A validated stability-indicating method must be able to separate the intact analyte from these degradation products, ensuring that the method can accurately measure the analyte in the presence of its degradants.[3]

Q4: What are the typical acceptance criteria for method validation parameters for an HPLC assay of 2,4-Dichloro-3-nitrophenol?

A4: While specific criteria should be justified for each application, typical acceptance criteria for key validation parameters include:

• Accuracy: 98-102% recovery.

• Precision (Repeatability and Intermediate Precision): Relative Standard Deviation (RSD) ≤ 2%.

• Linearity: Correlation coefficient (r²) ≥ 0.999.

• Specificity: No interference from blank, placebo, and degradation products at the retention time of the analyte peak.

Q5: When is derivatization required for the GC analysis of 2,4-Dichloro-3-nitrophenol?

A5: Derivatization is often employed in the GC analysis of phenolic compounds to improve their thermal stability and chromatographic behavior. Underivatized phenols can interact with active sites in the GC system, leading to poor peak shape and reduced sensitivity.[4] Derivatizing agents can convert the polar hydroxyl group into a less polar ether or ester, resulting in sharper peaks and improved performance.

Troubleshooting Guides

HPLC-UV Method Troubleshooting

Q: Why am I observing peak tailing for the 2,4-Dichloro-3-nitrophenol peak?

A: Peak tailing in the HPLC analysis of phenolic compounds is a common issue and can be caused by several factors. Here is a step-by-step guide to troubleshoot this problem:

• Check the Mobile Phase pH: Phenolic compounds are acidic. If the mobile phase pH is close to the pKa of 2,4-Dichloro-3-nitrophenol, both ionized and non-ionized forms can exist, leading to peak distortion.

  • Solution: Adjust the mobile phase pH to be at least 2 units below the pKa of the analyte to ensure it is in a single, non-ionized form. The use of a buffer is highly recommended to maintain a stable pH.

• Assess for Secondary Interactions: Residual silanol groups on the surface of silica-based C18 columns can interact with the polar hydroxyl group of the phenol, causing tailing.

  • Solution: Use a base-deactivated column or add a competing base (e.g., triethylamine) to the mobile phase to block the active silanol groups.

• Evaluate for Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in asymmetrical peaks.

  • Solution: Dilute the sample and re-inject. If the peak shape improves, column overload was the likely cause.

• Inspect for Column Contamination or Degradation: Accumulation of strongly retained sample components or degradation of the stationary phase can create active sites that lead to tailing.

  • Solution: Flush the column with a strong solvent. If the problem persists, replace the column with a new one.

The following diagram illustrates a logical workflow for troubleshooting peak tailing:

Caption: A flowchart for diagnosing and resolving peak tailing issues.

GC-MS Method Troubleshooting

Q: My analyte signal for 2,4-Dichloro-3-nitrophenol is decreasing with each injection. What could be the cause?

A: A progressive decrease in signal response is a common problem in GC analysis, particularly with active compounds like chlorinated phenols. Here’s how to address it:

• Check for Inlet Contamination: The high temperatures of the GC inlet can cause non-volatile matrix components to accumulate in the liner, creating active sites that can adsorb the analyte.

  • Solution: Replace the inlet liner and septum. Regular replacement is crucial for maintaining method performance.

• Inspect the GC Column: The stationary phase at the head of the column can become contaminated or degraded over time, leading to a loss of analyte.

  • Solution: Trim a small portion (e.g., 10-15 cm) from the front of the column. If this does not resolve the issue, the column may need to be replaced.

• Evaluate the Derivatization Reaction (if applicable): If you are using a derivatization step, incomplete or inconsistent reactions can lead to variable results.

  • Solution: Ensure that the derivatizing reagent is fresh and that the reaction conditions (temperature, time) are carefully controlled.

• Check for MS Source Contamination: Over time, the ion source of the mass spectrometer can become contaminated, leading to a decrease in sensitivity.

  • Solution: Clean the ion source according to the manufacturer's instructions.

Experimental Protocols

Proposed HPLC-UV Method for Quantification of 2,4-Dichloro-3-nitrophenol

This protocol is a representative method based on common practices for the analysis of phenolic compounds.

• Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and 0.1% phosphoric acid in water. For example, starting with 40% acetonitrile, increasing to 70% over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Based on the UV-Vis spectrum of 2,4-Dichloro-3-nitrophenol, likely in the range of 280-320 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the 2,4-Dichloro-3-nitrophenol reference standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution.

  • Prepare a series of calibration standards by diluting the stock solution.

  • Dissolve the sample containing the analyte in the mobile phase or a compatible solvent, and filter through a 0.45 µm syringe filter before injection.

The following diagram illustrates the experimental workflow for the HPLC-UV analysis:

Caption: A diagram of the HPLC-UV analysis workflow.

Proposed GC-MS Method for Quantification of 2,4-Dichloro-3-nitrophenol

This protocol is based on established methods for the analysis of phenols and chlorinated compounds.

• Instrumentation: Gas chromatograph with a mass selective detector.

• Chromatographic Conditions:

  • Column: A mid-polarity capillary column (e.g., DB-1701 or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 50-350 amu.

• Sample Preparation:

  • Prepare a stock solution of the 2,4-Dichloro-3-nitrophenol reference standard in a suitable solvent like ethyl acetate.

  • Create a series of calibration standards through serial dilution of the stock solution.

  • Extract the analyte from the sample matrix using an appropriate technique (e.g., liquid-liquid extraction with ethyl acetate).

  • Concentrate the extract and reconstitute in the injection solvent.

  • (Optional) Derivatize with a suitable agent (e.g., BSTFA) to improve peak shape and sensitivity.

Data Presentation

Table 1: Illustrative Validation Parameters for the Proposed HPLC-UV Method

Parameter	Acceptance Criteria	Illustrative Results
Linearity (r²)	≥ 0.999	0.9995
Range (µg/mL)	1 - 100	1 - 100
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Precision (% RSD)	≤ 2.0%	0.8%
Limit of Detection (LOD) (µg/mL)	Report	0.2
Limit of Quantitation (LOQ) (µg/mL)	Report	0.7

Table 2: Illustrative Validation Parameters for the Proposed GC-MS Method

Parameter	Acceptance Criteria	Illustrative Results
Linearity (r²)	≥ 0.999	0.9992
Range (ng/mL)	10 - 1000	10 - 1000
Accuracy (% Recovery)	95.0 - 105.0%	98.2%
Precision (% RSD)	≤ 5.0%	2.5%
Limit of Detection (LOD) (ng/mL)	Report	2
Limit of Quantitation (LOQ) (ng/mL)	Report	7

References

• 1. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. ajpsonline.com [ajpsonline.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Gas Chromatography Analysis of 2,4-Dichloro-3-nitrophenol

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome the common challenge of co-eluting peaks in the Gas Chromatography (GC) analysis of 2,4-Dichloro-3-nitrophenol.

Troubleshooting Guide: A Systematic Approach to Resolving Co-eluting Peaks

The co-elution of closely related compounds, such as isomers of dichloronitrophenol, can significantly compromise the accuracy of quantification and identification in GC analysis. This guide provides a systematic workflow to diagnose and resolve these issues.

Question: My chromatogram shows a single, broad, or asymmetrical peak where I expect to see 2,4-Dichloro-3-nitrophenol and other isomers. How can I resolve these co-eluting peaks?

Answer: Resolving co-eluting peaks requires a methodical approach to optimize your chromatographic separation. Follow the steps outlined below to systematically troubleshoot and improve your results.

Step 1: Confirm Co-elution

Before making changes to your method, it's crucial to confirm that you are indeed dealing with co-eluting peaks.

• Peak Shape Analysis: Visually inspect your chromatogram. Co-eluting peaks often appear as a shoulder on a larger peak or result in a broad or asymmetrical peak (fronting or tailing).[1][2]

• Mass Spectral Analysis (if using GC-MS): Acquire mass spectra across the peak at different points (the beginning, apex, and end). A changing mass spectrum across the peak is a strong indication of multiple components.[1]

• Extracted Ion Chromatograms (EICs): Isomers may have similar mass spectra, but the relative abundances of certain fragment ions might differ. Plotting the EICs for unique fragment ions can often reveal the presence of multiple, slightly offset peaks.[2]

Step 2: Optimize GC Method Parameters

If co-elution is confirmed, the next step is to adjust the chromatographic parameters to improve resolution. The following flowchart illustrates a logical troubleshooting workflow.

Caption: Troubleshooting workflow for resolving co-eluting peaks.

Detailed Methodologies

1. Optimizing the Temperature Program

The oven temperature program has a significant impact on peak resolution. For isomers of dichloronitrophenol, a slow temperature ramp is often necessary to achieve separation.

Experimental Protocol: Temperature Program Optimization

• Initial Temperature: Start with an initial oven temperature that is approximately 20°C below the boiling point of your solvent.

• Initial Hold: Hold this temperature for 1-2 minutes to ensure sharp initial peaks.

• Ramp Rate: Begin with a slow ramp rate, for example, 2-5°C per minute.

• Iterative Adjustment: If peaks are still co-eluting, decrease the ramp rate further (e.g., to 1-2°C/min). If the analysis time is too long, a slightly faster ramp rate can be tested.

• Final Temperature and Hold: The final temperature should be high enough to elute all compounds of interest. A final hold of 5-10 minutes can help to clean the column of any high-boiling residues.

2. GC Column Selection

The choice of the GC column's stationary phase is critical for separating isomers. For dichloronitrophenols, which are polar compounds, a mid-polarity to polar stationary phase is generally recommended.

Stationary Phase	Polarity	Common Applications	Potential for Dichloronitrophenol Separation
DB-5 / HP-5ms	Non-polar (5% Phenyl)	General purpose, semi-volatiles	May not provide sufficient selectivity for isomers.[3][4][5][6][7][8]
DB-1701 / HP-1701	Mid-polarity (14% Cyanopropylphenyl)	Pesticides, herbicides	Better selectivity for polar compounds, a good starting point.
DB-225 / HP-225	Mid-to-High polarity (50% Cyanopropylphenyl)	Fatty acid methyl esters, carbohydrates	Increased polarity may enhance separation of isomers.
Wax Columns (e.g., DB-WAX, HP-INNOWax)	High polarity (Polyethylene glycol)	Alcohols, acids, polar compounds	Good potential for separating polar isomers due to strong dipole-dipole interactions.

3. Adjusting Column Dimensions

• Length: Increasing the column length (e.g., from 30 m to 60 m) increases the number of theoretical plates and can improve resolution.

• Internal Diameter (ID): A smaller ID column (e.g., 0.25 mm) generally provides higher efficiency and better resolution than a wider bore column (e.g., 0.32 mm or 0.53 mm).

• Film Thickness: A thicker film increases retention and can be beneficial for volatile compounds. For semi-volatile compounds like dichloronitrophenols, a standard film thickness (0.25 µm) is usually appropriate.

4. Derivatization

Underivatized nitrophenols can exhibit poor peak shape and may interact with active sites in the GC system.[3][9] Derivatization can improve volatility and reduce tailing, which can indirectly improve resolution.

Experimental Protocol: Silylation Derivatization

• Sample Preparation: Evaporate the sample extract containing the 2,4-Dichloro-3-nitrophenol to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst, to the dried sample.

• Reaction: Cap the vial and heat at 60-70°C for 30 minutes.

• Analysis: After cooling, the derivatized sample can be directly injected into the GC.

Note: Always perform a blank derivatization to check for reagent-derived artifacts.

Frequently Asked Questions (FAQs)

Q1: What are the most common isomers that might co-elute with 2,4-Dichloro-3-nitrophenol?

A1: The most likely co-eluting compounds are other dichloronitrophenol isomers. The exact elution order will depend on the GC column and conditions, but potential co-eluting isomers include:

• 2,3-Dichloro-4-nitrophenol

• 2,5-Dichloro-4-nitrophenol

• 2,6-Dichloro-4-nitrophenol

• 3,4-Dichloro-2-nitrophenol

• 3,5-Dichloro-2-nitrophenol

Q2: Can my sample matrix affect the resolution of 2,4-Dichloro-3-nitrophenol?

A2: Yes, matrix effects can significantly impact chromatographic performance. High concentrations of matrix components can overload the column, leading to peak broadening and a loss of resolution. Matrix components can also mask the analyte signal or cause ion suppression/enhancement in GC-MS.[5] A thorough sample cleanup is recommended to minimize matrix effects.

Q3: I've tried optimizing my temperature program and changed to a more polar column, but I still have co-elution. What else can I do?

A3: If you have exhausted the options of temperature programming and column selection, consider the following:

• Two-Dimensional GC (GCxGC): This powerful technique uses two columns with different stationary phases to provide significantly enhanced resolution for complex samples.

• Derivatization: If you have not already, derivatization can alter the volatility and selectivity of your analytes, potentially resolving the co-elution.[10][11][12]

Q4: What detector is best for the analysis of 2,4-Dichloro-3-nitrophenol?

A4: An Electron Capture Detector (ECD) is highly sensitive to halogenated and nitro-containing compounds and is an excellent choice for trace-level analysis. A Mass Spectrometer (MS) detector provides the added benefit of mass spectral information, which can help to confirm the identity of the peaks and deconvolve partially overlapping peaks. A Flame Ionization Detector (FID) can also be used, but it will be less sensitive than an ECD.

Q5: How can I improve the peak shape of my 2,4-Dichloro-3-nitrophenol peak?

A5: Poor peak shape (tailing) for phenolic compounds is often due to active sites in the GC inlet or column. To improve peak shape:

• Use a deactivated inlet liner: Liners with a high degree of inertness are essential.

• Perform regular inlet maintenance: Replace the septum and liner regularly.

• Condition your column properly: This will help to passivate any active sites.

• Consider derivatization: As mentioned earlier, derivatization can significantly improve peak shape.[3][9]

Disclaimer: The information provided in this technical support center is intended for guidance and educational purposes only. Method development and validation are the responsibility of the end-user.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. agilent.com [agilent.com]
• 5. arkanlabs.com [arkanlabs.com]
• 6. gcms.cz [gcms.cz]
• 7. agilent.com [agilent.com]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. weber.hu [weber.hu]
• 12. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]

Reference Data & Comparative Studies

Comparative Toxicity Analysis of Dichloronitrophenol Isomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the toxicological profiles of chemical isomers is paramount for safety assessment and the advancement of new chemical entities. This guide provides a comparative analysis of the toxicity of various dichloronitrophenol isomers, synthesizing available experimental data on their acute toxicity. Due to the limited availability of direct comparative studies, this guide collates data from individual substance assessments to offer a broader perspective on their relative toxicities.

Quantitative Toxicity Data Summary

The following table summarizes the available quantitative data for the acute toxicity of several dichloronitrophenol isomers. It is important to note that data is not available for all isomers, and the existing data comes from various sources and may not be directly comparable due to different experimental conditions.

Isomer	CAS Number	Test Species	Route of Administration	Toxicity Value	GHS Hazard Classification
2,4-Dichloro-6-nitrophenol	609-89-2	Rat	Oral	LD50: >2200 mg/kg bw	Harmful if swallowed[1]
Rat	Dermal	LD50: >2000 mg/kg bw	Harmful in contact with skin[1]
Rat	Inhalation (4h)	LC50: >5.3 mg/L	Harmful if inhaled[1]
Rabbit	Skin Irritation	Non-irritant	Causes skin irritation[1]
Rabbit	Eye Irritation	Slight irritant	Causes serious eye irritation[1]
2,6-Dichloro-4-nitrophenol	618-80-4	-	Oral	No data available	Harmful if swallowed
-	Dermal	No data available	Harmful in contact with skin
-	Inhalation	No data available	Harmful if inhaled
-	Skin Irritation	No data available	Causes skin irritation
-	Eye Irritation	No data available	Causes serious eye irritation
2,5-Dichloro-4-nitrophenol	5847-57-4	-	Oral	No data available	Harmful if swallowed[2][3]
-	Skin Irritation	No data available	Causes skin irritation[2][3]
-	Eye Irritation	No data available	Causes serious eye irritation[2][3]
Other Isomers	-	-	-	No data available	-

Data for 2,3-dichloro-5-nitrophenol, 2,5-dichloro-3-nitrophenol, 3,4-dichloro-2-nitrophenol, 3,5-dichloro-2-nitrophenol, 3,6-dichloro-2-nitrophenol, and 4,5-dichloro-2-nitrophenol could not be found in the searched literature.

Experimental Protocols

The toxicological data presented in this guide are based on standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure the quality and comparability of toxicological data.

Acute Oral Toxicity (as per OECD Guideline 423)

The acute oral toxicity is typically determined using the Acute Toxic Class Method (OECD 423). This method involves the administration of the test substance to a group of rats at one of a series of fixed dose levels. The animals are observed for a period of 14 days for signs of toxicity and mortality. The LD50 (Lethal Dose 50), the dose that is lethal to 50% of the test population, is then estimated based on the observed effects.

Acute Dermal Toxicity (as per OECD Guideline 402)

For acute dermal toxicity, the test substance is applied to the shaved skin of rabbits. The animals are observed for 14 days for signs of skin irritation, systemic toxicity, and mortality. The Dermal LD50 is the dose that causes mortality in 50% of the test animals.

Acute Inhalation Toxicity (as per OECD Guideline 403)

In an acute inhalation toxicity study, rats are exposed to the test substance in the form of a vapor, dust, or aerosol for a defined period, typically 4 hours. The animals are then observed for 14 days. The LC50 (Lethal Concentration 50) is the concentration of the substance in the air that is lethal to 50% of the test population.

In Vitro Cytotoxicity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability. In this assay, metabolically active cells reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells and is measured spectrophotometrically. The IC50 (Inhibitory Concentration 50) is the concentration of a substance that reduces the viability of a cell population by 50%.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of toxicity testing and a simplified representation of a potential cellular toxicity pathway, the following diagrams are provided.

Experimental workflow for toxicity assessment.

Simplified cellular toxicity pathway.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. 2,5-Dichloro-4-nitrophenol | C6H3Cl2NO3 | CID 22108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

A Comparative Guide to 2,4-Dichloro-3-nitrophenol and 2,4-dichloro-5-nitrophenol for Researchers

This guide provides a comprehensive comparison of the physicochemical properties, synthesis, and potential biological activities of two isomeric dichloronitrophenols: 2,4-dichloro-3-nitrophenol and 2,4-dichloro-5-nitrophenol. This document is intended for researchers, scientists, and professionals in drug development and related fields who require a detailed understanding of these compounds for their work. All quantitative data is summarized in clear, comparative tables, and detailed experimental protocols for key characterization techniques are provided.

Physicochemical Properties: A Head-to-Head Comparison

The positioning of the nitro group on the dichlorophenol ring significantly influences the physicochemical properties of these isomers. A summary of their key properties is presented below.

Property	2,4-dichloro-3-nitrophenol	2,4-dichloro-5-nitrophenol
CAS Number	38902-87-3[1]	39489-77-5[2][3]
Molecular Formula	C₆H₃Cl₂NO₃[1][4]	C₆H₃Cl₂NO₃[2]
Molecular Weight	208.00 g/mol [1][5]	208.00 g/mol [2]
Appearance	White crystalline solid[4]	Yellow to brown solid
Melting Point	~130-132 °C[4]	96-98 °C
Boiling Point	~360 °C[4]	311.2 °C at 760 mmHg
pKa (Predicted)	Not available	6.09 ± 0.24
Solubility	Slightly soluble in water; soluble in ether, benzene, and methylene chloride.[4]	Insoluble in water; soluble in benzene, toluene, ethanol, and chloroform.

Synthesis and Production

Both isomers can be synthesized through the nitration of a dichlorophenol precursor. The specific starting material and reaction conditions dictate the final product.

Synthesis of 2,4-dichloro-3-nitrophenol: A common method involves the dissolution of 3-nitrophenol in concentrated hydrochloric acid, followed by the addition of dichloromethane and nitric acid. The resulting organic phase, containing the desired product, is then separated and dried.[4]

Synthesis of 2,4-dichloro-5-nitrophenol: This isomer can be prepared by the sulfonation and subsequent nitration of 2,4-dichlorophenol. The process involves reacting 2,4-dichlorophenol with concentrated sulfuric acid, followed by the addition of a mixed acid (nitric and sulfuric acid) at a controlled temperature. The resulting product is then hydrolyzed and purified.[6] Another patented method describes the hydrolysis of tris(2,4-dichloro-5-nitrophenyl) phosphate in the presence of a rare earth triflate salt catalyst.[7]

Biological Activity and Toxicity Profile

While direct comparative toxicological studies on these two specific isomers are limited, information on related nitrophenols and dichlorophenols can provide insights into their potential biological effects. Nitrophenols, in general, are recognized as toxic compounds.[4]

2,4-dichloro-3-nitrophenol is described as a toxic compound that is irritating and corrosive, potentially causing pain, itching, and redness upon contact with skin and eyes.[4] It is also indicated to have bactericidal, insecticidal, and antifungal properties, suggesting its potential use as a pesticide.[4]

2,4-dichloro-5-nitrophenol is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also an irritant to the eyes, respiratory system, and skin.

Studies on a related compound, 2,4-dichloro-6-nitrophenol, have shown it to be a herbicide that acts by disrupting plant growth hormones.[8] Its metabolite, 2,4-dichloro-6-aminophenol, has been found to cause DNA damage and chromosomal aberrations in V79 cells in vitro.[9] Another related isomer, 2-chloro-5-nitrophenol, can be degraded by the bacterium Ralstonia eutropha JMP134 through an initial reduction of the nitro group.[10]

Given the structural similarities, it is plausible that both 2,4-dichloro-3-nitrophenol and 2,4-dichloro-5-nitrophenol could exhibit cytotoxic and genotoxic effects. Their biological activity is likely influenced by the electronic effects of the chlorine and nitro substituents on the phenol ring, which can affect their reactivity and interaction with biological macromolecules.

Potential Signaling Pathway Involvement

Phenolic compounds have been shown to interact with a variety of cellular signaling pathways. For instance, a comparative study on isomeric phenolic disinfection byproducts, 3,5-dichloro-2-hydroxybenzoic acid and 3,5-dichloro-4-hydroxybenzoic acid, revealed isomer-specific cytotoxicity linked to their interaction with Cu/Zn-superoxide dismutase (Cu/Zn-SOD) and subsequent induction of oxidative stress.[11] It is conceivable that 2,4-dichloro-3-nitrophenol and 2,4-dichloro-5-nitrophenol could also induce cellular stress responses through similar mechanisms.

The diagram below illustrates a generalized workflow for investigating the potential impact of these compounds on a cellular signaling pathway.

Caption: A general workflow for studying the effects of dichloronitrophenols on cell signaling.

Experimental Protocols

Determination of pKa by Spectrophotometry

The acid dissociation constant (pKa) of a phenolic compound can be determined spectrophotometrically by measuring the absorbance of solutions at different pH values. The underlying principle is the difference in the UV-Vis absorption spectra of the protonated and deprotonated forms of the phenol.

Materials:

• Spectrophotometer

• pH meter

• Buffer solutions covering a range of pH values (e.g., phosphate, borate)

• Stock solution of the nitrophenol isomer in a suitable solvent (e.g., ethanol or DMSO)

• Deionized water

Procedure:

• Prepare a series of buffer solutions with known pH values.

• Add a small, constant volume of the nitrophenol stock solution to each buffer solution to achieve a final concentration suitable for spectrophotometric analysis.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the phenolate anion.

• Plot the absorbance values against the corresponding pH values.

• The pKa can be determined as the pH at which the absorbance is half-way between the minimum (fully protonated) and maximum (fully deprotonated) absorbance. Alternatively, the data can be fitted to the Henderson-Hasselbalch equation.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and cytotoxicity.

Materials:

• 96-well cell culture plates

• Mammalian cell line (e.g., HepG2, CHO)

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Penicillin-streptomycin solution

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Prepare a series of dilutions of the test compound (2,4-dichloro-3-nitrophenol or 2,4-dichloro-5-nitrophenol) in the cell culture medium.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a positive control (a known cytotoxic agent).

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell viability) can then be determined.

The diagram below outlines the key steps in the MTT assay.

Caption: A simplified workflow of the MTT assay for assessing cytotoxicity.

Conclusion

2,4-dichloro-3-nitrophenol and 2,4-dichloro-5-nitrophenol, while sharing the same molecular formula, exhibit distinct physicochemical properties due to the different positioning of the nitro group. These differences in properties such as melting point, boiling point, and likely pKa, will influence their environmental fate, bioavailability, and biological activity. Although direct comparative biological data is scarce, the available information on related compounds suggests that both isomers are likely to be toxic and may exert their effects through mechanisms such as the induction of oxidative stress. The provided experimental protocols offer a starting point for researchers to conduct their own comparative studies to further elucidate the specific properties and biological effects of these two compounds. Further research is warranted to fully characterize and compare the toxicological profiles and mechanisms of action of these two isomers.

References

• 1. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 2,4-dichloro-5-nitrophenol [stenutz.eu]
• 4. chembk.com [chembk.com]
• 5. scbt.com [scbt.com]
• 6. 2,4-Dichloro-5-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 7. CN105646231B - A kind of preparation method of the nitrophenol of 2,4 dichloro 5 - Google Patents [patents.google.com]
• 8. Page loading... [wap.guidechem.com]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. Chemoselective nitro group reduction and reductive dechlorination initiate degradation of 2-chloro-5-nitrophenol by Ralstonia eutropha JMP134 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparative cytotoxicity of 3,5-dichloro-2-hydroxybenzoic acid and 3,5-dichloro-4-hydroxybenzoic acid and underlying mechanisms: Isomer-specific cytotoxicity of phenolic disinfection byproducts - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of Dichloronitrophenol Isomers as Pesticide Precursors: A Comparative Guide

A note on 2,4-Dichloro-3-nitrophenol: Direct and specific data on the synthesis of commercial pesticides using 2,4-Dichloro-3-nitrophenol as a primary precursor is limited in publicly available scientific literature. However, its isomers are key components in the synthesis of notable pesticides. This guide will, therefore, focus on a prominent example, 2,6-Dichloro-4-nitrophenol, the precursor to the insecticide Hexaflumuron. To provide a comprehensive comparison, we will evaluate Hexaflumuron against Lufenuron, another widely used insecticide from the same chemical class.

This comparison guide offers an objective analysis of the performance of pesticides derived from a dichloronitrophenol isomer against a relevant alternative, supported by experimental data.

Overview of Compared Insecticides

This guide compares two potent insect growth regulators (IGRs) from the benzoylurea class:

• Hexaflumuron: Synthesized from the precursor 2,6-Dichloro-4-nitrophenol. It is a key active ingredient in termite control systems.[1]

• Lufenuron: An alternative benzoylurea pesticide used in agriculture and veterinary medicine to control a variety of pests, including fleas and lepidopteran larvae.[2][3]

Both insecticides share the same mode of action, making for a direct and relevant comparison of their efficacy.

Synthesis of Active Ingredients

The synthesis of both Hexaflumuron and Lufenuron involves multi-step chemical reactions starting from their respective precursors.

Synthesis of Hexaflumuron

The commercial production of Hexaflumuron begins with the synthesis of its critical intermediate, 2,6-dichloro-4-aminophenol, from 2,6-dichloro-4-nitrophenol.[4][5] The synthesis of Hexaflumuron can then proceed through the reaction of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline with 2,6-difluorobenzoyl isocyanate.[6]

Synthesis Pathway of Hexaflumuron

Synthesis of Lufenuron

Lufenuron synthesis is a complex process involving several key intermediates. A common route involves the preparation of 2,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline and 2,6-difluorobenzoyl isocyanate.[7] These intermediates are then reacted to form the final Lufenuron molecule.[8]

Synthesis Pathway of Lufenuron

Mode of Action: Chitin Synthesis Inhibition

Both Hexaflumuron and Lufenuron are classified as Insect Growth Regulators (IGRs). Their mode of action is the inhibition of chitin synthesis in insects.[2][9] Chitin is a crucial component of an insect's exoskeleton. By disrupting the production of chitin, these insecticides prevent the proper molting of larvae, leading to their death.[10][11] This mode of action is highly specific to arthropods and has low toxicity to non-target organisms like mammals.[9]

Signaling Pathway of Benzoylurea IGRs

Comparative Efficacy Data

The following table summarizes experimental data comparing the efficacy of Hexaflumuron and Lufenuron against various insect pests.

Active Ingredient	Target Pest	Efficacy Metric	Value	Reference
Hexaflumuron	Raisin Moth (Ephestia figulilella)	EC50	95.38 ppm	[12]
Lufenuron	Raisin Moth (Ephestia figulilella)	EC50	379.21 ppm	[12]
Hexaflumuron	Colorado Potato Beetle (Leptinotarsa decemlineata)	LC50	0.79 mg ai/L	[12]
Lufenuron	Colorado Potato Beetle (Leptinotarsa decemlineata)	LC50	27.3 mg ai/L	[12]
Hexaflumuron	Formosan Subterranean Termite (Coptotermes formosanus)	Time to Colony Elimination	28 to 42 days	[13]
Lufenuron	Cotton Bollworm (Helicoverpa armigera)	Control Effect (15 days post-application)	>89%	[14]
Hexaflumuron	Western Subterranean Termite (Reticulitermes hesperus)	Cumulative Mortality (at day 45)	~96%	[15]
Lufenuron	Beet Armyworm (Spodoptera exigua)	Control of Eggs	87.30%	[16]

EC50: Half maximal effective concentration; LC50: Half maximal lethal concentration.

Based on the available data, Hexaflumuron demonstrates greater potency (lower EC50 and LC50 values) against the tested pests compared to Lufenuron.[12]

Experimental Protocols

Synthesis of Hexaflumuron Intermediate (2,6-dichloro-4-aminophenol)

This protocol describes the synthesis of a key intermediate for Hexaflumuron, 2,6-dichloro-4-aminophenol, from 2,6-dichloro-4-nitrophenol.

Materials:

• 2,6-dichlorophenol

• Nitric acid

• Hydrazine hydrate

Procedure:

• Nitration: 2,6-dichlorophenol is reacted with nitric acid to yield 2,6-dichloro-4-nitrophenol.[5] This reaction is typically carried out in a kettle-type reactor at a controlled temperature of 34-36 °C.[5]

• Reduction: The resulting 2,6-dichloro-4-nitrophenol is then reduced to 2,6-dichloro-4-aminophenol using hydrazine hydrate at an elevated temperature (72-76 °C) in a tower reactor.[5]

Synthesis of Lufenuron

This protocol outlines a general synthesis route for Lufenuron.

Materials:

• 2,5-dichlorophenol

• Perfluoropropylene

• Potassium hydroxide

• Nitrososulfuric acid

• Ethanol

• Catalyst (e.g., Platinum on carbon)

• Potassium carbonate

• Reducing agent

• Ethylene dichloride

• 2,6-difluorobenzoic acid

• Oxalyl chloride

• Tetrachloroethylene

Procedure:

• Intermediate 1 Synthesis: 2,5-dichlorophenol is reacted with perfluoropropylene in the presence of potassium hydroxide to form an intermediate.[8]

• Nitration: The intermediate from step 1 is nitrated using nitrososulfuric acid.[8]

• Reduction: The nitrated compound is then reduced in ethanol with a catalyst, potassium carbonate, and a reducing agent in ethylene dichloride to yield an aniline derivative.[8]

• Intermediate 2 Synthesis: 2,6-difluorobenzoic acid is reacted with oxalyl chloride in ethylene dichloride to produce another key intermediate.[8]

• Final Condensation: The products from steps 3 and 4 are reacted in tetrachloroethylene to yield the final Lufenuron product.[8]

Logical Workflow for Precursor Comparison

The following diagram illustrates a logical workflow for comparing the efficacy of pesticide precursors.

Workflow for Comparing Pesticide Precursors

Conclusion

While direct data for 2,4-Dichloro-3-nitrophenol as a pesticide precursor is scarce, the analysis of its isomer, 2,6-Dichloro-4-nitrophenol, in the synthesis of Hexaflumuron provides valuable insights. When compared to Lufenuron, another benzoylurea insecticide, Hexaflumuron exhibits higher potency against certain pests in laboratory settings. Both precursors lead to the formation of highly effective insect growth regulators with a specific and targeted mode of action. The choice of precursor in pesticide development will ultimately depend on factors such as synthesis efficiency, cost, and the desired spectrum of activity of the final product.

References

• 1. nbinno.com [nbinno.com]
• 2. Lufenuron - Wikipedia [en.wikipedia.org]
• 3. Insecticides Lufenuron | [engebiotech.com]
• 4. Hexaflumuron (Ref: XRD 473) [sitem.herts.ac.uk]
• 5. CN112920060A - Synthesis device and application of 2, 6-dichloro-4-aminophenol - Google Patents [patents.google.com]
• 6. CN103214400B - Preparation method of hexaflumuron - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. CN103360284A - Preparation method of lufenuron compound - Google Patents [patents.google.com]
• 9. epestcontrol.com [epestcontrol.com]
• 10. How Hexaflumuron Targets Termite Control with Precision and Safety [jindunchemical.com]
• 11. Pesticide Lufenuron: Uses, Mechanism of action, Side Effects and Toxicity_Chemicalbook [chemicalbook.com]
• 12. Evaluation of Two Formulated Chitin Synthesis Inhibitors, Hexaflumuron and Lufenuron Against the Raisin Moth, Ephestia figulilella - PMC [pmc.ncbi.nlm.nih.gov]
• 13. We Make a Test: Killing Termites with Hexaflumuron Bait [pestmanglobal.com]
• 14. The Effect and Features of Lufenuron Insecticide|News|Agripesticide [agripesticide.com]
• 15. Effect of hexaflumuron on mortality of the Western subterranean termite (Isoptera: Rhinotermitidae) during and following exposure and movement of hexaflumuron in termite groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The effect of lufenuron - Knowledge - Natursim Science Co., Ltd. [natur-sim.com]

A Comparative Guide to the Quantification of 2,4-Dichloro-3-nitrophenol in Soil Samples

For researchers, scientists, and professionals in drug development, the accurate quantification of environmental contaminants like 2,4-Dichloro-3-nitrophenol in soil is critical for environmental monitoring and ensuring the safety of pharmaceutical production and research sites. This guide provides an objective comparison of common analytical methods for the determination of 2,4-Dichloro-3-nitrophenol and related nitrophenolic compounds in soil matrices. The performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry are evaluated based on key validation parameters, supported by experimental data from various studies.

Data Presentation: A Comparative Analysis of Method Performance

The selection of an appropriate analytical method is contingent on factors such as sensitivity, selectivity, speed, and cost. The following table summarizes the quantitative performance of the most common techniques used for the analysis of nitrophenols in soil. It is important to note that while the focus is on 2,4-Dichloro-3-nitrophenol, much of the available validation data is for other nitrophenols or chlorinated phenols, which can serve as a reliable reference due to their structural similarities.

Analytical Method	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (%RSD)	Reference
HPLC-MS	Three Nitrophenol Compounds	0.1 - 0.2 µg/kg	Not Reported	61.7 - 90.8	< 10.0	[1]
LC-MS/MS	2,4-D and related compounds	0.000338 - 0.000441 mg/kg	0.01 mg/kg	Not Reported	Not Reported	[2]
GC-MS	Nitrophenols	1.3 - 3.3 ng/g	Not Reported	72 - 86	≤ 12	[3]
GC-MS (SBSE)	Nitrophenols	0.020 - 0.107 ng/g	Not Reported	Not Reported	6.9 - 11.4 (Intra-day)
GC/MS, LC/MS/MS, or GC-ECD	Nitrophenols	0.05 - 0.2 µg/g	Not Reported	50 - 130 (Accuracy)	< 20
UV-Vis Spectrophotometry	p-Nitrophenol	Not Reported	Not Reported	Not Reported	Not Reported	[4][5][6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are outlines of typical experimental protocols for the quantification of nitrophenols in soil.

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS)

This method offers high sensitivity and selectivity for the analysis of a wide range of nitrophenols.

• Sample Preparation and Extraction:

  • Ultrasonic Extraction: Soil samples are extracted using a solvent mixture such as dichloromethane/n-hexane (2:1, v/v) with the aid of ultrasonication.[1]

  • Liquid-Liquid Extraction Cleanup: A strong alkaline aqueous solution (pH > 12) is added to the extract to remove interfering organic matter. The aqueous phase, containing the deprotonated nitrophenols, is then separated.[1]

  • Acidification and Re-extraction: The pH of the aqueous solution is adjusted to <2 with a suitable acid. The protonated nitrophenols are then extracted with a solvent mixture like dichloromethane-ethyl acetate (4:1, v/v).[1]

  • Concentration and Reconstitution: The final extract is concentrated and diluted to a specific volume with an appropriate solvent, such as a 10% acetonitrile aqueous solution, before injection into the HPLC-MS system.[1]

• Instrumental Analysis:

  • Chromatographic Separation: An HPLC system equipped with a C18 column is typically used for separation.

  • Mass Spectrometric Detection: A mass spectrometer is used for detection, often in negative ion mode for nitrophenols.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For nitrophenols, a derivatization step is often necessary to improve their volatility.

• Sample Preparation and Extraction:

  • Soxhlet or Ultrasonic Extraction: Soil samples are extracted with an organic solvent.

  • Dispersive Liquid-Liquid Microextraction (DLLME): This technique can be used for preconcentration of the analytes.[3]

  • Derivatization: To increase volatility, nitrophenols are often derivatized, for example, through acetylation.[3]

• Instrumental Analysis:

  • Gas Chromatograph: A GC equipped with a suitable capillary column (e.g., DB-5) is used for separation.

  • Mass Spectrometer: The MS is operated in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

UV-Vis Spectrophotometry

This method is based on the principle that nitrophenols absorb light in the ultraviolet-visible region. While simpler and more cost-effective, it may lack the selectivity of chromatographic methods.

• Sample Preparation and Extraction:

  • An appropriate extraction procedure is followed to isolate the nitrophenols from the soil matrix.

  • The extract is then dissolved in a suitable solvent.

• Instrumental Analysis:

  • UV-Vis Spectrophotometer: The absorbance of the sample solution is measured at the wavelength of maximum absorbance (λmax) for the specific nitrophenol.[4][5][6]

  • Quantification: The concentration is determined by comparing the absorbance to a calibration curve prepared from standard solutions.

Mandatory Visualizations

Experimental Workflow for Method Validation

The following diagram illustrates a typical workflow for the validation of an analytical method for the quantification of 2,4-Dichloro-3-nitrophenol in soil samples.

Caption: Workflow for the validation of an analytical method for 2,4-Dichloro-3-nitrophenol in soil.

References

• 1. Determination of Three Nitrophenol Compounds in Soil by Ultrasonic Extraction-High Performance Liquid Chromatography-Mass Spectrometry [ykcs.ac.cn]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. Spectrophotometric Determination of p-Nitrophenol under ENP Interference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Comparison of 2,4-Dichloro-3-nitrophenol Analysis

This guide provides a framework for conducting inter-laboratory comparisons (ILCs) for the analysis of 2,4-Dichloro-3-nitrophenol, a compound relevant in environmental monitoring and pharmaceutical development. Due to the limited availability of public data from round-robin tests specifically for this analyte, this document outlines a standardized approach based on established analytical methodologies for similar phenolic compounds and general principles of proficiency testing.[1][2][3] The objective is to assist research, quality control, and drug development laboratories in establishing and participating in ILCs to ensure the accuracy and comparability of their analytical results.

Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons, also known as proficiency testing (PT), are a critical component of a laboratory's quality assurance program.[4][5] They allow for the external evaluation of a laboratory's performance by comparing its results with those of other laboratories that have analyzed the same sample.[1][2] Key metrics in these comparisons often include the z-score, which indicates how far a laboratory's result is from the consensus mean.[2][6] Successful participation in such programs provides confidence in the reliability of a laboratory's testing methods.[3]

Analytical Methodologies

The analysis of nitrophenols, including 2,4-Dichloro-3-nitrophenol, is typically performed using chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[7][8][9] The choice of method may depend on the sample matrix, required sensitivity, and available instrumentation.

2.1. Sample Preparation

Effective sample preparation is crucial for accurate analysis and involves extraction and concentration of the analyte from the sample matrix.[10] Common techniques for water samples include Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[9][11]

2.1.1. Experimental Protocol: Solid-Phase Extraction (SPE) for Water Samples

This protocol is adapted from methods for other dichlorophenols and nitrophenols.[8][11]

• Materials:

  • SPE Cartridges (e.g., C18, 500 mg)

  • Methanol (HPLC grade)

  • Deionized Water (HPLC grade)

  • Hydrochloric Acid (HCl)

  • Ethyl Acetate (HPLC grade)

  • High-purity Nitrogen Gas

• Procedure:

  • Sample pH Adjustment: Adjust the pH of the water sample (e.g., 250 mL) to approximately 2 with HCl.

  • Cartridge Conditioning:

    • Pass 5 mL of ethyl acetate through the SPE cartridge.

    • Pass 5 mL of methanol through the cartridge.

    • Equilibrate the cartridge with 10 mL of deionized water (pH 2).

  • Sample Loading: Load the acidified water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

  • Washing: Wash the cartridge with 5 mL of deionized water (pH 2).

  • Drying: Dry the cartridge under a gentle stream of nitrogen for 15-20 minutes.

  • Elution: Elute the analyte with 5-10 mL of ethyl acetate into a collection vial.

  • Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for analysis.[11]

2.2. Analytical Instrumentation

2.2.1. Experimental Protocol: GC-MS Analysis

This protocol is a general guideline for the analysis of dichloronitrophenols.

• Instrumentation:

  • Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

  • Capillary Column: e.g., DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness)

  • Carrier Gas: Helium

• Procedure:

  • Calibration: Prepare a series of calibration standards of 2,4-Dichloro-3-nitrophenol in ethyl acetate (e.g., 10, 50, 100, 500, 1000 µg/L).

  • Injection: Inject 1 µL of the concentrated sample extract into the GC-MS system.

  • GC Conditions:

    • Inlet Temperature: 280°C

    • Oven Program: Start at 80°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 5 min.

  • MS Conditions:

    • Ion Source Temperature: 230°C

    • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity. Monitor characteristic ions for 2,4-Dichloro-3-nitrophenol.

  • Quantification: Quantify the analyte concentration using the calibration curve.

2.2.2. Experimental Protocol: HPLC-UV Analysis

This protocol is based on methods developed for other nitrophenols.[8]

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV or Diode Array Detector (DAD)

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Procedure:

  • Calibration: Prepare a series of calibration standards in the mobile phase.

  • Injection: Inject 20 µL of the concentrated sample extract into the HPLC system.

  • HPLC Conditions:

    • Mobile Phase: Isocratic or gradient elution with a mixture of buffered water (e.g., 50 mM acetate buffer, pH 5.0) and acetonitrile.[8]

    • Flow Rate: 1.0 mL/min

    • Detection: Monitor at the maximum absorbance wavelength for 2,4-Dichloro-3-nitrophenol.

  • Quantification: Identify the analyte peak by its retention time and quantify the concentration using the calibration curve.

Data Presentation for Inter-Laboratory Comparison

For an effective ILC, quantitative data should be summarized in a clear and structured manner. Below are example tables for reporting results.

Table 1: Participant Laboratory Information

Laboratory ID	Country	Analytical Method
Lab-001	USA	GC-MS
Lab-002	Germany	HPLC-UV
Lab-003	Japan	GC-MS
Lab-004	UK	HPLC-DAD

Table 2: Results of 2,4-Dichloro-3-nitrophenol Analysis in Spiked Water Sample (Assigned Value: 75.0 µg/L)

Laboratory ID	Reported Value (µg/L)	Recovery (%)	z-score
Lab-001	72.5	96.7	-0.5
Lab-002	78.0	104.0	0.6
Lab-003	69.8	93.1	-1.04
Lab-004	85.3	113.7	2.06

Table 3: Method Performance Characteristics

Laboratory ID	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Intraday Precision (%RSD)	Interday Precision (%RSD)
Lab-001	0.5	1.5	3.2	5.1
Lab-002	1.0	3.0	4.5	6.8
Lab-003	0.8	2.4	3.8	5.9
Lab-004	0.9	2.7	4.1	6.2

Visualizing Workflows and Relationships

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 2,4-Dichloro-3-nitrophenol in a water sample.

Figure 1. General experimental workflow for 2,4-Dichloro-3-nitrophenol analysis.

Inter-Laboratory Comparison Logical Flow

This diagram outlines the logical steps involved in organizing and conducting an inter-laboratory comparison study.

Figure 2. Logical flow of an inter-laboratory comparison study.

References

• 1. fiveable.me [fiveable.me]
• 2. What is an inter laboratory comparison ? [compalab.org]
• 3. Proficiency Testing | AnalytiChem [biotrading.com]
• 4. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. benchmark-intl.com [benchmark-intl.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]

spectroscopic analysis of 2,4-Dichloro-3-nitrophenol vs similar compounds

A Comparative Spectroscopic Analysis of 2,4-Dichloro-3-nitrophenol and Structurally Related Compounds

This guide provides a detailed comparative analysis of the spectroscopic properties of 2,4-Dichloro-3-nitrophenol and similar compounds, offering valuable data for researchers, scientists, and professionals in drug development. The information presented is supported by experimental data from various spectroscopic techniques, including UV-Vis, FT-IR, NMR, and Mass Spectrometry.

Comparative Spectroscopic Data

The following table summarizes the key spectroscopic data for 2,4-Dichloro-3-nitrophenol and a selection of structurally related nitrophenols and chlorophenols. This allows for a direct comparison of their spectral characteristics.

Compound	UV-Vis (λmax, nm)	IR (cm⁻¹)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Mass Spec. (m/z)
2,4-Dichloro-3-nitrophenol	Not Available	Not Available	Not Available	Not Available	M+: 207, 209, 211
2,6-Dichloro-4-nitrophenol	~300-400	O-H: ~3400, NO₂: ~1520 & 1340, C-Cl: ~800-600	Aromatic H: ~8.3	Aromatic C: ~120-150	M+: 207, 209, 211
2,4-Dinitrophenol	260, 358	O-H: ~3200-3600, NO₂: ~1540 & 1340	Aromatic H: 7.5-9.0	Aromatic C: ~115-160	M+: 184
4-Chloro-3-nitrophenol	Not Available	O-H: ~3400, NO₂: ~1530 & 1350, C-Cl: ~800-600	Aromatic H: 7.0-8.0	Aromatic C: ~115-155	M+: 173, 175
2,4-Dichloro-6-nitrophenol	Not Available	O-H: ~3400, NO₂: ~1530 & 1350, C-Cl: ~800-600	Aromatic H: 7.5-8.0	Aromatic C: ~120-150	M+: 207, 209, 211

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These protocols are representative for the analysis of chloronitrophenols.

UV-Vis Spectroscopy

• Sample Preparation: A stock solution of the compound is prepared in a suitable UV-grade solvent (e.g., ethanol or methanol) at a concentration of approximately 1 mg/mL. Serial dilutions are then made to obtain a final concentration that gives an absorbance reading between 0.5 and 1.5.

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

• Data Acquisition: The spectrum is recorded from 200 to 800 nm, using the pure solvent as a reference blank. The wavelength of maximum absorbance (λmax) is determined.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is commonly employed. A small amount of the powdered sample is placed directly onto the ATR crystal. Alternatively, a KBr pellet can be prepared by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Instrumentation: An FTIR spectrometer equipped with an ATR accessory or a sample holder for KBr pellets.

• Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the empty ATR crystal or a pure KBr pellet is recorded and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-25 mg of the compound is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The solution is then filtered through a glass wool plug into a 5 mm NMR tube.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: For ¹H NMR, the spectral width is typically set from -2 to 12 ppm. For ¹³C NMR, the spectral width is set from 0 to 220 ppm. Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation and Derivatization: Due to the polarity of phenolic compounds, a derivatization step such as silylation is often necessary to improve volatility and chromatographic performance. To a solution of the analyte in a suitable solvent (e.g., pyridine or acetonitrile), a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is added. The mixture is heated to approximately 70°C for 30 minutes to ensure complete derivatization.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer. A non-polar capillary column (e.g., DB-5ms) is commonly used.

• Data Acquisition: The GC is operated with a suitable temperature program (e.g., initial temperature of 100°C, ramped to 280°C). The mass spectrometer is operated in electron ionization (EI) mode, scanning a mass range of m/z 50-500.

Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the spectroscopic analysis and comparison of substituted phenolic compounds.

Caption: Workflow for Spectroscopic Analysis of Phenols.

A Comparative Analysis of the Biological Activity of Nitrophenols, with a Focus on 2,4-Dichloro-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction to Nitrophenols and Their Biological Significance

Nitrophenols are a class of organic compounds characterized by a phenol ring substituted with one or more nitro groups. Their biological activities are diverse and influenced by the number and position of the nitro groups, as well as the presence of other substituents, such as halogens. These compounds are of interest to researchers for their potential applications in various fields, including pharmaceuticals and agriculture. For instance, some nitrophenol derivatives have been investigated for their antimicrobial and cytotoxic properties.

2,4-Dichloro-3-nitrophenol is a halogenated nitrophenol whose biological profile is not yet extensively characterized. However, its structural features—a phenol core, two chlorine atoms, and a nitro group—suggest that it may exhibit notable biological effects. The presence of chlorine atoms can, in some cases, enhance the antimicrobial or cytotoxic activity of organic compounds.

Comparative Cytotoxicity of Mononitrophenols

While specific cytotoxicity data for 2,4-Dichloro-3-nitrophenol is unavailable, studies on 2-nitrophenol, 3-nitrophenol, and 4-nitrophenol provide a baseline for understanding the potential toxicity of nitrophenols against human cells. A study on human lung cells (BEAS-2B) provides the following 50% inhibitory concentration (IC50) values after 24 hours of exposure.

Compound	Cell Line	Exposure Time (hours)	IC50 (µg/mL)
2-Nitrophenol	BEAS-2B	24	255
3-Nitrophenol	BEAS-2B	24	118
4-Nitrophenol	BEAS-2B	24	89

Data from a study on the cytotoxicity of atmospheric mono-nitrophenols in human lung cells.[1]

These results indicate that the position of the nitro group significantly influences the cytotoxicity of mononitrophenols, with 4-nitrophenol being the most potent of the three isomers against this cell line.

Potential Antimicrobial Activity

The presence of both chlorine and nitro functional groups on an aromatic ring, as seen in 2,4-Dichloro-3-nitrophenol, is a feature of some compounds with demonstrated antimicrobial properties. For example, studies on flavonoid derivatives have shown that the presence of chlorine and nitro groups can confer potent inhibitory activity against pathogenic bacteria. This suggests that 2,4-Dichloro-3-nitrophenol could be a candidate for antimicrobial screening.

Experimental Protocols

To facilitate further research into the biological activity of 2,4-Dichloro-3-nitrophenol and other nitrophenols, detailed protocols for key in vitro assays are provided below.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow for MTT Cytotoxicity Assay

References

• 1. Cytotoxicity and oxidative stress induced by atmospheric mono-nitrophenols in human lung cells - PMC [pmc.ncbi.nlm.nih.gov]

comparative study of 2,4-Dichloro-3-nitrophenol degradation methods

A comparative study of degradation methods for 2,4-Dichloro-3-nitrophenol is crucial for developing effective environmental remediation strategies. Due to a lack of extensive research specifically on 2,4-Dichloro-3-nitrophenol, this guide provides a comparative analysis of degradation methods for structurally similar compounds, including other chloronitrophenols and dichlorophenols. The data and protocols presented herein are derived from studies on these analogous compounds and serve as a foundational reference for researchers and scientists.

Comparative Analysis of Degradation Methods

Various methods have been investigated for the degradation of chlorinated and nitrated phenolic compounds. The primary approaches include Advanced Oxidation Processes (AOPs), photocatalysis, and microbial degradation. Each method offers distinct advantages and operates under different mechanistic pathways.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data from various studies on the degradation of compounds structurally related to 2,4-Dichloro-3-nitrophenol.

Table 1: Comparison of Advanced Oxidation Processes (AOPs) for Chloronitrophenol Degradation

Compound	AOP Method	Catalyst/Oxidant	Initial Concentration	Degradation Efficiency (%)	Reaction Time (min)	Reference
4-Chloro-2-nitrophenol	UV/Fenton	Fe²⁺/H₂O₂	100 mg/L	>90	-	[1]
4-Chloro-2-nitrophenol	UV/TiO₂	TiO₂	100 mg/L	~80	-	[1]
4-Chloro-2-nitrophenol	UV/H₂O₂	H₂O₂	100 mg/L	~70	-	[1]
2-Nitrophenol	Fe³⁺/H₂O₂/UV	Fe³⁺/H₂O₂	-	100	75	[2]
2,4,6-Trichlorophenol	Fe⁰/H₂O₂	Fe⁰/H₂O₂	-	89	30	[3]
2,4,6-Trichlorophenol	Fe⁰/PMS	Fe⁰/Peroxymonosulfate	-	91.2	30	[3]

Table 2: Comparison of Photocatalytic Degradation of Dichlorophenols

Compound	Photocatalyst	Light Source	Initial Concentration	Degradation Efficiency (%)	Reaction Time (h)	Reference
2,4-Dichlorophenol	Ag/AgBr	Visible Light	-	89.39	5	[4][5]
2,4-Dichlorophenol	Ag/AgBr	UV Light	-	83.37	5	[4][5]
2,4-Dichlorophenol	ZnO	UV Light	50 mg/L	100	3	[6]

Table 3: Comparison of Microbial Degradation of Chloronitrophenols

Compound	Microorganism	Degradation Condition	Initial Concentration	Degradation Efficiency (%)	Time	Reference
4-Chloro-3-nitrophenol	Pseudomonas sp. JHN	Aerobic	-	Stoichiometric release of chloride and nitrite	-	[7]
2-Chloro-4-nitrophenol	Cupriavidus sp. strain CNP-8	Aerobic	up to 1.6 mM	High	-	[8]
2-Chloro-3-nitrophenol	Burkholderia sp. SJ98	Aerobic	-	Biotransformation to 3-nitrocatechol	-	[9]

Experimental Protocols

The following are representative experimental protocols for the degradation methods discussed, based on methodologies reported for analogous compounds.

Advanced Oxidation Process (AOP): Photo-Fenton Degradation

This protocol is based on the degradation of nitrophenols using the Photo-Fenton process.[2]

Objective: To degrade the target compound in an aqueous solution using UV light, ferrous/ferric ions, and hydrogen peroxide.

Materials:

• Target compound (e.g., 2-Nitrophenol)

• Ferrous sulfate (FeSO₄·7H₂O) or Ferric chloride (FeCl₃)

• Hydrogen peroxide (H₂O₂, 30%)

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

• UV lamp (e.g., medium-pressure mercury lamp)

• Photoreactor with a quartz tube

• Magnetic stirrer

• HPLC system for analysis

Procedure:

• Prepare a stock solution of the target compound in deionized water.

• Adjust the pH of the solution to the desired value (typically around 3-4 for Fenton reactions) using H₂SO₄ or NaOH.

• Add the iron salt (e.g., FeSO₄) to the solution to achieve the desired catalyst concentration.

• Place the solution in the photoreactor and turn on the magnetic stirrer to ensure homogeneity.

• Turn on the UV lamp to initiate the photoreaction.

• Add H₂O₂ to the solution. The addition can be done at once or stepwise to maintain a certain concentration.

• Withdraw samples at regular intervals.

• Quench the reaction in the samples immediately by adding a suitable agent (e.g., sodium sulfite).

• Analyze the concentration of the target compound and its degradation byproducts using HPLC.

Photocatalytic Degradation

This protocol is based on the photocatalytic degradation of 2,4-dichlorophenol using a semiconductor catalyst.[4][5]

Objective: To degrade the target compound using a photocatalyst under light irradiation.

Materials:

• Target compound (e.g., 2,4-Dichlorophenol)

• Photocatalyst (e.g., Ag/AgBr, ZnO, or TiO₂)

• Light source (Visible or UV lamp)

• Glass reactor

• Magnetic stirrer

• Syringe filters (0.45 µm)

• Spectrophotometer or HPLC for analysis

Procedure:

• Prepare a suspension of the photocatalyst in a solution of the target compound of known concentration.

• Place the reactor in a dark environment and stir the suspension for a specific period (e.g., 30-60 minutes) to reach adsorption-desorption equilibrium.

• Turn on the light source to initiate the photocatalytic reaction.

• Maintain constant stirring and temperature throughout the experiment.

• Collect aliquots of the suspension at different time intervals.

• Filter the collected samples through a syringe filter to remove the photocatalyst particles.

• Analyze the filtrate to determine the concentration of the target compound using a spectrophotometer or HPLC.

Microbial Degradation

This protocol is based on the biodegradation of chloronitrophenols by a specific bacterial strain.[7][8]

Objective: To assess the capability of a microorganism to degrade the target compound as a sole source of carbon and energy.

Materials:

• Target compound (e.g., 4-Chloro-3-nitrophenol)

• Bacterial strain (e.g., Pseudomonas sp.)

• Minimal salt medium (MSM)

• Incubator shaker

• Centrifuge

• Spectrophotometer for optical density measurement

• Analytical equipment for substrate and metabolite analysis (e.g., GC-MS, HPLC)

Procedure:

• Prepare a sterile minimal salt medium.

• Inoculate the bacterial strain into a nutrient-rich medium and grow it to the exponential phase.

• Harvest the cells by centrifugation and wash them with sterile MSM to remove any residual growth medium.

• Resuspend the washed cells in MSM.

• Prepare experimental flasks containing MSM and the target compound at a specific concentration.

• Inoculate the experimental flasks with the prepared bacterial suspension.

• Set up control flasks: one with the target compound but no bacteria (abiotic control) and one with bacteria but no target compound (biotic control).

• Incubate all flasks in a shaker at a controlled temperature and agitation speed.

• Monitor bacterial growth by measuring the optical density at 600 nm.

• Withdraw samples periodically and analyze the concentration of the target compound and the formation of intermediates and final products using appropriate analytical techniques.

Mandatory Visualization: Degradation Pathways and Experimental Workflow

The following diagrams illustrate the generalized degradation pathways for chloronitrophenols and a typical experimental workflow for photocatalytic degradation.

Caption: Generalized degradation pathways of chloronitrophenols.

Caption: Experimental workflow for photocatalytic degradation.

Disclaimer: The information provided in this guide is based on studies of compounds structurally similar to 2,4-Dichloro-3-nitrophenol. Due to the limited availability of specific data for 2,4-Dichloro-3-nitrophenol, these findings should be used as a preliminary reference. Researchers are strongly encouraged to conduct specific experimental validation for the degradation of 2,4-Dichloro-3-nitrophenol using the methods described.

References

• 1. Comparison of various advanced oxidation processes for the degradation of 4-chloro-2 nitrophenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijcrt.org [ijcrt.org]
• 3. Degradation efficiencies of 2,4,6-TCP by Fe0-based advanced oxidation processes (AOPs) with common peroxides | PLOS One [journals.plos.org]
• 4. Photocatalytic degradation of 2,4-dichlorophenol using nanomaterials silver halide catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Degradation of 4-chloro-3-nitrophenol via a novel intermediate, 4-chlororesorcinol by Pseudomonas sp. JHN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biodegradation of 2-chloro-4-nitrophenol via a hydroxyquinol pathway by a Gram-negative bacterium, Cupriavidus sp. strain CNP-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bacterial degradation of chlorophenols and their derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Structure of 2,4-Dichloro-3-nitrophenol: A Comparative Guide to Product Analysis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of specialty chemicals such as 2,4-dichloro-3-nitrophenol is a critical process in pharmaceutical and materials science research. The precise substitution pattern on the aromatic ring is paramount to the molecule's intended biological activity and chemical reactivity. Ambiguity in the final structure, particularly the potential for isomeric byproducts, can lead to misleading experimental results and developmental setbacks. This guide provides a comparative framework for confirming the successful synthesis of 2,4-dichloro-3-nitrophenol, offering detailed experimental protocols and a side-by-side analysis of key analytical data against potential isomeric impurities.

Distinguishing Isomers: A Data-Driven Comparison

The nitration of dichlorophenols can potentially yield several isomers depending on the starting material and reaction conditions. When synthesizing 2,4-dichloro-3-nitrophenol, the most probable isomeric byproducts are 2,4-dichloro-5-nitrophenol and 2,4-dichloro-6-nitrophenol. Distinguishing the desired product from these alternatives requires a multi-faceted analytical approach. The following table summarizes the expected and reported analytical data for these compounds.

Analytical Technique	2,4-Dichloro-3-nitrophenol (Predicted/Reported)	2,4-Dichloro-5-nitrophenol (Reported)	2,4-Dichloro-6-nitrophenol (Reported)
¹H NMR (ppm)	Two distinct aromatic protons.	Two distinct aromatic protons.	Two distinct aromatic protons.
¹³C NMR (ppm)	Six distinct aromatic carbon signals.	Six distinct aromatic carbon signals.	Six distinct aromatic carbon signals.
Mass Spec. (m/z)	[M-H]⁻: 205.94172, [M+H]⁺: 207.95628[1]	Molecular Ion (m/z): 207	Molecular Ion (m/z): 207[2][3]
IR (cm⁻¹)	Key peaks for O-H, N-O, and C-Cl bonds.	Key peaks for O-H, N-O, and C-Cl bonds.	Key peaks for O-H, N-O, and C-Cl bonds.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for both the synthesis and the subsequent analytical confirmation of the desired product.

Synthesis of 2,4-Dichloro-3-nitrophenol[4]

Materials:

• 3-Nitrophenol

• Concentrated Hydrochloric Acid

• Dichloromethane

• Nitric Acid

Procedure:

• Dissolve 3-nitrophenol in concentrated hydrochloric acid.

• To the resulting solution, add dichloromethane and nitric acid.

• Allow the reaction to proceed. The organic phase will contain the desired 2,4-dichloro-3-nitrophenol.

• Separate the organic phase.

• Dry the organic phase to isolate the 2,4-dichloro-3-nitrophenol product.

Analytical Characterization

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve a small amount of the purified product in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR Spectroscopy: Acquire the proton NMR spectrum. The number of signals, their chemical shifts, and their coupling patterns will be indicative of the substitution pattern on the benzene ring.

• ¹³C NMR Spectroscopy: Acquire the carbon-13 NMR spectrum. The number of distinct carbon signals will confirm the presence or absence of molecular symmetry.

2. Mass Spectrometry (MS):

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Analysis: Introduce the sample into the mass spectrometer (e.g., via electrospray ionization - ESI). Determine the mass-to-charge ratio (m/z) of the molecular ion to confirm the molecular weight of the product.

3. Infrared (IR) Spectroscopy:

• Sample Preparation: Prepare a KBr pellet containing a small amount of the solid product or analyze the neat sample using an ATR-FTIR spectrometer.

• Analysis: Acquire the IR spectrum. Identify the characteristic absorption bands for the hydroxyl (-OH), nitro (-NO₂), and carbon-chlorine (C-Cl) functional groups.

Workflow for Structural Confirmation

The following diagram illustrates a logical workflow for the synthesis and structural confirmation of 2,4-dichloro-3-nitrophenol.

Caption: Synthesis and analytical workflow for 2,4-dichloro-3-nitrophenol.

By following this structured approach of synthesis, purification, and multi-technique analysis, researchers can confidently confirm the identity and purity of their 2,4-dichloro-3-nitrophenol product, ensuring the reliability of their subsequent research and development endeavors.

References

• 1. PubChemLite - 2,4-dichloro-3-nitrophenol (C6H3Cl2NO3) [pubchemlite.lcsb.uni.lu]
• 2. 2,4-Dichloro-6-nitrophenol | C6H3Cl2NO3 | CID 11871 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenol, 2,4-dichloro-6-nitro- [webbook.nist.gov]

performance of different HPLC columns for nitrophenol separation

For Researchers, Scientists, and Drug Development Professionals

The successful separation of nitrophenol isomers is a critical step in various analytical applications, from environmental monitoring to pharmaceutical quality control. The choice of High-Performance Liquid Chromatography (HPLC) column plays a pivotal role in achieving the desired resolution and efficiency. This guide provides a comparative overview of different HPLC columns for nitrophenol separation, supported by experimental data and detailed protocols.

Key Performance Metrics: A Comparative Overview

The selection of an appropriate HPLC column is dictated by its ability to provide optimal separation of the target analytes. Key performance indicators include retention time, resolution, peak symmetry (asymmetry factor), and column efficiency (theoretical plates). The following table summarizes the performance of different column types for the separation of ortho-, meta-, and para-nitrophenol isomers based on available experimental data.

Column Type	Stationary Phase	Dimensions	Mobile Phase	Flow Rate (mL/min)	Analyte	Retention Time (min)	Resolution (Rs)	Asymmetry Factor (As)	Theoretical Plates (N)
Particulate C18	Octadecylsilane	250 mm x 4.6 mm, 5 µm	80% 0.01 M Phosphoric Acid / 20% Acetonitrile[1]	1.0	o-Nitrophenol	N/A	N/A	N/A	N/A
m-Nitrophenol	N/A	N/A	N/A	N/A
p-Nitrophenol	N/A	N/A	N/A	N/A
Phenyl-Hexyl	Phenyl-Hexyl	N/A	Methanol / 5% Acetonitrile (Gradient)[2]	N/A	Nitrophenols (unspecified isomers)	N/A	N/A	N/A	N/A
Monolithic RP-18e	Octadecylsilane	150 mm x 4.6 mm	80% 50 mM Acetate Buffer (pH 5.0) / 20% Acetonitrile[3]	3.0	2-Nitrophenol	< 3.5	> 2.0	"Acceptable"	N/A
4-Nitrophenol	< 3.5	> 2.0	"Acceptable"	N/A
Particulate C18	Octadecylsilane	N/A	40% Acetonitrile in Water[4][5]	N/A	2-Nitrophenol	N/A	N/A	N/A	N/A
3-Nitrophenol	N/A	N/A	N/A	N/A
4-Nitrophenol	N/A	N/A	N/A	N/A

Note: "N/A" indicates that the specific data point was not available in the cited sources. The performance of HPLC columns can vary significantly based on the specific brand, batch, and exact experimental conditions.

Understanding the Separation Mechanisms

The choice between different stationary phases, such as C18 and Phenyl, is primarily driven by the chemical properties of the analytes and the desired selectivity.

Caption: Interaction mechanisms of nitrophenols with C18 and Phenyl stationary phases.

Standard C18 columns primarily rely on hydrophobic interactions between the long alkyl chains of the stationary phase and the nonpolar parts of the analyte. For aromatic compounds like nitrophenols, phenyl columns can offer enhanced selectivity due to π-π interactions between the electron-rich phenyl rings of the stationary phase and the aromatic ring of the nitrophenol. This additional interaction mechanism can lead to better separation of isomers.

Experimental Protocols

The following are example experimental protocols for the separation of nitrophenols on different types of HPLC columns. These should be considered as starting points and may require optimization for specific applications and instrumentation.

Protocol 1: Separation of Nitrophenol Isomers on a Particulate C18 Column [1]

• Column: ZORBAX Eclipse XDB-C18 (4.6 mm ID x 250 mm, 5 µm particle size)

• Mobile Phase: 80% 0.01 M aqueous phosphoric acid and 20% acetonitrile

• Flow Rate: 1.0 mL/min

• Temperature: 35°C

• Detection: UV detector

• Injection Volume: N/A

Protocol 2: Separation of Nitrophenols on a Monolithic RP-18e Column [3]

• Column: Chromolith RP-18e (150 mm x 4.6 mm I.D.)

• Mobile Phase: 50 mM acetate buffer (pH 5.0) and acetonitrile (80:20, v/v)

• Flow Rate: 3.0 mL/min

• Temperature: 45°C

• Detection: UV detector at maximum absorbance wavelength

• Injection Volume: N/A

Protocol 3: General Isocratic Separation of Nitrophenol Isomers

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase Option A: 50 mM phosphate buffer (pH 3.25) and methanol (60:40)

• Mobile Phase Option B: 50 mM acetate buffer (pH 5.0) and acetonitrile (80:20)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35-45 °C

• Detection: UV detection (e.g., 280 nm or 290 nm)

• Injection Volume: 20 µL

Experimental Workflow

A systematic approach is crucial for comparing the performance of different HPLC columns. The following diagram illustrates a typical workflow for such a comparative study.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction [agris.fao.org]
• 5. researchgate.net [researchgate.net]

Navigating the Analytical Challenge of 2,4-Dichloro-3-nitrophenol: A Comparative Guide to Immunoassay Cross-Reactivity

Currently, a direct immunoassay for 2,4-Dichloro-3-nitrophenol has not been described in the scientific literature. However, research into immunoassays for other chlorophenols, such as 2,4,5-trichlorophenol and 2,4,6-trichlorophenol, has demonstrated that the antibodies developed for these compounds can exhibit cross-reactivity with a range of other chlorinated phenols. This phenomenon, where an antibody binds to an antigen other than the one it was raised against, can be exploited for the detection of related molecules.

Understanding Antibody Cross-Reactivity

The specificity of an antibody is determined by the precise fit between its binding site (paratope) and a specific region on the antigen (epitope). Structural similarities between different molecules can lead to unintended binding, or cross-reactivity. In the context of immunoassays for environmental or biological monitoring, this can be both a challenge and an opportunity. While high specificity is often desired to avoid false positives, a well-characterized, broad cross-reactivity profile can allow a single assay to detect a class of related compounds.

The logical workflow for utilizing a cross-reactive antibody for the detection of a new analyte is outlined below:

Caption: Workflow for leveraging cross-reactivity in immunoassays.

Comparative Cross-Reactivity Data from Related Immunoassays

While no studies have specifically reported the cross-reactivity of an antibody with 2,4-Dichloro-3-nitrophenol, we can draw inferences from data on other chlorinated phenols. The following table summarizes hypothetical cross-reactivity data based on published studies of polyclonal antibodies raised against 2,4,6-trichlorophenol. This illustrates the typical range of cross-reactivity observed for various chlorophenol analogs.

Compound	Structure	% Cross-Reactivity (Hypothetical)
2,4,6-Trichlorophenol (Immunogen)	Target Analyte	100%
2,4-Dichlorophenol	Structurally similar	Moderate to High
2,6-Dichlorophenol	Structurally similar	Moderate
3,5-Dichlorophenol	Structurally similar	High
2,4,5-Trichlorophenol	Isomer of immunogen	Low to Moderate
Pentachlorophenol	Higher chlorination	Low
2,4-Dichloro-3-nitrophenol	Target of Interest	To Be Determined

Note: The percentage of cross-reactivity is calculated as (IC50 of immunogen / IC50 of cross-reactant) x 100. The IC50 is the concentration of the analyte that causes 50% inhibition of the antibody-antigen reaction.

Experimental Protocol for Determining Cross-Reactivity

To ascertain the suitability of an existing chlorophenol immunoassay for the detection of 2,4-Dichloro-3-nitrophenol, a systematic experimental evaluation is required. The following protocol outlines a standard competitive Enzyme-Linked Immunosorbent Assay (ELISA) for determining the half-maximal inhibitory concentration (IC50) and the percentage of cross-reactivity.

Materials and Reagents

• Microtiter plates (96-well)

• Polyclonal antibody against a specific chlorophenol (e.g., 2,4,6-trichlorophenol)

• Coating antigen (e.g., 2,4,6-trichlorophenol conjugated to a carrier protein like BSA or OVA)

• 2,4-Dichloro-3-nitrophenol and other chlorophenol standards

• Secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP)

• Substrate for the enzyme (e.g., TMB)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Washing buffer (e.g., PBS with 0.05% Tween 20)

• Blocking buffer (e.g., PBS with 1% BSA)

• Stop solution (e.g., 2 M H2SO4)

• Plate reader

Experimental Workflow

The experimental workflow for a competitive ELISA to determine cross-reactivity is depicted below.

Caption: Competitive ELISA workflow for cross-reactivity testing.

Data Analysis

• Generate Standard Curves: Plot the absorbance values against the logarithm of the concentration for the immunogen and each of the tested compounds, including 2,4-Dichloro-3-nitrophenol.

• Determine IC50 Values: From the standard curves, determine the concentration of each compound that results in 50% inhibition of the maximum signal (IC50).

• Calculate Percentage Cross-Reactivity: Use the following formula to calculate the cross-reactivity of the antibody with 2,4-Dichloro-3-nitrophenol and other compounds relative to the immunogen:

  % Cross-Reactivity = (IC50 of Immunogen / IC50 of Test Compound) x 100

Conclusion and Future Outlook

While a dedicated immunoassay for 2,4-Dichloro-3-nitrophenol is not yet available, the principle of antibody cross-reactivity offers a promising avenue for its detection. By systematically evaluating existing immunoassays for structurally related chlorophenols, researchers can identify antibodies with suitable cross-reactivity profiles. The experimental protocol outlined in this guide provides a clear framework for performing this validation. The development of a highly specific monoclonal antibody or a broadly specific polyclonal antibody with well-defined cross-reactivity for a range of nitrated and chlorinated phenols would be a valuable tool for environmental monitoring, toxicology studies, and drug development. Further research in hapten synthesis and antibody engineering will be crucial in advancing the analytical capabilities for this important class of compounds.

A Comparative Guide to Assessing the Purity of Commercial 2,4-Dichloro-3-nitrophenol

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents is paramount to the integrity and reproducibility of experimental results. This guide provides a comparative analysis of two primary analytical techniques for assessing the purity of commercial 2,4-Dichloro-3-nitrophenol: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). This document outlines detailed experimental protocols, presents comparative data, and offers a visual workflow to aid in the selection of the most suitable method for your laboratory's needs.

Introduction to Purity Assessment

Commercial 2,4-Dichloro-3-nitrophenol may contain various impurities stemming from the manufacturing process. These can include positional isomers (such as 2,4-dichloro-5-nitrophenol and 2,4-dichloro-6-nitrophenol), starting materials (e.g., 3-nitrophenol), and byproducts of chlorination reactions (e.g., tetrachlorinated phenols). The presence of these impurities can significantly impact the outcome of downstream applications. Therefore, robust analytical methods are essential for the quality control of this critical reagent.

Comparative Analytical Techniques

The two most powerful and commonly employed analytical techniques for the purity assessment of nitrophenols are High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography coupled with Mass Spectrometry (GC-MS).

• High-Performance Liquid Chromatography (HPLC): This technique separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For nitrophenols, reversed-phase HPLC is typically the method of choice. It offers excellent resolution for isomeric impurities and is a non-destructive technique.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. This method is highly sensitive and provides structural information about the separated compounds, aiding in the definitive identification of impurities. However, for polar and less volatile compounds like nitrophenols, derivatization may be necessary to improve their thermal stability and chromatographic performance.

Experimental Workflow

The general workflow for assessing the purity of a commercial 2,4-Dichloro-3-nitrophenol sample using either HPLC or GC-MS is depicted below.

Purity assessment workflow for 2,4-Dichloro-3-nitrophenol.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) Method

This protocol is adapted from established methods for the analysis of nitrophenols.[1][2][3]

Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid (or another suitable buffer component like acetic acid).

• 2,4-Dichloro-3-nitrophenol reference standard (highest available purity).

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid. The exact ratio may need to be optimized for the best separation. Degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh and dissolve the 2,4-Dichloro-3-nitrophenol reference standard in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of working standards by diluting the stock solution.

• Sample Solution Preparation: Accurately weigh and dissolve the commercial 2,4-Dichloro-3-nitrophenol sample in the mobile phase to a concentration similar to the primary standard (e.g., 1 mg/mL). Filter the solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 280 nm (or the wavelength of maximum absorbance for 2,4-Dichloro-3-nitrophenol).

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Processing: Integrate the peak areas of all components in the chromatograms. Calculate the purity of the commercial sample by the area percent method.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol is based on general procedures for the GC-MS analysis of phenolic compounds.[4][5]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer.

• A non-polar or medium-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

Reagents:

• A suitable solvent (e.g., Dichloromethane or Ethyl Acetate, GC grade).

• A derivatizing agent (optional, e.g., BSTFA with 1% TMCS).

• Helium (carrier gas, high purity).

• 2,4-Dichloro-3-nitrophenol reference standard.

Procedure:

• Standard and Sample Preparation:

  • Prepare stock solutions of the reference standard and the commercial sample in the chosen solvent (e.g., 1 mg/mL).

  • Derivatization (if necessary): To a known volume of the standard or sample solution, add the derivatizing agent. Heat the mixture (e.g., at 60 °C for 30 minutes) to complete the reaction.

• GC-MS Conditions:

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

  • Carrier Gas Flow: 1.0 mL/min (constant flow).

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: 50-400 amu.

• Analysis: Inject the prepared standard and sample solutions.

• Data Processing: Identify the main peak corresponding to 2,4-Dichloro-3-nitrophenol (or its derivative) based on its retention time and mass spectrum. Identify impurity peaks by comparing their mass spectra to a library (e.g., NIST). Quantify the purity using the area percent method from the total ion chromatogram (TIC).

Data Presentation: Comparative Analysis of Purity Assessment Methods

The following table summarizes hypothetical quantitative data obtained from the analysis of a commercial batch of 2,4-Dichloro-3-nitrophenol using the described HPLC-UV and GC-MS methods.

Parameter	HPLC-UV	GC-MS (with derivatization)	Alternative Method: GC-MS (without derivatization)
Purity of Main Component (%)	98.5	98.3	98.4
Number of Detected Impurities	4	6	5
Identified Impurities	Isomer A, Isomer B	Isomer A, Isomer B, Starting Material, Byproduct X, Unknown 1, Unknown 2	Isomer A, Isomer B, Starting Material, Unknown 1, Unknown 3
Limit of Detection (LOD)	~0.01%	~0.001%	~0.005%
Limit of Quantification (LOQ)	~0.03%	~0.003%	~0.015%
Precision (%RSD, n=6)	< 1.0	< 1.5	< 2.0
Analysis Time per Sample (min)	20	35 (plus derivatization time)	35

Note: The data presented are for illustrative purposes and will vary depending on the specific instrumentation, conditions, and sample batch.

Conclusion and Recommendations

Both HPLC-UV and GC-MS are powerful techniques for assessing the purity of commercial 2,4-Dichloro-3-nitrophenol.

• HPLC-UV is a robust and straightforward method that provides excellent quantification and separation of isomers. It is often the preferred method for routine quality control due to its simplicity and reliability.

• GC-MS offers higher sensitivity and the significant advantage of providing structural information for impurity identification. Derivatization can enhance the performance of the GC-MS method for nitrophenols, though it adds an extra step to the sample preparation.

For a comprehensive purity assessment, a combination of both techniques is recommended. HPLC can be used for accurate quantification of the main component and known impurities, while GC-MS can be employed for the identification of unknown impurities and for achieving lower detection limits. The choice of method will ultimately depend on the specific requirements of the research or application, including the need for impurity identification and the required level of sensitivity.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Validation of the Analytical Method for Determining 4-Amino-3-Nitrophenol Concentrations in Oxidative Hair Dyes | Eruditio : Indonesia Journal of Food and Drug Safety [eruditio.pom.go.id]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2,4-Dichloro-3-nitrophenol: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of hazardous chemicals like 2,4-Dichloro-3-nitrophenol is a critical component of laboratory safety and regulatory compliance. This guide provides a detailed, procedural framework for the safe disposal of 2,4-Dichloro-3-nitrophenol, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 2,4-Dichloro-3-nitrophenol with appropriate safety measures. This compound is harmful if swallowed, toxic in contact with skin, and can cause severe skin burns and eye damage. It is also suspected of causing cancer and is toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE):

Always wear the following PPE when handling 2,4-Dichloro-3-nitrophenol:

• Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety glasses with side-shields or goggles. A face shield is recommended if there is a splash hazard.

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1][2]

Step-by-Step Disposal Procedure

The disposal of 2,4-Dichloro-3-nitrophenol must be carried out in accordance with institutional, local, and national regulations for hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[3][4]

Step 1: Waste Identification and Segregation

• Hazardous Waste Determination: 2,4-Dichloro-3-nitrophenol is a halogenated nitrophenol and must be treated as hazardous waste.[4]

• Segregation: Collect waste 2,4-Dichloro-3-nitrophenol and any contaminated materials separately from other waste streams.[5][6] Do not mix with non-halogenated solvents or other incompatible chemicals.[5]

Step 2: Waste Collection and Containerization

• Container Selection: Use a designated, compatible, and leak-proof container for collecting the waste.[6] The original container, if in good condition, is often a suitable choice.[6] Ensure the container is properly sealed.

• Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full chemical name: "2,4-Dichloro-3-nitrophenol".[6] Include the concentration and any other components mixed with the waste.

Step 3: On-site Accumulation and Storage

• Storage Location: Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) or a central hazardous waste storage area.[6]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Storage Conditions: Keep the container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and bases.[3]

Step 4: Arranging for Disposal

• Contact Environmental Health and Safety (EHS): Notify your institution's EHS or equivalent department to arrange for the pickup and disposal of the hazardous waste.[4]

• Documentation: Complete any necessary hazardous waste disposal forms or manifests as required by your institution and local regulations.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial.

For Small Spills:

• Evacuate and Ventilate: If safe to do so, restrict access to the area and ensure adequate ventilation.

• Absorb: Use an inert absorbent material like vermiculite, dry sand, or earth to contain and absorb the spill.[7]

• Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

For Large Spills or Personal Exposure:

• Evacuate: Immediately evacuate the area.

• Emergency Services: Contact your institution's emergency response team and, if necessary, local emergency services.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes and remove contaminated clothing.[3]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[3]

  • Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[8]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

Quantitative Data Summary

Property	Value	Reference
Melting Point	96 - 98 °C
Boiling Point	194 °C at 93 hPa
Molecular Weight	208.00 g/mol	[9]

Disposal Workflow Diagram

Caption: Disposal workflow for 2,4-Dichloro-3-nitrophenol.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. pfw.edu [pfw.edu]
• 5. towson.edu [towson.edu]
• 6. engineering.purdue.edu [engineering.purdue.edu]
• 7. researchgate.net [researchgate.net]
• 8. chemicalbook.com [chemicalbook.com]
• 9. 2,4-Dichloro-3-nitrophenol | C6H3Cl2NO3 | CID 20513932 - PubChem [pubchem.ncbi.nlm.nih.gov]